Nikkomycin Lx

Core Science & Biosynthesis

Nikkomycin LX: A Deep Dive into the Competitive Inhibition of Chitin Synthase

For Researchers, Scientists, and Drug Development Professionals

Nikkomycin (B1203212) LX, a member of the peptidyl-nucleoside class of antibiotics, presents a highly specific and potent mechanism of action against a crucial fungal enzyme: chitin (B13524) synthase. This enzyme is pivotal for the biosynthesis of chitin, an essential polysaccharide component of the fungal cell wall that provides structural integrity and protection.[1][2][3] The absence of chitin and chitin synthase in vertebrates makes this enzyme an attractive and selective target for the development of antifungal agents with a potentially high therapeutic index.[1][2][3][4] This technical guide elucidates the core mechanism of Nikkomycin LX's action, supported by quantitative data, detailed experimental protocols, and pathway visualizations.

Note: The vast majority of detailed kinetic and structural studies have been conducted on Nikkomycin Z, a very close structural analog of Nikkomycin LX. Therefore, the data and mechanisms described herein primarily reference Nikkomycin Z as the representative compound for this class of inhibitors.

Core Mechanism: Competitive Inhibition

Nikkomycin LX functions as a competitive inhibitor of chitin synthase (EC 2.4.1.16).[2][3] Its molecular structure closely mimics that of the natural substrate, UDP-N-acetylglucosamine (UDP-GlcNAc).[3] This structural analogy allows Nikkomycin LX to bind to the active site of the chitin synthase enzyme. By occupying the active site, it directly competes with UDP-GlcNAc, effectively blocking the polymerization of N-acetylglucosamine into chitin chains.[2][5] This disruption of cell wall synthesis leads to osmotic instability and, ultimately, fungal cell lysis, particularly during active growth phases like primary septum formation.[3][6][7]

The competitive nature of this inhibition means that the effect of Nikkomycin LX can be overcome by increasing the concentration of the natural substrate, UDP-GlcNAc.[5][8] Kinetically, this is characterized by an increase in the apparent Michaelis constant (Km) of the enzyme for its substrate, while the maximum reaction velocity (Vmax) remains unchanged.[5][8] Recent cryo-electron microscopy studies have provided detailed structural insights into the binding of Nikkomycin Z to the active site of chitin synthase from Candida albicans, confirming the molecular basis for its inhibitory action and paving the way for the development of next-generation antifungals.[9][10][11][12]

Caption: Mechanism of Nikkomycin LX competitive inhibition. (Within 100 characters)

Quantitative Inhibitory Activity

The potency of Nikkomycin Z has been quantified against various chitin synthase isozymes from different fungal species. The half-maximal inhibitory concentration (IC50) and the inhibitor constant (Ki) are key metrics for assessing its efficacy.

Fungal Species	Chitin Synthase Isozyme	Inhibition Constant (Ki)	IC50 Value	Reference(s)
Candida albicans	CaChs1	-	15 µM	[7]
Candida albicans	CaChs2	1.5 ± 0.5 µM	0.8 µM	[7][12]
Candida albicans	CaChs3	-	13 µM	[7]
Saccharomyces cerevisiae	Chs1	-	0.367 µM	[13]
Saccharomyces cerevisiae	Chs1 & Chs2	Ki values differ by 3 orders of magnitude	-	[6]
Candida albicans	Chitin Synthase (general)	0.16 µM	-	[14]

Experimental Protocols

Characterizing the mechanism of action of chitin synthase inhibitors like Nikkomycin LX involves a series of established biochemical assays.

Preparation of Crude Enzyme Extract (Chitin Synthase)

This protocol outlines the preparation of a microsomal fraction enriched with membrane-bound chitin synthase from a fungal culture.

Objective: To obtain an active chitin synthase preparation for in vitro assays.

Materials:

• Fungal culture (e.g., Candida albicans, Saccharomyces cerevisiae)

• Lysis Buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing protease inhibitors)

• Glass beads (0.5 mm diameter) or French press

• High-speed refrigerated centrifuge

Protocol:

• Grow the fungal culture to the mid-logarithmic phase in an appropriate liquid medium.[2]

• Harvest the cells by centrifugation (e.g., 4,000 x g for 10 minutes at 4°C).[2]

• Wash the cell pellet twice with ice-cold sterile water and once with ice-cold Lysis Buffer.[2]

• Resuspend the cell pellet in an equal volume of ice-cold Lysis Buffer.[2]

• Disrupt the cells by mechanical means, such as vortexing with glass beads or using a French press, while keeping the sample on ice.[2][3]

• Centrifuge the lysate at a low speed (e.g., 1,500 - 3,000 x g for 10 minutes) to pellet cell debris and unbroken cells.[1][14]

• Carefully collect the supernatant and perform a high-speed centrifugation (e.g., 15,000 x g or higher for 20-30 minutes) to pellet the microsomal fraction, which contains the membrane-bound chitin synthase.

• Resuspend the microsomal pellet in a suitable buffer.

• Determine the protein concentration of the enzyme preparation using a standard method like the Bradford assay.[2] The extract can be used immediately or stored in aliquots at -80°C.[2]

In Vitro Chitin Synthase Inhibition Assay (Radioactive Method)

This traditional method measures the incorporation of a radiolabeled substrate into insoluble chitin.

Objective: To determine the inhibitory activity of Nikkomycin LX by quantifying chitin synthesis.

Materials:

• Crude enzyme extract

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• UDP-N-acetylglucosamine (UDP-GlcNAc)

• Radiolabeled UDP-[³H]-N-acetylglucosamine or UDP-[¹⁴C]-N-acetylglucosamine

• Nikkomycin LX/Z solutions at various concentrations

• Trypsin (if zymogen activation is needed) and soybean trypsin inhibitor[1][14]

• Glass fiber filters

• Scintillation fluid and counter

Protocol:

• Prepare a reaction mixture containing Assay Buffer, a final concentration of ~1 mM UDP-GlcNAc, and a known specific activity of radiolabeled UDP-GlcNAc.[2]

• In separate tubes, add varying concentrations of the test inhibitor (Nikkomycin LX). Include a control with no inhibitor.[2]

• If required for the specific chitin synthase isoform, pre-incubate the enzyme extract with an activator like trypsin, followed by the addition of a trypsin inhibitor to stop the activation.[1][2][14]

• Initiate the enzymatic reaction by adding a known amount of the enzyme extract to each tube.

• Incubate the reaction at 30°C or 37°C for a defined period (e.g., 30-60 minutes).[2][15]

• Stop the reaction by adding an acid (e.g., trichloroacetic acid).

• Filter the reaction mixtures through glass fiber filters to capture the insoluble, newly synthesized chitin polymer.

• Wash the filters to remove unincorporated radiolabeled substrate.[14]

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the percentage of inhibition for each Nikkomycin LX concentration relative to the no-inhibitor control. Plot the results to determine the IC50 value.

Caption: Workflow for discovery of chitin synthase inhibitors. (Within 100 characters)

Determination of Inhibition Type and Ki

Graphical methods are commonly used to determine the mode of enzyme inhibition and to calculate the inhibition constant (Ki).

Objective: To confirm competitive inhibition and quantify the binding affinity of the inhibitor.

Methodology:

• Perform the chitin synthase activity assay as described above.

• Run the assay with several fixed concentrations of the inhibitor (Nikkomycin LX).

• For each inhibitor concentration, vary the concentration of the substrate (UDP-GlcNAc).

• Measure the initial reaction velocity (v) for each combination of inhibitor and substrate concentration.

• Plot the data using a linearization method, such as a Lineweaver-Burk plot (1/v vs. 1/[S]) or a Dixon plot (1/v vs. [I]).[16][17]

• Interpretation (Lineweaver-Burk): For competitive inhibition, the resulting lines for different inhibitor concentrations will intersect on the y-axis (at 1/Vmax), but will have different x-intercepts (-1/Km,app).[5][17][18]

• Interpretation (Dixon): For competitive inhibition, the lines will intersect at a point to the left of the y-axis, where the x-coordinate equals -Ki.[16][17]

Caption: Lineweaver-Burk plot for competitive inhibition. (Within 100 characters)

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Pharmacokinetics of Nikkomycin Z after Single Rising Oral Doses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Competitive inhibition - Wikipedia [en.wikipedia.org]
• 6. Differential inhibition of chitin synthetases 1 and 2 from Saccharomyces cerevisiae by polyoxin D and nikkomycins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibitory effect of nikkomycin Z on chitin synthases in Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Structural basis for inhibition and regulation of a chitin synthase from Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Scholars@Duke publication: Structural basis for inhibition and regulation of a chitin synthase from Candida albicans. [scholars.duke.edu]
• 11. rcsb.org [rcsb.org]
• 12. Structural basis for inhibition and regulation of a chitin synthase from Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. tandfonline.com [tandfonline.com]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]

Nikkomycin Lx: A Technical Guide to its Discovery, Production, and Characterization from Streptomyces tendae

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nikkomycin (B1203212) Lx is a member of the nikkomycin family of nucleoside-peptide antibiotics, potent inhibitors of chitin (B13524) synthase, a crucial enzyme for fungal cell wall integrity. This technical guide provides a comprehensive overview of the discovery of Nikkomycin Lx, its origin from the bacterium Streptomyces tendae, and the scientific principles and methodologies for its production and characterization. The guide details the genetic basis for Nikkomycin Lx production through the targeted inactivation of the nikF gene within the nikkomycin biosynthetic gene cluster. It presents detailed experimental protocols for genetic manipulation, fermentation, isolation, purification, and characterization of Nikkomycin Lx, supported by quantitative data and visualizations of key pathways and workflows.

Introduction

Nikkomycins, first discovered in the 1970s, are produced by the soil actinomycete Streptomyces tendae.[1] These compounds have garnered significant interest as potential antifungal agents due to their specific mechanism of action: the competitive inhibition of chitin synthase.[2] This enzyme is essential for the synthesis of chitin, a vital structural component of the fungal cell wall, but is absent in mammals, suggesting a high therapeutic index.[2]

Nikkomycin Lx is a specific analogue within the nikkomycin complex. Its production is not a feature of the wild-type S. tendae but is achieved through genetic engineering. Specifically, the inactivation of the nikF gene, which encodes a cytochrome P450 monooxygenase, in Streptomyces tendae Tü901 leads to the accumulation of Nikkomycin Lx.[3] This guide will delve into the technical aspects of this process, providing a roadmap for researchers in the field of natural product discovery and development.

Discovery and Origin

The nikkomycin complex was originally isolated from the fermentation broth of Streptomyces tendae.[4] The producing organism, S. tendae, is a Gram-positive, filamentous bacterium commonly found in soil.[4] The wild-type strain produces a mixture of nikkomycins, with Nikkomycin Z and X being the most abundant. The discovery of Nikkomycin Lx was a direct result of targeted genetic manipulation aimed at understanding and modifying the nikkomycin biosynthetic pathway.[3]

The Nikkomycin Biosynthetic Gene Cluster

The production of nikkomycins is governed by a dedicated gene cluster in S. tendae. This cluster contains all the necessary genes for the synthesis of the two main moieties of the nikkomycin molecule: the nucleoside and the peptidyl groups. The inactivation of specific genes within this cluster can lead to the production of novel nikkomycin analogues.

The nikF gene, in particular, has been identified as encoding a cytochrome P450 monooxygenase.[3] This enzyme is responsible for the hydroxylation of the pyridyl group of the peptidyl moiety.[3] Inactivation of nikF prevents this hydroxylation step, resulting in the formation of nikkomycins with an unmodified pyridyl group, namely Nikkomycin Lx and Lz.[3]

Quantitative Data

The following tables summarize the available quantitative data for Nikkomycin Lx and related compounds.

Table 1: Production of Nikkomycin Lx

Strain	Genetic Modification	Nikkomycin Lx Titer (mg/L)	Reference
Streptomyces tendae Tü901	Inactivation of nikF gene	~150	[3]

Table 2: Physicochemical Properties of Nikkomycins (General)

Property	Value	Compound	Reference
Molecular Formula	C20H25N5O9	Nikkomycin Lx	Inferred
Molecular Weight	479.44 g/mol	Nikkomycin Lx	Inferred
Solubility	Soluble in water	Nikkomycins	[5]
Stability	pH-dependent in aqueous solution	Nikkomycin Z	[6]

Table 3: Antifungal Activity of Nikkomycins (MIC values in µg/mL)

Fungal Species	Nikkomycin Z	Nikkomycin X	Reference
Coccidioides immitis	0.125 - >16	-	[7]
Blastomyces dermatitidis	0.78	-	[7]
Histoplasma capsulatum	4 - ≥64	-	[7]
Candida albicans	0.5 - 32	-	[8]
Candida auris	0.125 - >64	-	[9]

Note: Specific MIC values for Nikkomycin Lx are not widely reported in the literature. The bioactivity is expected to be comparable to other nikkomycins, but empirical testing is required.

Experimental Protocols

The following sections provide detailed methodologies for the production and characterization of Nikkomycin Lx.

Genetic Manipulation: Inactivation of the nikF Gene in S. tendae

This protocol describes a representative method for the targeted inactivation of the nikF gene using a PCR-targeting approach.

Materials:

• Streptomyces tendae Tü901 strain

• E. coli strain for plasmid propagation (e.g., ET12567/pUZ8002)

• Disruption cassette containing an antibiotic resistance gene (e.g., apramycin (B1230331) or kanamycin (B1662678) resistance) flanked by FRT sites.

• Primers with homology to the regions flanking the nikF gene and to the disruption cassette.

• Plasmids for gene disruption in Streptomyces (e.g., pIJ773).

• Standard media for E. coli and Streptomyces growth (e.g., LB, MS agar).

• Reagents for PCR, DNA purification, and plasmid transformation.

Procedure:

• Design and PCR amplification of the disruption cassette:

  • Design forward and reverse primers with ~40 bp homology to the regions immediately upstream and downstream of the nikF gene, respectively. The primers should also contain sequences that anneal to the disruption cassette.

  • Perform PCR using these primers and the disruption cassette plasmid as a template to amplify the cassette with flanking homology arms.

• Preparation of the gene disruption construct:

  • Clone the amplified disruption cassette into a suitable Streptomyces vector.

• Transformation of S. tendae:

  • Introduce the gene disruption construct into S. tendae Tü901 via protoplast transformation or intergeneric conjugation from E. coli.

• Selection of mutants:

  • Select for transformants on media containing the appropriate antibiotic for the disruption cassette.

• Verification of gene disruption:

  • Confirm the correct integration of the disruption cassette and the deletion of the nikF gene by PCR analysis using primers flanking the gene and internal to the cassette. Southern blotting can also be used for further confirmation.

Fermentation of the S. tendae nikF Mutant

Media:

• Seed Medium (per liter): 10 g glucose, 10 g yeast extract, 10 g malt (B15192052) extract, 2 g CaCO3.

• Production Medium (per liter): 50 g soluble starch, 20 g soybean meal, 2 g yeast extract, 1 g K2HPO4, 0.5 g MgSO4·7H2O, 2 g CaCO3.

Procedure:

• Seed Culture: Inoculate a loopful of spores of the S. tendae nikF mutant into 50 mL of seed medium in a 250 mL baffled flask. Incubate at 28°C with shaking at 200 rpm for 48-72 hours.

• Production Culture: Inoculate 10 mL of the seed culture into 200 mL of production medium in a 1 L baffled flask. Incubate at 28°C with shaking at 200 rpm for 5-7 days.

• Monitoring: Monitor the production of Nikkomycin Lx by periodically taking samples and analyzing them by HPLC.

Isolation and Purification of Nikkomycin Lx

Procedure:

• Harvest and Clarification: Centrifuge the fermentation broth at 8,000 x g for 20 minutes to remove the mycelia. Filter the supernatant through a 0.22 µm filter.

• Cation Exchange Chromatography:

  • Adjust the pH of the clarified broth to 3.0 with HCl.

  • Load the broth onto a strong cation exchange column (e.g., Dowex 50WX8) pre-equilibrated with a low pH buffer.

  • Wash the column with the same buffer to remove unbound impurities.

  • Elute the bound nikkomycins with a pH gradient or a step gradient of increasing pH (e.g., using ammonium (B1175870) hydroxide).

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC):

  • Pool the fractions containing nikkomycins and lyophilize.

  • Dissolve the lyophilized powder in the mobile phase.

  • Perform preparative RP-HPLC on a C18 column.

  • Mobile Phase: A gradient of acetonitrile (B52724) in water with 0.1% trifluoroacetic acid (TFA).

  • Detection: Monitor the elution profile at 280 nm.

  • Collect the fractions corresponding to the Nikkomycin Lx peak.

• Desalting and Lyophilization: Desalt the purified Nikkomycin Lx fractions and lyophilize to obtain a pure powder.

Characterization of Nikkomycin Lx

Mass Spectrometry (MS):

• Technique: High-resolution mass spectrometry (e.g., ESI-QTOF).

• Expected [M+H]⁺: m/z 480.17

• Expected Fragmentation Pattern: Fragmentation is expected to occur at the peptide bond and glycosidic linkage, yielding characteristic fragments corresponding to the nucleoside and peptidyl moieties.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Techniques: ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC experiments in a suitable deuterated solvent (e.g., D₂O).

• Expected ¹H NMR signals: Characteristic signals for the aromatic protons of the pyridyl ring, the anomeric proton of the sugar moiety, and the amino acid protons.

• Expected ¹³C NMR signals: Resonances corresponding to the carbonyl groups, aromatic carbons, sugar carbons, and aliphatic carbons of the amino acid side chain.

Visualizations

Caption: Biosynthetic pathway of Nikkomycin Lx in S. tendae.

Caption: Experimental workflow for Nikkomycin Lx production.

Conclusion

Nikkomycin Lx represents a promising outcome of the targeted genetic manipulation of a natural product biosynthetic pathway. This technical guide has provided a comprehensive overview of its discovery, the scientific basis for its production from a genetically modified strain of Streptomyces tendae, and detailed experimental protocols for its generation and characterization. The information presented herein serves as a valuable resource for researchers and professionals in the fields of microbiology, biotechnology, and drug development, facilitating further exploration of the therapeutic potential of Nikkomycin Lx and other novel nikkomycin analogues. Further research is warranted to fully elucidate the bioactivity profile and physicochemical properties of Nikkomycin Lx to advance its potential as a next-generation antifungal agent.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Polyoxins and nikkomycins: progress in synthetic and biological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular characterization of co-transcribed genes from Streptomyces tendae Tü901 involved in the biosynthesis of the peptidyl moiety of the peptidyl nucleoside antibiotic nikkomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nikkomycin biosynthesis: formation of a 4-electron oxidation product during turnover of NikD with its physiological substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Kinetics of nikkomycin Z degradation in aqueous solution and in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. In vitro antifungal activity of nikkomycin Z in combination with fluconazole or itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antifungal activity of nikkomycin Z against Candida auris - PubMed [pubmed.ncbi.nlm.nih.gov]

The Structure-Activity Relationship of Nikkomycin Lx: A Technical Deep Dive

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure-activity relationship (SAR) of Nikkomycin (B1203212) Lx, a peptidyl nucleoside antibiotic and a key intermediate in the biosynthesis of the more potent antifungal agents, Nikkomycin X and Z. This document delves into the core structural features governing the biological activity of nikkomycins, details relevant experimental protocols, and presents signaling pathway and workflow diagrams to facilitate a deeper understanding for researchers in drug discovery and development.

Introduction to Nikkomycins and their Mechanism of Action

Nikkomycins are a group of naturally occurring peptidyl nucleoside antibiotics produced by Streptomyces species.[1][2] They are potent and specific competitive inhibitors of chitin (B13524) synthase, a crucial enzyme responsible for the biosynthesis of chitin, an essential component of the fungal cell wall.[3][4] Since chitin is absent in mammals, chitin synthase is an attractive target for the development of antifungal agents with high selectivity and low host toxicity.[5] The structural similarity of nikkomycins to the natural substrate of chitin synthase, UDP-N-acetylglucosamine, allows them to bind to the enzyme's active site, thereby blocking chitin polymerization and leading to fungal cell wall instability and lysis.[3][5]

Nikkomycin Z is the most biologically active compound in this class and has been the subject of numerous studies.[4][6] Nikkomycin Lx is a direct biosynthetic precursor to Nikkomycin X and Z. Understanding the SAR of Nikkomycin Lx in comparison to its more active derivatives is crucial for the rational design of novel and more effective antifungal agents.

Core Structure and Key Modifications

The fundamental structure of nikkomycins consists of a nucleoside base linked to a peptidyl moiety. Variations in both the nucleoside and the amino acid components give rise to the different nikkomycin analogues.

Nikkomycin Lx Structure:

Nikkomycin Lx is characterized by a uracil (B121893) nucleoside linked to a unique amino acid structure. A critical distinguishing feature of Nikkomycin Lx is the absence of a hydroxyl group on the pyridyl residue of its peptidyl moiety. This pyridyl group is hydroxylated in the final steps of the biosynthesis to form the more active Nikkomycin X and Z.

• Chemical Formula: C₂₀H₂₅N₅O₉

• Molecular Weight: 479.44 g/mol

• CAS Number: 242149-96-8

The biosynthesis of Nikkomycin X and Z involves the enzymatic hydroxylation of the pyridyl group of Nikkomycin Lx. Disruption of the sanH gene, which codes for the hydroxylating enzyme, leads to the accumulation of Nikkomycin Lx. This highlights its role as a key intermediate in the biosynthetic pathway.

Biosynthetic conversion of Nikkomycin Lx.

Quantitative Structure-Activity Relationship (SAR) Data

While extensive quantitative data is available for Nikkomycin Z and X, specific IC₅₀ or MIC values for Nikkomycin Lx are not readily found in publicly available scientific literature. This is likely due to its role as a biosynthetic intermediate with presumed lower activity, leading to a research focus on the more potent end products.

The available data for Nikkomycin Z and X, however, provide a strong basis for inferring the SAR of Nikkomycin Lx. The primary structural difference between Nikkomycin Lx and Nikkomycins X/Z is the hydroxylation of the pyridyl ring. The consistently higher activity of the hydroxylated forms strongly suggests that this hydroxyl group is critical for potent chitin synthase inhibition.

Table 1: In Vitro Activity of Nikkomycin Z and X against Chitin Synthase

Compound	Target Organism/Enzyme	Assay Type	IC₅₀/Kᵢ	Reference
Nikkomycin Z	Candida albicans (CaChs1)	Enzyme Inhibition	15 µM	[7]
Nikkomycin Z	Candida albicans (CaChs2)	Enzyme Inhibition	0.8 µM	[7]
Nikkomycin Z	Candida albicans (CaChs3)	Enzyme Inhibition	13 µM	[7]
Nikkomycin Z	Candida albicans	Enzyme Inhibition (Kᵢ)	0.16 µM	[3]
Nikkomycin X	Saccharomyces cerevisiae (Chs1 & Chs2)	Enzyme Inhibition	Competitive Inhibitor	[8]

Table 2: Minimum Inhibitory Concentrations (MIC) of Nikkomycin Z

Fungal Species	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference
Candida auris	0.125 to >64	2	32	[9]
Various Fungi	Varies by species	-	-	[10][11]

Based on the precursor-product relationship and the data above, it can be concluded that the hydroxyl group on the pyridyl moiety of Nikkomycin Z and X is a key determinant for high-affinity binding to the active site of chitin synthase. Therefore, Nikkomycin Lx is expected to have significantly lower antifungal activity.

Experimental Protocols

Chitin Synthase Inhibition Assay (Non-Radioactive, WGA-Based)

This protocol outlines a high-throughput method for measuring chitin synthase activity and its inhibition.[6][12]

Materials:

• 96-well microtiter plates coated with Wheat Germ Agglutinin (WGA)

• Crude or purified chitin synthase enzyme preparation

• Substrate solution: UDP-N-acetylglucosamine (UDP-GlcNAc) in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• Test compounds (e.g., Nikkomycin Lx) dissolved in an appropriate solvent

• WGA conjugated to Horseradish Peroxidase (WGA-HRP)

• TMB (3,3',5,5'-tetramethylbenzidine) substrate solution

• Stop solution (e.g., 2 M H₂SO₄)

• Plate reader

Procedure:

• Enzyme Preparation: Prepare a crude cell lysate or a purified enzyme fraction containing chitin synthase from a relevant fungal species.

• Assay Setup: To the WGA-coated wells, add the substrate solution and the test compound at various concentrations.

• Enzyme Reaction: Initiate the reaction by adding the chitin synthase preparation to each well. Incubate the plate at the optimal temperature for the enzyme (typically 30-37°C) for a defined period (e.g., 1-3 hours).

• Washing: After incubation, wash the plate multiple times with a wash buffer (e.g., PBS with 0.05% Tween 20) to remove unbound substrate and enzyme.

• Detection: Add the WGA-HRP solution to each well and incubate to allow binding to the newly synthesized chitin.

• Washing: Repeat the washing step to remove unbound WGA-HRP.

• Signal Development: Add the TMB substrate solution. A blue color will develop in the presence of HRP.

• Stopping the Reaction: Add the stop solution to quench the reaction, which will turn the color to yellow.

• Data Acquisition: Measure the absorbance at 450 nm using a plate reader.

• Data Analysis: Calculate the percent inhibition for each concentration of the test compound relative to the control (no inhibitor) and determine the IC₅₀ value.

References

• 1. academic.oup.com [academic.oup.com]
• 2. In vitro antifungal activity of nikkomycin Z in combination with fluconazole or itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmacy180.com [pharmacy180.com]
• 4. Evaluation of nikkomycins X and Z in murine models of coccidioidomycosis, histoplasmosis, and blastomycosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Polyoxins and nikkomycins: progress in synthetic and biological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. Structure-activity relationships of the nikkomycins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Nikkomycin production in pellets of Streptomyces tendae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. psecommunity.org [psecommunity.org]
• 12. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Biosynthesis of Nikkomycin Lx

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nikkomycins are a family of peptidyl-nucleoside antibiotics produced by Streptomyces species, which act as potent and specific inhibitors of chitin (B13524) synthase, a crucial enzyme for fungal cell wall integrity. This technical guide provides a comprehensive overview of the biosynthetic pathway of Nikkomycin (B1203212) Lx, a variant characterized by its hydroxypyridylhomothreonine (HPHT) peptidyl moiety. This document details the genetic organization of the biosynthetic gene cluster, the key enzymatic steps involved in the formation of both the nucleoside and peptidyl components, and the regulatory mechanisms governing its production. Furthermore, this guide includes quantitative data on nikkomycin production, detailed experimental protocols for key analytical and genetic manipulation techniques, and visual representations of the biosynthetic pathways and experimental workflows to facilitate a deeper understanding of this complex process.

Introduction

Nikkomycins, first isolated from Streptomyces tendae, are potent antifungal agents with a unique mode of action targeting chitin biosynthesis.[1] Their structural similarity to the natural substrate of chitin synthase, UDP-N-acetylglucosamine, allows them to act as competitive inhibitors.[1] The nikkomycin family comprises various analogs, with Nikkomycin X and Z being the most extensively studied. Nikkomycin Lx is distinguished by its peptidyl moiety, hydroxypyridylhomothreonine (HPHT).[2] Understanding the intricate biosynthetic pathway of Nikkomycin Lx is paramount for targeted genetic engineering efforts aimed at improving production titers and generating novel, more potent analogs.

The biosynthesis of nikkomycins is orchestrated by a large gene cluster, referred to as the san cluster in Streptomyces ansochromogenes and the nik cluster in Streptomyces tendae.[3] These clusters encode a suite of enzymes including non-ribosomal peptide synthetases (NRPSs), aminotransferases, dehydrogenases, and regulatory proteins that work in concert to assemble the final complex molecule from primary metabolic precursors.

The Nikkomycin Biosynthetic Gene Cluster

The genetic blueprint for nikkomycin production is located on a contiguous stretch of DNA, the nikkomycin biosynthetic gene cluster. In S. ansochromogenes, this is known as the san cluster.[3][4] The cluster contains all the necessary genes for the synthesis of the nikkomycin backbone, its modification, and regulation of its production.

A key regulatory gene within this cluster is sanG, which encodes a transcriptional activator essential for the expression of the nikkomycin biosynthetic genes.[5] Overexpression of sanG has been shown to increase nikkomycin production, highlighting its role as a positive regulator.[5] The butenolide signaling system, involving the receptor SabR1, also plays a role in regulating nikkomycin biosynthesis.[6]

Biosynthesis of the Nucleoside Moiety

The nucleoside core of nikkomycins is derived from uridine (B1682114) monophosphate (UMP) and phosphoenolpyruvate (B93156) (PEP). The biosynthesis of the nucleoside portion of Nikkomycin Z, which is similar in Nikkomycin Lx, involves several key enzymatic steps. UMP is the direct precursor for the nucleoside moiety.[1]

The proposed pathway for the formation of the nucleoside core involves the following key enzymes in the san gene cluster:

• SanR (Uracil phosphoribosyltransferase): Catalyzes the formation of UMP from uracil (B121893).

• SanS (Enolpyruvyl transferase): Involved in the transfer of an enolpyruvyl group from PEP.[2]

Biosynthesis of the Hydroxypyridylhomothreonine (HPHT) Moiety of Nikkomycin Lx

The defining feature of Nikkomycin Lx is its peptidyl moiety, hydroxypyridylhomothreonine (HPHT).[2] This non-proteinogenic amino acid is synthesized from primary metabolic precursors, L-lysine and likely L-glutamate.

Formation of the Pyridyl Ring from L-Lysine

The initial and committing step in the formation of the pyridyl component of HPHT is the conversion of L-lysine. This reaction is catalyzed by an L-lysine 2-aminotransferase.

• NikC (SanL) - L-lysine 2-aminotransferase: This pyridoxal (B1214274) phosphate-dependent enzyme catalyzes the transfer of the α-amino group of L-lysine to an acceptor molecule, initiating the cyclization process to form the picolinic acid precursor of the pyridyl ring.[7] Inactivation of the sanL gene in S. ansochromogenes abolishes nikkomycin production, which can be restored by feeding picolinic acid, confirming its role in the biosynthesis of the peptidyl moiety.[3][7]

The subsequent steps leading to the final hydroxypyridyl structure involve a series of oxidation and modification reactions catalyzed by other enzymes within the nik/san cluster, though the exact sequence and intermediates are still under investigation.

Assembly of the Homothreonine Moiety

The homothreonine portion of HPHT is believed to be derived from L-glutamate, a common precursor for amino acids with a four-carbon backbone. The specific enzymes responsible for the conversion of L-glutamate to the homothreonine structure found in Nikkomycin Lx are yet to be fully characterized.

Final Assembly

The fully formed HPHT and the nucleoside moiety are ultimately joined together through a peptide bond. This final condensation step is likely catalyzed by a dedicated non-ribosomal peptide synthetase (NRPS) encoded within the gene cluster.

Quantitative Data on Nikkomycin Production

Quantitative analysis of nikkomycin production is crucial for strain improvement and process optimization. High-Performance Liquid Chromatography (HPLC) is the standard method for quantifying nikkomycin titers in fermentation broths. While specific production data for Nikkomycin Lx is sparse in the literature, data for the related Nikkomycin Z provides a valuable benchmark.

Nikkomycin Variant	Producing Strain	Production Titer (mg/L)	Culture Conditions	Reference
Nikkomycin Z	S. ansochromogenes sanPDM	300	Liquid SP medium, 144 h	[1]
Nikkomycin Z	S. ansochromogenes sanPDM (uracil fed)	800	Liquid SP medium with 2 g/L uracil, 144 h	[8]
Nikkomycins (total)	S. ansochromogenes (with extra gene cluster)	1100	Not specified	[9]

Note: The production of Nikkomycin Z can be significantly enhanced by feeding precursors of the nucleoside moiety, such as uracil.[8] Similar strategies could potentially be applied to improve Nikkomycin Lx yields by feeding precursors of the HPHT moiety.

Experimental Protocols

Gene Disruption in Streptomyces ansochromogenes

This protocol describes a general method for targeted gene inactivation in Streptomyces using homologous recombination, which can be adapted for the disruption of genes in the nikkomycin biosynthetic cluster.

Materials:

• S. ansochromogenes wild-type strain

• E. coli ET12567 (pUZ8002) for conjugation

• Streptomyces-E. coli shuttle vector (e.g., pKC1139)

• Antibiotics (e.g., kanamycin (B1662678), apramycin) for selection

• Appropriate Streptomyces growth media (e.g., MS agar, YEME liquid medium)

Procedure:

• Construct the Gene Disruption Cassette:

  • Clone a DNA fragment containing the target gene (e.g., sanL) into a suitable vector.

  • Insert an antibiotic resistance cassette (e.g., kanamycin resistance gene, neo) into the coding sequence of the target gene to inactivate it.

  • Ensure that there are sufficient lengths of homologous DNA flanking the resistance cassette to facilitate double-crossover recombination.

• Transform E. coli and Conjugate with Streptomyces:

  • Transform the gene disruption vector into the non-methylating E. coli strain ET12567 containing the helper plasmid pUZ8002.

  • Grow the E. coli donor strain and the S. ansochromogenes recipient strain to mid-log phase.

  • Mix the donor and recipient cells and plate them on MS agar. Incubate to allow conjugation to occur.

• Select for Exconjugants:

  • Overlay the conjugation plates with an appropriate antibiotic (e.g., nalidixic acid to select against E. coli and the antibiotic corresponding to the resistance cassette to select for Streptomyces exconjugants).

• Identify Double Crossover Mutants:

  • Screen the exconjugants for the desired double-crossover phenotype (e.g., resistance to the inserted antibiotic and sensitivity to the vector's antibiotic marker).

  • Confirm the gene disruption by PCR analysis and Southern blotting.

HPLC Analysis of Nikkomycins

This protocol outlines a method for the separation and quantification of nikkomycins from culture filtrates.

Materials:

• HPLC system with a C18 reverse-phase column and a UV detector

• Nikkomycin standards (e.g., Nikkomycin Z)

• Mobile phase components (e.g., methanol (B129727), ammonium (B1175870) acetate)

• 0.2 µm syringe filters

Procedure:

• Sample Preparation:

  • Harvest Streptomyces culture by centrifugation.

  • Filter the supernatant through a 0.2 µm syringe filter to remove any remaining cells and particulate matter.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 5 µm particle size, 4.6 x 250 mm).

  • Mobile Phase: A gradient of methanol and an aqueous buffer (e.g., 5 mM ammonium acetate).

  • Flow Rate: Typically 0.5 - 1.0 mL/min.

  • Detection: UV detection at wavelengths relevant for nikkomycins (e.g., 260 nm and 290 nm).[2]

• Quantification:

  • Generate a standard curve using known concentrations of a nikkomycin standard.

  • Inject the prepared samples and integrate the peak areas corresponding to the nikkomycin of interest.

  • Calculate the concentration of the nikkomycin in the sample by comparing its peak area to the standard curve.

L-lysine 2-Aminotransferase (NikC/SanL) Enzyme Assay

This protocol describes a method to determine the activity of the L-lysine 2-aminotransferase enzyme.

Materials:

• Purified NikC/SanL enzyme

• L-lysine (substrate)

• α-ketoglutarate (amino group acceptor)

• Pyridoxal-5'-phosphate (cofactor)

• Reaction buffer (e.g., Tris-HCl, pH 7.5)

• Reagents for detecting the product (e.g., glutamate (B1630785) or the cyclized product of the lysine (B10760008) derivative).

Procedure:

• Reaction Setup:

  • Prepare a reaction mixture containing the reaction buffer, L-lysine, α-ketoglutarate, and pyridoxal-5'-phosphate.

  • Pre-incubate the mixture at the optimal temperature for the enzyme (e.g., 30°C).

• Enzyme Reaction:

  • Initiate the reaction by adding the purified NikC/SanL enzyme.

  • Incubate the reaction for a defined period, ensuring that the reaction rate is linear.

• Reaction Termination and Product Detection:

  • Stop the reaction by adding a quenching agent (e.g., an acid).

  • Quantify the formation of the product (glutamate or the lysine-derived product) using a suitable method, such as HPLC or a colorimetric assay.

• Enzyme Activity Calculation:

  • Calculate the specific activity of the enzyme (e.g., in µmol of product formed per minute per mg of enzyme).

Visualizations

Nikkomycin Lx Biosynthesis Pathway

References

• 1. Selectively improving nikkomycin Z production by blocking the imidazolone biosynthetic pathway of nikkomycin X and uracil feeding in Streptomyces ansochromogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Novel nikkomycin analogues generated by mutasynthesis in Streptomyces ansochromogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A pathway-specific transcriptional regulatory gene for nikkomycin biosynthesis in Streptomyces ansochromogenes that also influences colony development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of a butenolide signaling system that regulates nikkomycin biosynthesis in Streptomyces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Streptomyces tendae Tü901 L-lysine 2-aminotransferase catalyzes the initial reaction in nikkomycin D biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Selectively improving nikkomycin Z production by blocking the imidazolone biosynthetic pathway of nikkomycin X and uracil feeding in Streptomyces ansochromogenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Nikkomycin Lx: A Technical Guide to its Antifungal Activity Spectrum

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biological activity of Nikkomycin (B1203212) Lx, a potent and selective inhibitor of chitin (B13524) synthase, against a range of pathogenic fungi. Nikkomycin Lx, often interchangeably referred to as Nikkomycin Z in scientific literature, presents a promising avenue for the development of novel antifungal therapies due to its unique mechanism of action, which targets a crucial component of the fungal cell wall not present in mammals.[1] This document outlines its in vitro activity spectrum, details the experimental protocols for its evaluation, and visualizes its mechanism of action and experimental workflows.

In Vitro Biological Activity Spectrum

Nikkomycin Lx has demonstrated a variable spectrum of activity against pathogenic fungi, with particularly strong efficacy against dimorphic fungi known for their high chitin content.[1][2] The following tables summarize the Minimum Inhibitory Concentration (MIC) data from various studies, offering a quantitative assessment of its in vitro potency.

Fungal Species	Number of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
Coccidioides immitis (mycelial)	>10	1 - 16	4.9	-	[1]
Coccidioides immitis (spherule)	-	0.125	-	-	[1]
Coccidioides immitis	3	0.125 - >16	-	-	[1]
Blastomyces dermatitidis	-	0.78	-	-	[2][3]
Histoplasma capsulatum	20	4 - >64	8	≥64	[1][3]
Candida albicans	-	-	-	-	[4][5][6][7][8][9]
Candida auris	100	0.125 - >64	2	32	[10][11]
Candida parapsilosis	-	-	-	-	[7][12]
Cryptococcus neoformans	>10	-	-	-	[12]
Aspergillus fumigatus	5	>800 (alone)	-	-	[13]
Aspergillus flavus	>10	-	-	-	[12]
Fusarium sp.	2	800 - 1600	-	-	[13]
Rhizopus sp.	2	>50	-	-	[13]
Sporothrix globosa	1	6.3 - 12.5	-	-	[3]
Sporothrix schenckii	6	50 - >400	-	-	[3]
Sporothrix brasiliensis	10	100 - >400	-	-	[3]

Note: MIC values can vary depending on the specific isolate, testing methodology, and laboratory conditions. The activity of Nikkomycin Lx is notably enhanced against the parasitic (spherule) phase of Coccidioides immitis compared to its mycelial phase.[13]

Synergistic Activity

Several studies have highlighted the synergistic potential of Nikkomycin Lx when used in combination with other antifungal agents. Additive and synergistic interactions have been observed with fluconazole (B54011) and itraconazole (B105839) against Candida albicans, Candida parapsilosis, Cryptococcus neoformans, and Coccidioides immitis.[1][12] Of particular note is the marked synergism observed between Nikkomycin Lx and itraconazole against Aspergillus fumigatus and Aspergillus flavus, species that are typically resistant to Nikkomycin Lx alone.[1][12] Synergistic effects have also been reported with echinocandins like caspofungin and micafungin (B1204384) against Candida albicans and Candida parapsilosis biofilms.[7][9] No antagonistic interactions have been reported.[1][12]

Mechanism of Action

Nikkomycin Lx exerts its antifungal effect by acting as a competitive inhibitor of chitin synthase.[10][14] Structurally similar to the natural substrate UDP-N-acetylglucosamine (UDP-GlcNAc), Nikkomycin Lx binds to the active site of chitin synthase, thereby blocking the synthesis of chitin, an essential polysaccharide component of the fungal cell wall.[14][15] This disruption of cell wall integrity leads to osmotic instability and ultimately, fungal cell death.[14] The transport of Nikkomycin Lx into the fungal cell is mediated by a dipeptide permease system.[14][16]

Caption: Mechanism of action of Nikkomycin Lx.

Experimental Protocols

The following is a detailed methodology for determining the Minimum Inhibitory Concentration (MIC) of Nikkomycin Lx using the broth microdilution method, based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and other cited research.[14][17]

I. Materials

• Nikkomycin Lx powder

• Dimethyl sulfoxide (B87167) (DMSO) or sterile distilled water (for stock solution)

• RPMI 1640 medium with L-glutamine, without sodium bicarbonate

• Morpholinepropanesulfonic acid (MOPS)

• 1 M Hydrochloric acid (HCl)

• Sterile 96-well microtiter plates

• Fungal isolates

• Sabouraud Dextrose Agar (SDA) or other appropriate fungal growth medium

• Sterile saline (0.85%) with 0.05% Tween 80 (for filamentous fungi)

• Spectrophotometer or hemacytometer

• Incubator

II. Preparation of Media and Reagents

• RPMI-MOPS Medium: Prepare RPMI 1640 medium according to the manufacturer's instructions, supplemented with 0.165 M MOPS buffer. Adjust the pH of the medium to 6.0 with 1 M HCl, as Nikkomycin Lx is more stable under acidic conditions.[12][14] Sterilize by filtration.

• Nikkomycin Lx Stock Solution: Accurately weigh Nikkomycin Lx powder and dissolve it in a suitable solvent (e.g., DMSO or sterile water) to create a high-concentration stock solution (e.g., 1280 µg/mL).[14][17] Sterilize the stock solution by filtration through a 0.22 µm filter and store at -20°C or as recommended by the supplier.[17]

III. Inoculum Preparation

• Yeast Suspensions (e.g., Candida species):

  • Subculture the yeast isolates on SDA plates and incubate at 35°C for 24-48 hours.[14]

  • Harvest fresh colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL) using a spectrophotometer at 530 nm (optical density of 0.09-0.13).[14]

  • Dilute this suspension in RPMI-MOPS medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL in the microtiter plate wells.[14]

• Filamentous Fungi Suspensions (e.g., Aspergillus species):

  • Grow the fungal isolates on SDA plates until sporulation is evident.[14]

  • Harvest conidia by flooding the plate with sterile saline containing 0.05% Tween 80 and gently scraping the surface.[14][17]

  • Transfer the conidial suspension to a sterile tube and allow heavy particles to settle for 3-5 minutes.[17]

  • Adjust the turbidity of the supernatant to achieve a final inoculum concentration of 0.4-5 x 10^4 CFU/mL by counting with a hemacytometer.[17]

IV. Broth Microdilution Assay

• Preparation of Microdilution Plates:

  • Dispense 100 µL of RPMI-MOPS medium into all wells of a 96-well microdilution plate.[17]

  • Add 100 µL of the Nikkomycin Lx stock solution to the first well of each row.

  • Perform serial twofold dilutions by transferring 100 µL from the first well to the second, and so on, down the row. Discard the final 100 µL from the last well.[17] This will create a range of Nikkomycin Lx concentrations.

• Inoculation and Incubation:

  • Add 100 µL of the standardized fungal inoculum to each well, including a drug-free growth control well. The final volume in each well will be 200 µL.[17]

  • Seal the plates or place them in a humidified chamber to prevent evaporation.

  • Incubate the plates at 35°C for 24-72 hours, depending on the fungal species and growth rate.[17]

V. Determination of MIC

• Examine the plates visually or with the aid of a reading mirror.

• The MIC is the lowest concentration of Nikkomycin Lx that causes a significant reduction in growth compared to the drug-free control well.[17]

• For yeasts, the MIC endpoint is often read as the lowest concentration that produces a prominent decrease in turbidity (approximately 50-80% inhibition).[14][17]

• For filamentous fungi, the MIC is typically the lowest concentration that shows complete visual inhibition of growth.[14][17]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Mechanism of action of nikkomycin and the peptide transport system of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synergistic action of nikkomycin X/Z with azole antifungals on Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synergistic effect of nikkomycin Z with caspofungin and micafungin against Candida albicans and Candida parapsilosis biofilms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Chitin biosynthesis in Candida albicans grown in vitro and in vivo and its inhibition by nikkomycin Z - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of Echinocandins in Combination with Nikkomycin Z against Invasive Candida albicans Bloodstream Isolates and the fks Mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. Antifungal activity of nikkomycin Z against Candida auris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In vitro antifungal activity of nikkomycin Z in combination with fluconazole or itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Drug Interaction Studies of a Glucan Synthase Inhibitor (LY 303366) and a Chitin Synthase Inhibitor (Nikkomycin Z) for Inhibition and Killing of Fungal Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Pharmacokinetics of nikkomycin Z following multiple doses in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Sensitivity of fungi to nikkomycin Z - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]

Nikkomycin LX: A Technical Guide to Target Identification and Validation in Fungal Species

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nikkomycin (B1203212) LX, a member of the peptidyl-nucleoside family of antibiotics, presents a compelling case for the development of novel antifungal therapeutics. Its specific mechanism of action, the competitive inhibition of chitin (B13524) synthase, targets a crucial enzyme responsible for the biosynthesis of the fungal cell wall—a structure absent in humans, thus offering a high degree of selectivity and a promising safety profile. This technical guide provides an in-depth exploration of the identification and validation of chitin synthase as the primary target of Nikkomycin LX in various fungal species. It consolidates quantitative data on its inhibitory activity, details essential experimental protocols for target validation, and visualizes the underlying biochemical pathways and experimental workflows. While much of the publicly available research has focused on the closely related compound Nikkomycin Z, its mechanism of action and target are considered representative of the nikkomycin class, including Nikkomycin LX.

Introduction: The Fungal Cell Wall and the Role of Chitin

The fungal cell wall is a dynamic and essential organelle that provides structural integrity, protects against osmotic stress, and mediates interactions with the environment. A key component of the cell wall in most pathogenic fungi is chitin, a linear polymer of β-(1,4)-linked N-acetylglucosamine (GlcNAc).[1][2] Chitin synthesis is a multi-step enzymatic process, culminating in the polymerization of GlcNAc residues by the enzyme chitin synthase (CHS).[3]

Fungi typically possess multiple chitin synthase isoenzymes, each playing distinct roles in processes such as hyphal growth, septum formation, and cell division.[4][5] The essentiality of chitin for fungal viability and its absence in mammalian cells make chitin synthesis an ideal target for antifungal drug development.[4]

Mechanism of Action: Competitive Inhibition of Chitin Synthase

Nikkomycin LX acts as a competitive inhibitor of chitin synthase. Its molecular structure mimics that of the natural substrate, uridine (B1682114) diphosphate-N-acetylglucosamine (UDP-GlcNAc). This structural similarity allows Nikkomycin LX to bind to the active site of the chitin synthase enzyme, thereby preventing the binding of UDP-GlcNAc and halting the polymerization of the chitin chain.[6] This disruption of chitin synthesis leads to a weakened cell wall, osmotic instability, and ultimately, fungal cell death.

The susceptibility of different fungal species to nikkomycins can vary, which is often attributed to differences in the uptake of the drug via peptide permeases and the specific kinetics of inhibition for different chitin synthase isoenzymes.[7]

The Chitin Biosynthesis Pathway

The synthesis of chitin begins with glucose and proceeds through a series of enzymatic steps to produce the activated sugar donor, UDP-GlcNAc. This pathway is a critical metabolic route in fungi and is tightly regulated.

Caption: The fungal chitin biosynthesis pathway and the point of inhibition by Nikkomycin LX.

Quantitative Assessment of Inhibitory Activity

The efficacy of Nikkomycin Z, a close analog of Nikkomycin LX, has been evaluated against a range of fungal pathogens and their chitin synthase enzymes. The following tables summarize key in vitro data, including 50% inhibitory concentrations (IC50), inhibition constants (Ki), and minimum inhibitory concentrations (MIC).

Table 1: Inhibitory Activity (IC50) of Nikkomycin Z against Fungal Chitin Synthase Isozymes

Fungal Species	Chitin Synthase Isozyme	IC50 (µM)	Reference
Candida albicans	CaChs1	15
Candida albicans	CaChs2	0.8
Candida albicans	CaChs3	13

Table 2: Inhibition Constants (Ki) of Nikkomycins against Fungal Chitin Synthases

Fungal Species	Chitin Synthase Isozyme	Inhibitor	Ki (µM)	Reference
Saccharomyces cerevisiae	Chs1	Nikkomycin Z	-	[3]
Saccharomyces cerevisiae	Chs2	Nikkomycin Z	-	[3]

Note: Specific Ki values for Nikkomycin Z against S. cerevisiae chitin synthases were not explicitly provided in the cited source, but it was noted that Chs2 is more resistant than Chs1, with differences in Ki values reaching three orders of magnitude under certain assay conditions.

Table 3: Minimum Inhibitory Concentration (MIC) of Nikkomycin Z against Various Fungal Pathogens

Fungal Species	MIC Range (mg/L)	MIC50 (mg/L)	MIC90 (mg/L)	Reference
Candida auris	0.125 - >64	2	32
Aspergillus fumigatus	-	-	-	[1]
Coccidioides immitis (mycelial)	800	-	-	[1]
Coccidioides immitis (parasitic)	0.78	-	-	[1]
Fusarium sp.	800 - 1600	-	-	[1]
Rhizopus sp.	50	-	-	[1]

Note: The MIC values can vary depending on the specific isolate and testing methodology.

Experimental Protocols for Target Identification and Validation

Validating that the antifungal activity of Nikkomycin LX is a direct result of its interaction with chitin synthase is a critical step. This involves a combination of biochemical and genetic approaches.

Biochemical Validation: Chitin Synthase Activity Assay

This assay directly measures the enzymatic activity of chitin synthase in the presence and absence of an inhibitor.

Objective: To quantify the inhibition of chitin synthase activity by Nikkomycin LX and to determine its IC50 value.

Principle: Crude extracts of fungal cells containing chitin synthase are incubated with the substrate UDP-GlcNAc and varying concentrations of Nikkomycin LX. The amount of newly synthesized chitin is then quantified. A common non-radioactive method involves capturing the chitin product on a wheat germ agglutinin (WGA)-coated plate, followed by colorimetric or fluorometric detection.

Detailed Protocol:

• Preparation of Crude Enzyme Extract:

  • Culture the fungal species of interest to the mid-logarithmic phase.

  • Harvest the cells by centrifugation and wash them with a suitable buffer.

  • Disrupt the cells by methods such as grinding in liquid nitrogen, bead beating, or enzymatic digestion of the cell wall to produce spheroplasts.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant containing the crude enzyme extract.

  • Determine the protein concentration of the extract.

• Chitin Synthase Assay:

  • Prepare a reaction mixture containing a buffer (e.g., 50 mM Tris-HCl, pH 7.5), a divalent cation (e.g., MgCl2 or CoCl2), and the substrate UDP-GlcNAc.

  • Add varying concentrations of Nikkomycin LX to the wells of a WGA-coated 96-well plate. Include a no-inhibitor control.

  • Initiate the reaction by adding the crude enzyme extract to each well.

  • Incubate the plate at an optimal temperature (e.g., 30°C) for a defined period (e.g., 1-3 hours).

  • Stop the reaction by washing the plate to remove unbound substrate and enzyme.

  • Detect the captured chitin using a labeled WGA probe (e.g., WGA-HRP) followed by the addition of a suitable substrate (e.g., TMB for HRP).

  • Measure the absorbance or fluorescence and calculate the percentage of inhibition for each concentration of Nikkomycin LX.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Genetic Validation: Gene Knockout/Knockdown

This approach involves genetically modifying the fungal strain to alter the expression of the putative target gene (chitin synthase) and observing the effect on the organism's susceptibility to the inhibitor.

Objective: To confirm that chitin synthase is the biologically relevant target of Nikkomycin LX in a cellular context.

Principle: If chitin synthase is the primary target, a strain with reduced or eliminated expression of a specific chitin synthase gene may exhibit altered sensitivity to Nikkomycin LX. For example, a heterozygote mutant with reduced target expression might be hypersensitive, while overexpression of the target could confer resistance.

Detailed Protocol (using CRISPR-Cas9 for gene knockout):

• Design and Construction of CRISPR-Cas9 Components:

  • Design a single guide RNA (sgRNA) that specifically targets a conserved and functionally important region of the chitin synthase gene.

  • Clone the sgRNA sequence into a suitable expression vector that also contains the Cas9 nuclease gene. This vector should also carry a selectable marker for the fungal species.

• Fungal Transformation:

  • Introduce the CRISPR-Cas9 vector into the fungal cells using an appropriate transformation method (e.g., protoplast transformation, Agrobacterium tumefaciens-mediated transformation).

  • Select for transformants using the selectable marker.

• Screening and Verification of Mutants:

  • Isolate genomic DNA from the transformants.

  • Use PCR and DNA sequencing to screen for and confirm the presence of the desired mutation (e.g., insertion or deletion) in the target chitin synthase gene.

• Phenotypic Analysis:

  • Perform MIC or growth inhibition assays with Nikkomycin LX on the wild-type strain and the confirmed chitin synthase mutant strain.

  • A significant change in the susceptibility of the mutant strain compared to the wild-type provides strong evidence for on-target activity.

Visualizing Workflows and Pathways

Target Validation Workflow

The logical flow of experiments to validate chitin synthase as the target of Nikkomycin LX can be visualized as follows:

Caption: A workflow for the biochemical and genetic validation of chitin synthase as the target of Nikkomycin LX.

Competitive Inhibition Analysis

The mechanism of competitive inhibition can be visualized by its effect on enzyme kinetics, typically represented by a Lineweaver-Burk plot.

References

• 1. Drug Interaction Studies of a Glucan Synthase Inhibitor (LY 303366) and a Chitin Synthase Inhibitor (Nikkomycin Z) for Inhibition and Killing of Fungal Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Differential inhibition of chitin synthetases 1 and 2 from Saccharomyces cerevisiae by polyoxin D and nikkomycins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vitro antifungal activity of nikkomycin Z in combination with fluconazole or itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antifungal activity against Candida albicans of nikkomycin Z in combination with caspofungin, voriconazole or amphotericin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibitory effect of nikkomycin Z on chitin synthases in Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antifungal activity of nikkomycin Z against Candida auris - PubMed [pubmed.ncbi.nlm.nih.gov]

The Chemical Architecture of Nikkomycins: A Technical Guide for Drug Development

Nikkomycins are a group of peptidyl nucleoside antibiotics produced by Streptomyces species that have garnered significant interest as potent and specific inhibitors of chitin (B13524) synthase.[1][2][3] This enzyme is crucial for the integrity of fungal cell walls but is absent in mammals, making it an attractive target for selective antifungal therapies.[1][4] Nikkomycin (B1203212) Z, the most clinically promising variant, has demonstrated considerable efficacy against several pathogenic fungi, particularly endemic dimorphic fungi like Coccidioides immitis.[1][5][6]

This technical guide provides an in-depth exploration of the chemical structures of major Nikkomycin variants, their mechanism of action, and the experimental protocols used for their evaluation. The information is tailored for researchers, scientists, and drug development professionals engaged in the pursuit of novel antifungal agents.

Core Chemical Structure

Nikkomycins are complex biomolecules fundamentally composed of two key moieties: a nucleoside base linked to a peptidyl amino acid component.[2] The peptidyl portion typically consists of a unique, non-proteinogenic amino acid, 4-(4′-hydroxy-2′-pyridinyl)-homothreonine (HPHT).[2] The primary structural diversity among the different Nikkomycin variants arises from variations in the nucleoside moiety.[1]

Major Nikkomycin Variants

The main components produced by Streptomyces ansochromogenes are Nikkomycin X and Z.[1] However, several other variants, including I and J, have been identified, each with distinct structural features that influence their biological activity.

• Nikkomycin Z : Recognized for having the highest antifungal activity, Nikkomycin Z features a uracil (B121893) nucleobase linked via an N-glycosidic bond to a 5-aminohexuronic acid.[1] Its chemical structure is a close analog of UDP-N-acetylglucosamine (UDP-GlcNAc), the natural substrate for chitin synthase.[1][7]

• Nikkomycin X : Structurally similar to Nikkomycin Z, the primary difference in Nikkomycin X is the presence of a 4-formyl-4-imidazoline-2-one base instead of uracil.[1][2]

• Nikkomycin J : This variant is characterized by the addition of a glutamic acid residue to the core structure.[8]

• Nikkomycin I : Similar to Nikkomycin J, Nikkomycin I also incorporates a glutamic acid moiety attached to the nucleoside part of the molecule.[9]

Quantitative Structural Data

The structural variations among Nikkomycin variants result in different physicochemical properties, as summarized below.

Nikkomycin Variant	Molecular Formula	Molecular Weight ( g/mol )	Key Distinguishing Feature
Nikkomycin Z	C₂₀H₂₅N₅O₁₀	495.44	Uracil nucleobase[7][10]
Nikkomycin X	C₂₀H₂₅N₅O₁₀	495.44	4-formyl-4-imidazoline-2-one nucleobase[11]
Nikkomycin J	C₂₅H₃₂N₆O₁₃	624.6	Glutamic acid moiety[8]
Nikkomycin I	C₂₅H₃₂N₆O₁₃	624.6	Glutamic acid moiety, differs from J in stereochemistry/linkage[9]

Mechanism of Action and Biological Pathways

Nikkomycins exert their antifungal effect by competitively inhibiting chitin synthase.[6][12][13] This inhibition disrupts the synthesis of chitin, a vital polymer of N-acetylglucosamine that provides structural integrity to the fungal cell wall, ultimately leading to cell lysis and death.[1][3][5] The effectiveness of Nikkomycin Z is dependent on its transport into the fungal cell, a process mediated by di- and tripeptide permeases.[12][13]

Caption: Mechanism of Nikkomycin Z as a competitive inhibitor of chitin synthase.

The biosynthesis of Nikkomycins X and Z originates from a common pathway before diverging. The formation of the imidazolone (B8795221) ring, unique to Nikkomycin X, is a key branching point. Genetic manipulation to block the imidazolone biosynthetic pathway can selectively increase the production of Nikkomycin Z.[14]

Caption: Divergent biosynthetic pathways for Nikkomycin X and Nikkomycin Z.

Experimental Protocols

Standardized methods are critical for evaluating the efficacy of Nikkomycin variants. Below are detailed protocols for in vitro susceptibility testing and a general workflow for in vivo evaluation.

Protocol 1: In Vitro Antifungal Susceptibility Testing (Broth Microdilution)

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M27 and M38 documents for determining the Minimum Inhibitory Concentration (MIC) of Nikkomycin Z against fungal isolates.[15]

1. Preparation of Nikkomycin Z Stock Solution:

• Accurately weigh Nikkomycin Z powder and dissolve in sterile distilled water to create a high-concentration stock solution (e.g., 1280 µg/mL).[15]

• Sterilize the solution by filtration through a 0.22 µm filter.[15]

2. Inoculum Preparation:

• For Yeasts: Subculture the isolate on an appropriate agar (B569324) medium (e.g., Sabouraud dextrose agar) and incubate for 24-48 hours. Suspend several colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard. Dilute this suspension 1:1000 in RPMI-1640 medium to achieve a final concentration of 0.5-2.5 x 10³ CFU/mL.[15]

• For Molds: Grow the isolate on potato dextrose agar until adequate sporulation occurs (e.g., 7 days). Harvest spores and prepare a suspension in sterile saline. Adjust the spore concentration to achieve a final inoculum of 0.4-5 x 10⁴ CFU/mL.[15]

3. Microdilution Plate Preparation:

• Dispense 100 µL of RPMI-1640 medium into all wells of a 96-well microtiter plate, except for the first column.

• Add 200 µL of the stock drug solution to the first well of each row.

• Perform twofold serial dilutions by transferring 100 µL from each well to the next well in the same row. Discard the final 100 µL from the last well.[15]

4. Inoculation and Incubation:

• Add 100 µL of the standardized fungal inoculum to each well, including a drug-free growth control well. The final volume in each well will be 200 µL.[15]

• Incubate the plates at 35-37°C for a period suitable for the fungus's growth rate (typically 24-72 hours).[4]

5. MIC Determination:

• The MIC is determined as the lowest concentration of Nikkomycin Z that causes a significant reduction in growth (e.g., 50% or 100%, depending on the fungus) compared to the drug-free control well.[15]

Caption: Experimental workflow for broth microdilution MIC testing.

Protocol 2: General Workflow for In Vivo Efficacy Testing in a Murine Model

Murine models are essential for evaluating the therapeutic potential of Nikkomycin Z against systemic fungal infections like coccidioidomycosis.[16][17]

1. Animal Model and Fungal Strain:

• Select an appropriate mouse strain (e.g., Swiss-Webster or C57BL/6).[16]

• Use a virulent fungal strain, such as Coccidioides posadasii, grown to the infectious arthroconidial phase.[18]

2. Infection:

• Challenge mice with a standardized inoculum of arthroconidia. The route of infection can be intravenous (for disseminated disease) or intranasal (for pulmonary disease) to mimic natural infection.[16][17]

3. Treatment Regimen:

• Initiate treatment at a specified time post-infection (e.g., 48 hours).[17]

• Administer Nikkomycin Z via an appropriate route, such as oral gavage or intraperitoneally. Dosing can be multiple times a day to account for its short half-life.[17][18]

• Include control groups (vehicle only) and comparator drug groups (e.g., fluconazole).[18]

4. Efficacy Endpoints:

• Survival: Monitor animals daily over a defined period (e.g., 30 days).[16]

• Fungal Burden: At the end of the study, euthanize animals and aseptically harvest organs (e.g., lungs, liver, spleen, brain). Homogenize tissues and perform quantitative culture to determine the colony-forming units (CFU) per gram of tissue.[16][18]

5. Data Analysis:

• Compare survival curves between treated and control groups using statistical methods like the log-rank test.

• Analyze differences in organ fungal burden between groups using appropriate statistical tests (e.g., t-test or ANOVA).[18]

Conclusion

The Nikkomycin family of antibiotics presents a compelling structural framework for the development of targeted antifungal therapies. The detailed understanding of the chemical differences between variants, particularly the distinction between the uracil moiety of Nikkomycin Z and the imidazolone of Nikkomycin X, is crucial for structure-activity relationship studies. The specific inhibition of chitin synthase remains a highly validated and promising strategy. The provided experimental protocols offer a standardized basis for the continued evaluation and optimization of these compounds, paving the way for their potential clinical application in treating life-threatening mycoses.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel nikkomycin analogues generated by mutasynthesis in Streptomyces ansochromogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nikkomycin - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. benchchem.com [benchchem.com]
• 8. Nikkomycin J | C25H32N6O13 | CID 173585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Nikkomycin I | C25H32N6O13 | CID 101283376 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Nikkomycin Z | C20H25N5O10 | CID 456557 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. PubChemLite - Nikkomycin x (C20H25N5O10) [pubchemlite.lcsb.uni.lu]
• 12. Mechanism of action of Nikkomycin Z_Chemicalbook [chemicalbook.com]
• 13. Mechanism of action of nikkomycin and the peptide transport system of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Selectively improving nikkomycin Z production by blocking the imidazolone biosynthetic pathway of nikkomycin X and uracil feeding in Streptomyces ansochromogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. journals.asm.org [journals.asm.org]
• 18. Nikkomycin Z against Disseminated Coccidioidomycosis in a Murine Model of Sustained-Release Dosing - PMC [pmc.ncbi.nlm.nih.gov]

The Trajectory of a Novel Antifungal: A Technical History of Nikkomycin Z Development

An In-depth Guide for Researchers and Drug Development Professionals

Nikkomycin (B1203212) Z, a naturally derived nucleoside-peptide antibiotic, has been a subject of scientific interest for decades due to its unique mechanism of action and potential as a potent antifungal agent. This technical guide provides a comprehensive overview of the historical development of Nikkomycin Z, from its initial discovery to its preclinical and clinical evaluations. It is intended to serve as a resource for researchers, scientists, and professionals in the field of drug development, offering detailed insights into its mechanism of action, quantitative data from key studies, and the experimental protocols employed in its evaluation.

Discovery and Mechanism of Action

Nikkomycin Z was first identified in the 1970s as a secondary metabolite produced by the bacterium Streptomyces tendae[1][2][3]. Its potential as an antifungal agent was quickly recognized, leading to further investigation into its biological activity. The primary mechanism of action of Nikkomycin Z is the competitive inhibition of chitin (B13524) synthase, an essential enzyme for the synthesis of chitin[4][5][6]. Chitin is a vital structural component of the fungal cell wall, providing rigidity and osmotic stability. Crucially, chitin and chitin synthase are absent in mammals, making this enzyme a highly selective and promising target for antifungal therapy with a potentially high therapeutic index and low host toxicity[4][5][7].

Nikkomycin Z's structure mimics that of the natural substrate for chitin synthase, uridine (B1682114) diphosphate-N-acetylglucosamine (UDP-GlcNAc). This molecular mimicry allows it to bind to the active site of the enzyme, thereby blocking the polymerization of N-acetylglucosamine into chitin chains[4][8]. The resulting inhibition of chitin synthesis weakens the fungal cell wall, leading to osmotic lysis and cell death, conferring its fungicidal activity against susceptible fungi[1][5][9].

Mechanism of Nikkomycin Z as a competitive inhibitor of chitin synthase.

Preclinical Development: In Vitro and In Vivo Studies

The preclinical evaluation of Nikkomycin Z has demonstrated its efficacy against a range of fungal pathogens, with particularly strong activity against dimorphic fungi that have a high chitin content in their cell walls[5][10].

In Vitro Activity

In vitro studies have been crucial in defining the antifungal spectrum of Nikkomycin Z. The minimum inhibitory concentration (MIC) and minimum fungicidal concentration (MFC) have been determined for various clinically relevant fungi.

Fungal Species	Number of Strains	Geometric Mean MIC (µg/mL)	MIC Range (µg/mL)	MFC (µg/mL)	Reference
Coccidioides posadasii	1	0.0625	-	-	[11]
Blastomyces dermatitidis	10	0.25	-	3.1	[1][11]
Histoplasma capsulatum	9	2.47	4 to >64	-	[1][11]
Candida albicans	59	5.56	-	-	[11]
Candida auris	100	-	0.125 to >64	-	[12]
Aspergillus fumigatus	2	500	-	-	[11]
Aspergillus flavus	2	500	-	-	[11]

Note: MIC values can vary depending on the specific isolate and testing methodology.

Studies have also explored the synergistic effects of Nikkomycin Z with other antifungal agents. Marked synergism has been observed when Nikkomycin Z is combined with fluconazole (B54011) or itraconazole (B105839) against several important fungi, including Candida albicans, Cryptococcus neoformans, Aspergillus fumigatus, and Aspergillus flavus[1][13].

In Vivo Efficacy in Animal Models

Animal models of fungal infections have been instrumental in demonstrating the in vivo potential of Nikkomycin Z. Murine models of coccidioidomycosis, blastomycosis, and histoplasmosis have shown significant therapeutic effects.

Animal Model	Fungal Pathogen	Nikkomycin Z Dosage	Outcome	Reference
Murine Pulmonary Blastomycosis	Blastomyces dermatitidis	200, 400, or 1000 mg/kg/day (oral, BID for 10 days)	100% survival	[1]
Murine Pulmonary Coccidioidomycosis	Coccidioides immitis	80 mg/kg/day and 160 mg/kg/day	5 out of 6 mice in each group were culture-negative	[14]
Murine CNS Coccidioidomycosis	Coccidioides immitis	50, 100, or 300 mg/kg (oral, TID)	Significantly improved survival and reduced brain fungal burden	[15]
Murine Disseminated Coccidioidomycosis	Coccidioides immitis	≥200 mg/kg/day (oral)	Greater reduction of CFU in organs compared to fluconazole	[16]

Notably, in some murine models of coccidioidomycosis, Nikkomycin Z treatment resulted in the sterilization of fungal lesions in the lungs, a fungicidal effect not observed with fluconazole or amphotericin B[17][18][19].

Clinical Development: Human Trials

The promising preclinical data led to the initiation of clinical trials to evaluate the safety, pharmacokinetics, and efficacy of Nikkomycin Z in humans.

Phase I Clinical Trials

Phase I studies in healthy volunteers demonstrated that Nikkomycin Z was well-tolerated with little to no toxicity observed even at high doses[5][7][20]. Single oral doses ranging from 250 mg to 2,000 mg were administered, and while the drug was well-tolerated, the relative bioavailability was lower at doses of 1,000 mg or higher[19]. The terminal elimination half-life was determined to be approximately 2 to 2.5 hours, suggesting the need for twice or three times daily dosing[19][21]. Multiple-dose studies with oral doses ranging from 250 mg twice daily to 750 mg three times a day for 14 days also showed no adverse events[2][3].

Phase II Clinical Trials

A Phase II clinical trial was initiated to evaluate the efficacy of Nikkomycin Z in patients with early coccidioidal pneumonia[7]. However, the trial was terminated early due to challenges with patient recruitment and a lack of funding[5][22]. Despite this setback, the development of Nikkomycin Z continues, with a focus on its potential as a curative therapy for coccidioidomycosis, also known as Valley Fever[7][17].

The developmental workflow of Nikkomycin Z as an antifungal agent.

Experimental Protocols

Detailed methodologies are critical for the replication and advancement of research. The following are generalized protocols for key experiments cited in the development of Nikkomycin Z.

In Vitro Susceptibility Testing (Broth Microdilution)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of Nikkomycin Z against a fungal isolate.

Methodology:

• Inoculum Preparation: Fungal isolates are grown on appropriate agar (B569324) plates. Colonies are then suspended in sterile saline, and the suspension is adjusted to a standardized concentration (e.g., by hemocytometer or spectrophotometrically) to achieve a final inoculum concentration of approximately 0.5 x 10³ to 2.5 x 10³ CFU/mL in the test wells[13].

• Drug Dilution: A serial twofold dilution of Nikkomycin Z is prepared in RPMI 1640 medium in a 96-well microtiter plate[13].

• Inoculation: Each well is inoculated with the standardized fungal suspension. A growth control well (no drug) and a sterility control well (no inoculum) are included.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 35°C) for a specified period (e.g., 24-48 hours), depending on the fungus.

• MIC Determination: The MIC is determined as the lowest concentration of Nikkomycin Z that causes a significant inhibition of growth (e.g., 50% or 100%) compared to the growth control[13][15].

In Vivo Efficacy in a Murine Model of Pulmonary Coccidioidomycosis

Objective: To evaluate the therapeutic efficacy of Nikkomycin Z in treating a pulmonary fungal infection in mice.

Methodology:

• Animal Model: Female BALB/c or Swiss-Webster mice (6-8 weeks old) are commonly used[9][21].

• Infection: Mice are anesthetized and infected intranasally with a suspension of Coccidioides immitis arthroconidia (e.g., 50-100 spores) in sterile saline to mimic the natural route of infection[9].

• Treatment Groups: Mice are randomized into treatment groups:

  • Vehicle Control (e.g., sterile water or saline)

  • Nikkomycin Z (administered orally via gavage at various dosages, e.g., 80 mg/kg/day)[14]

  • Positive Control (e.g., fluconazole)

• Treatment Administration: Treatment is initiated at a specified time post-infection (e.g., 48 or 120 hours) and continued for a defined duration (e.g., 7 or 21 days)[9][14].

• Efficacy Endpoints:

  • Survival: Mice are monitored daily for morbidity and mortality.

  • Fungal Burden: At the end of the treatment period, mice are euthanized, and organs (e.g., lungs, spleen) are aseptically harvested. The organs are homogenized, and serial dilutions are plated on fungal growth medium to determine the number of colony-forming units (CFU) per gram of tissue[9][14][21].

General experimental workflow for in vivo efficacy testing of Nikkomycin Z.

Conclusion

The development of Nikkomycin Z represents a significant endeavor in the search for novel antifungal therapies. Its unique mechanism of action, targeting a fungal-specific pathway, offers a compelling therapeutic advantage. While clinical development has faced hurdles, the robust preclinical data, particularly its fungicidal activity against challenging pathogens like Coccidioides species, underscores its potential. Continued research and investment will be critical to fully realize the promise of Nikkomycin Z as a valuable addition to the antifungal armamentarium, especially for difficult-to-treat mycoses.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. vfce.arizona.edu [vfce.arizona.edu]
• 4. benchchem.com [benchchem.com]
• 5. incacare.live [incacare.live]
• 6. journals.asm.org [journals.asm.org]
• 7. Nikkomycin Z treatment of early coccidioidal pneumonia: Phase II clinical trial - John Galgiani [grantome.com]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. fda.gov [fda.gov]
• 12. Antifungal activity of nikkomycin Z against Candida auris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In vitro antifungal activity of nikkomycin Z in combination with fluconazole or itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. journals.asm.org [journals.asm.org]
• 16. Nikkomycin Z against Disseminated Coccidioidomycosis in a Murine Model of Sustained-Release Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 17. experts.arizona.edu [experts.arizona.edu]
• 18. health.ucdavis.edu [health.ucdavis.edu]
• 19. Pharmacokinetics of Nikkomycin Z after Single Rising Oral Doses - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Nikkomycin Z-Ready to Meet the Promise? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]
• 22. mdpi.com [mdpi.com]

Nikkomycin LX: A Technical Guide to the Inhibition of Fungal Cell Wall Synthesis

Abstract

The fungal cell wall represents a critical and highly specific target for the development of novel antifungal agents, as it is essential for fungal viability and absent in human hosts.[1][2][3] Chitin (B13524), a polymer of β-(1,4)-linked N-acetylglucosamine, is a key structural component of the cell wall in most pathogenic fungi.[2][4][5] Nikkomycin (B1203212) LX, part of the Nikkomycin complex of peptidyl nucleoside antibiotics, functions as a potent and specific inhibitor of chitin synthase, the enzyme responsible for chitin polymerization.[3][6][7][8] This technical guide provides an in-depth analysis of Nikkomycin LX's mechanism of action, a summary of its quantitative efficacy, and an exploration of the fungal compensatory responses that highlight its potential for synergistic combination therapies. Detailed experimental protocols for assessing its activity are also provided for researchers, scientists, and drug development professionals.

The Chitin Biosynthesis Pathway

The synthesis of chitin is a multi-step enzymatic process that begins with glucose and culminates in the polymerization of N-acetylglucosamine (GlcNAc) monomers at the plasma membrane.[4] The pathway's final substrate, uridine (B1682114) diphosphate (B83284) N-acetylglucosamine (UDP-GlcNAc), is the direct precursor for the chitin synthase enzyme.[9][10] The integrity of this pathway is paramount for fungal cell division, morphogenesis, and survival.[4]

The key enzymatic steps leading to the formation of UDP-GlcNAc are as follows:

• Glucose is converted to Glucose-6-phosphate (G6P) by hexokinase.

• G6P is isomerized to Fructose-6-phosphate (F6P) .[9]

• In the first committed step, glutamine-fructose-6-phosphate amidotransferase (GFAT) converts F6P to Glucosamine-6-phosphate .[9][10]

• Subsequent enzymatic reactions modify this intermediate to GlcNAc-1-phosphate .[10]

• Finally, UDP-N-acetylglucosamine pyrophosphorylase (UAP1) catalyzes the formation of UDP-GlcNAc .[10]

This final product, UDP-GlcNAc, serves as the sugar donor for chitin synthase.[4]

Caption: The fungal chitin biosynthesis pathway.

Mechanism of Action of Nikkomycin LX

Competitive Inhibition of Chitin Synthase

Nikkomycin LX exerts its antifungal effect through competitive inhibition of chitin synthase (CHS).[3][6][11][12] Its molecular structure mimics that of the natural substrate, UDP-GlcNAc, consisting of a pyrimidine (B1678525) nucleoside linked to an amino acid moiety.[3][11] This structural similarity allows Nikkomycin LX to bind with high affinity to the catalytic site of the CHS enzyme.[3][11] By occupying the active site, it prevents the binding and subsequent polymerization of UDP-GlcNAc, thereby halting chitin synthesis.[5] The resulting deficiency in chitin compromises the structural integrity of the fungal cell wall, leading to osmotic instability, cell lysis, and ultimately, fungal cell death, particularly during active growth phases like hyphal tip extension and septum formation.[7][12]

Caption: Nikkomycin LX competitively inhibits chitin synthase.

Isozyme Specificity

Fungi typically possess multiple chitin synthase isozymes, each playing a distinct role in processes like cell wall maintenance, septum formation, and spore synthesis.[2][13] Nikkomycin's inhibitory activity can vary significantly between these isozymes. For instance, in the model yeast Saccharomyces cerevisiae, Nikkomycin Z inhibits Chitin Synthase I (Chs1) and Chs3, but not Chs2.[12] In the pathogenic yeast Candida albicans, however, Nikkomycin Z effectively inhibits all three of its major chitin synthase isozymes (CaChs1, CaChs2, and CaChs3), albeit with different potencies.[12] This differential activity underscores the importance of characterizing the inhibitor's effect on the specific CHS isozymes of the target pathogen.

Quantitative Efficacy Data

The potency of Nikkomycin Z has been quantified against purified enzymes (IC₅₀/Kᵢ) and whole fungal cells (Minimum Inhibitory Concentration, MIC). These values can be influenced by the fungal species, the specific isozyme, and the assay conditions.

Table 1: In Vitro Inhibitory Activity of Nikkomycin Z against Candida albicans Chitin Synthase Isozymes

Isozyme	Inhibition Constant	Reference
CaChs1	IC₅₀ = 15 µM	[12]
CaChs2	IC₅₀ = 0.8 µM	[12]
CaChs3	IC₅₀ = 13 µM	[12]

| Chitin Synthase (General) | Kᵢ = 0.16 µM |[14] |

Table 2: Minimum Inhibitory Concentration (MIC) of Nikkomycin Z against Various Fungal Pathogens

Fungal Species	MIC Range (µg/mL)	Key Finding	Reference
Candida auris	MIC₅₀ = 2, MIC₉₀ = 32	Activity against emerging multidrug-resistant pathogen.	[15]
Blastomyces dermatitidis	0.78	Fungicidal activity observed (MFC = 3.1 µg/mL).	[7]
Histoplasma capsulatum	4 to >64	Wide, strain-dependent variation in susceptibility.	[7]
Aspergillus fumigatus	~800 (alone)	Poor activity alone, but powerful synergy with echinocandins.	[16]

| Coccidioides immitis | 800 (mycelial phase) | High MIC against mycelial form. |[16] |

Fungal Response and Synergistic Interactions

The Cell Wall Integrity (CWI) Pathway

Fungi possess robust signaling networks to sense and respond to cell wall stress. The primary mechanism is the Cell Wall Integrity (CWI) pathway, a highly conserved MAP kinase (MAPK) cascade.[1][17][18] When the cell wall is damaged by antifungal agents, mechanical stress, or other insults, cell surface sensors (e.g., Wsc1, Mid2) trigger the activation of the Rho1 GTPase.[17][18] Rho1, in turn, activates Protein Kinase C (Pkc1), which initiates a sequential phosphorylation cascade through the MAP kinases Bck1, Mkk1/2, and finally MpkA (Slt2).[1][19] The activated MpkA translocates to the nucleus to regulate transcription factors that upregulate genes involved in cell wall repair, including chitin synthase genes.[17][19] This compensatory mechanism can sometimes reduce the efficacy of cell wall-targeting drugs when used in monotherapy.

Caption: The Fungal Cell Wall Integrity (CWI) signaling pathway.

Synergy with Echinocandins

The CWI pathway's compensatory upregulation of chitin synthesis provides a strong rationale for combining Nikkomycin LX with other cell wall inhibitors, particularly echinocandins.[7][20] Echinocandins inhibit β-1,3-D-glucan synthase, another essential enzyme for cell wall construction.[20] This inhibition triggers a potent CWI stress response, causing the fungus to increase chitin production in an attempt to fortify its weakened cell wall.[7][20] When Nikkomycin LX is co-administered, it blocks this critical salvage pathway. This "dual blockade" of both major structural polysaccharides leads to a catastrophic failure of cell wall integrity and potent synergistic or fungicidal activity, even against organisms that are not highly susceptible to either drug alone.[16][20] This synergistic interaction has been demonstrated against Aspergillus fumigatus, Candida albicans, and other difficult-to-treat pathogens.[8][16][21][22]

Experimental Protocols

Non-Radioactive Chitin Synthase Inhibition Assay

This protocol is adapted from methods utilizing the specific binding of Wheat Germ Agglutinin (WGA) to chitin for high-throughput screening.[23][24][25]

Methodology:

• Enzyme Preparation:

  • Harvest fresh fungal mycelia by centrifugation (e.g., 3,000 x g for 10 min).[24][25]

  • Wash mycelia twice with sterile water.

  • Freeze the pellet in liquid nitrogen and grind to a fine powder with a mortar and pestle.[24]

  • Resuspend the powder in an ice-cold extraction buffer (e.g., 50 mM Tris-HCl pH 7.5 with protease inhibitors and a reducing agent like DTT).[23][24]

  • (Optional) To activate the zymogenic form of CHS, incubate with trypsin (e.g., 80 µg/mL) at 30°C for 30 minutes, then stop the reaction with soybean trypsin inhibitor.[24]

  • Centrifuge the extract (e.g., 3,000 x g for 10 min at 4°C) and collect the supernatant containing the crude enzyme.[24]

• Enzymatic Reaction:

  • Use a 96-well microtiter plate pre-coated with WGA (e.g., 100 µL of 1 mg/mL WGA overnight).[24][25]

  • To each well, add the reaction mixture (e.g., 50 mM Tris-HCl pH 7.5, 80 mM GlcNAc, 8 mM UDP-GlcNAc, 3.2 mM CoCl₂ or Mg²⁺).[24][25]

  • Add the test inhibitor (Nikkomycin LX) at various concentrations. Use a solvent control (e.g., DMSO).[25]

  • Initiate the reaction by adding the crude enzyme extract.[23]

  • Incubate the plate with shaking at the optimal temperature (e.g., 30°C) for 1-3 hours.[24][25]

• Detection:

  • Stop the reaction by washing the plate six times with ultrapure water to remove unbound substrate and enzyme.[24]

  • Add HRP-conjugated WGA solution (e.g., 100 µL of 1 µg/mL WGA-HRP in buffer with BSA) to each well and incubate for 30 minutes at 30°C.[25]

  • Wash the plate again six times with water.[24]

  • Add a colorimetric HRP substrate like TMB (3,3',5,5'-Tetramethylbenzidine).[25]

  • Measure the optical density (OD) at the appropriate wavelength (e.g., 600 nm for kinetic reads or 450 nm after adding a stop solution).[24]

  • Calculate the percent inhibition relative to the solvent control and determine the IC₅₀ value.

Caption: Workflow for a non-radioactive chitin synthase assay.

Broth Microdilution MIC Assay

This protocol follows the general principles outlined by the Clinical and Laboratory Standards Institute (CLSI) for antifungal susceptibility testing.[26]

Methodology:

• Inoculum Preparation:

  • For yeasts (Candida spp.), suspend fresh colonies in sterile saline. Adjust the turbidity to a 0.5 McFarland standard (~1-5 x 10⁶ CFU/mL).[26] Dilute this suspension in the appropriate test medium (e.g., RPMI-1640) to achieve the final desired inoculum concentration (e.g., 0.5-2.5 x 10³ CFU/mL).

  • For filamentous fungi (Aspergillus spp.), harvest conidia from a sporulating culture into sterile saline with a surfactant (e.g., 0.05% Tween 80).[26] Count the conidia with a hemacytometer and dilute in the test medium to the final desired concentration (e.g., 0.4-5 x 10⁴ CFU/mL).

• Plate Preparation:

  • Prepare a stock solution of Nikkomycin Z in a suitable solvent.

  • In a 96-well microtiter plate, perform a two-fold serial dilution of Nikkomycin Z in the test medium to create a range of concentrations.

  • Include a growth control well (no drug) and a sterility control well (no drug, no inoculum).

• Inoculation and Incubation:

  • Dispense the standardized fungal inoculum into each well (except the sterility control).

  • Incubate the plates at the appropriate temperature (e.g., 35°C) for the required duration (e.g., 24-48 hours).[27]

• MIC Determination:

  • Read the plate visually or with a spectrophotometer.

  • The MIC is defined as the lowest concentration of Nikkomycin Z that causes a significant inhibition of growth compared to the drug-free growth control.[26] For yeasts, this is often an ~80% reduction in turbidity, while for molds, it is typically the concentration showing complete visual inhibition of growth.[26]

Caption: Workflow for MIC determination via broth microdilution.

Conclusion

Nikkomycin LX is a highly specific inhibitor of fungal chitin synthase, targeting an essential pathway that is absent in humans. Its mechanism as a competitive inhibitor of a key cell wall biosynthesis enzyme has been well-characterized. While its efficacy as a monotherapy varies between fungal species, its true potential may lie in combination therapies. By blocking the compensatory chitin synthesis response, Nikkomycin LX acts synergistically with glucan synthase inhibitors like echinocandins. This dual-pronged attack on the fungal cell wall represents a promising strategy to enhance antifungal efficacy, overcome resistance, and broaden the therapeutic arsenal (B13267) against invasive fungal infections. Further research and clinical development are critical to fully realize the therapeutic promise of this targeted antifungal agent.

References

• 1. Frontiers | The Aspergillus fumigatus cell wall integrity signaling pathway: drug target, compensatory pathways, and virulence [frontiersin.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Targeting the fungal cell wall: current therapies and implications for development of alternative antifungal agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. Innovations in Antifungal Drug Discovery among Cell Envelope Synthesis Enzymes through Structural Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 18.2 Antifungal agents that target the wall [davidmoore.org.uk]
• 7. mdpi.com [mdpi.com]
• 8. Frontiers | Fungal Cell Wall: Emerging Antifungals and Drug Resistance [frontiersin.org]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Inhibitory effect of nikkomycin Z on chitin synthases in Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. researchgate.net [researchgate.net]
• 15. Antifungal activity of nikkomycin Z against Candida auris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Drug Interaction Studies of a Glucan Synthase Inhibitor (LY 303366) and a Chitin Synthase Inhibitor (Nikkomycin Z) for Inhibition and Killing of Fungal Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Our Paths Might Cross: the Role of the Fungal Cell Wall Integrity Pathway in Stress Response and Cross Talk with Other Stress Response Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 19. journals.asm.org [journals.asm.org]
• 20. benchchem.com [benchchem.com]
• 21. Synergistic effect of nikkomycin Z with caspofungin and micafungin against Candida albicans and Candida parapsilosis biofilms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Synergy, pharmacodynamics, and time-sequenced ultrastructural changes of the interaction between nikkomycin Z and the echinocandin FK463 against Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. benchchem.com [benchchem.com]
• 24. benchchem.com [benchchem.com]
• 25. mdpi.com [mdpi.com]
• 26. benchchem.com [benchchem.com]
• 27. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

The Effect of Nikkomycin Lx on Dimorphic Fungi: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nikkomycin (B1203212) Lx, a member of the nikkomycin family of nucleoside-peptide antibiotics, presents a compelling profile as an antifungal agent, particularly against pathogenic dimorphic fungi. Its targeted mechanism of action, inhibiting the synthesis of chitin (B13524)—a crucial component of the fungal cell wall absent in mammals—affords it a high degree of selectivity. This technical guide provides a comprehensive overview of the current understanding of Nikkomycin Lx's effects on dimorphic fungi, consolidating in vitro efficacy data, detailing experimental methodologies, and visualizing its mechanism of action and associated research workflows.

Introduction

Dimorphic fungi, such as Coccidioides immitis, Blastomyces dermatitidis, and Histoplasma capsulatum, are responsible for significant endemic mycoses, which can range from self-limiting respiratory infections to life-threatening systemic diseases[1]. The therapeutic arsenal (B13267) against these pathogens has historically been limited, often relying on agents with considerable host toxicity. Nikkomycin Lx (commonly referred to as Nikkomycin Z in scientific literature) has emerged as a promising candidate due to its unique mode of action[2][3]. As a competitive inhibitor of chitin synthase, it disrupts the integrity of the fungal cell wall, leading to osmotic instability and cell death[4][5]. This guide synthesizes key findings on the activity of Nikkomycin Lx against these challenging pathogens.

Mechanism of Action: Targeting Fungal Cell Wall Integrity

Nikkomycin Lx functions as a potent and competitive inhibitor of chitin synthase, a critical enzyme responsible for the polymerization of N-acetylglucosamine into chitin, an essential polysaccharide in the fungal cell wall[4][5]. Structurally analogous to the natural substrate UDP-N-acetylglucosamine (UDP-GlcNAc), Nikkomycin Lx binds to the active site of chitin synthase, thereby blocking chitin production[4]. This disruption of cell wall synthesis is particularly effective against highly chitinous fungi[6][7][8]. The transport of Nikkomycin Lx into the fungal cell is mediated by a dipeptide permease system, which can influence its spectrum of activity[4][9].

The targeted signaling pathway is illustrated below:

Mechanism of action of Nikkomycin Lx.

In Vitro Efficacy Against Dimorphic Fungi

Nikkomycin Lx has demonstrated significant in vitro activity against several medically important dimorphic fungi. Its efficacy is most pronounced against species with a high chitin content in their cell walls[6][7][8]. The following tables summarize the Minimum Inhibitory Concentration (MIC) values reported in the literature.

Table 1: MIC of Nikkomycin Lx Against Coccidioides spp.

Species	Phase	MIC (µg/mL)	Reference
Coccidioides immitis	Spherules	0.125	[1]
Coccidioides immitis	Mycelial Phase	800	[10]
Coccidioides immitis	Parasitic Phase	0.78	[10]

Note: A significant difference in susceptibility is observed between the mycelial and parasitic phases of C. immitis, with the parasitic phase being over 1,000-fold more susceptible[10].

Table 2: MIC of Nikkomycin Lx Against Blastomyces dermatitidis

Species	MIC (µg/mL)	MFC (µg/mL)	Reference
Blastomyces dermatitidis	0.78	3.1	[8][11]

MFC: Minimum Fungicidal Concentration

Table 3: MIC of Nikkomycin Lx Against Histoplasma capsulatum

Species	Number of Isolates	MIC Range (µg/mL)	Median MIC (µg/mL)	Reference
Histoplasma capsulatum	20	4 to >64	8	[8]

Table 4: MIC of Nikkomycin Lx Against Sporothrix spp.

Species	Number of Isolates	MIC (µg/mL)	Reference
Sporothrix globosa	1	12.5	[12]
Sporothrix schenckii	6	50 to ≥400	[2]
Sporothrix brasiliensis	10	100 to >400	[2]

Note: Nikkomycin Lx shows synergistic activity with itraconazole (B105839) against most Sporothrix isolates tested[2][12].

Experimental Protocols

The determination of in vitro susceptibility of dimorphic fungi to Nikkomycin Lx is crucial for assessing its potential therapeutic efficacy. The broth microdilution method, based on guidelines from the Clinical and Laboratory Standards Institute (CLSI), is a standard approach[4][5].

Broth Microdilution Method for MIC Determination

1. Preparation of Media and Reagents:

• Medium: RPMI 1640 medium with L-glutamine and without sodium bicarbonate is commonly used. It is buffered with 0.165 M morpholinepropanesulfonic acid (MOPS) to a pH of 6.0, as Nikkomycin Lx is more stable under acidic conditions[4][5].

• Nikkomycin Lx Stock Solution: A high-concentration stock solution (e.g., 1280 µg/mL) is prepared by dissolving Nikkomycin Lx powder in a suitable solvent like DMSO or sterile distilled water[4][5]. The solution is sterilized by filtration.

2. Inoculum Preparation:

• Yeast Phase (e.g., Histoplasma capsulatum, Blastomyces dermatitidis): Fungal isolates are subcultured on an appropriate agar (B569324) medium (e.g., Sabouraud Dextrose Agar) and incubated. Fresh colonies are suspended in sterile saline, and the turbidity is adjusted to a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL)[4][5]. This suspension is then diluted in the RPMI-MOPS medium to achieve the final desired inoculum concentration.

• Mycelial/Spore Phase (e.g., Coccidioides immitis arthroconidia): Spores (conidia) are harvested from agar plates by flooding with sterile saline containing a wetting agent like 0.05% Tween 80 and gently scraping the surface[4]. The resulting suspension's concentration is determined using a hemacytometer or spectrophotometer and then diluted to the final inoculum concentration.

3. Assay Procedure:

• Serial twofold dilutions of the Nikkomycin Lx stock solution are prepared in a 96-well microtiter plate.

• The standardized fungal inoculum is added to each well.

• The plates are incubated at an appropriate temperature (e.g., 35°C) for a specified period (e.g., 48-72 hours).

• The MIC is determined as the lowest concentration of Nikkomycin Lx that causes a significant inhibition of growth (e.g., 80% reduction in turbidity for yeasts or complete visual inhibition for molds) compared to a drug-free growth control well[4].

The following diagram illustrates the general workflow for this experimental protocol:

Workflow for MIC determination.

In Vivo Studies and Clinical Perspectives

In vivo studies in murine models of coccidioidomycosis, histoplasmosis, and blastomycosis have corroborated the in vitro findings, demonstrating the therapeutic potential of Nikkomycin Lx[6][7][8]. In these models, Nikkomycin Z (Lx) was effective in reducing fungal burden and prolonging survival[8][13]. For instance, in a murine model of pulmonary blastomycosis, orally administered Nikkomycin Z showed good activity and could result in a biological cure[8][11]. Furthermore, Nikkomycin Lx has shown efficacy against disseminated coccidioidomycosis in mice[13].

Human Phase 1 trials have indicated that Nikkomycin Lx is well-tolerated with no serious or dose-related adverse events observed[2][3]. These promising preclinical and early clinical findings have positioned Nikkomycin Lx as an orphan drug candidate for the treatment of coccidioidomycosis[3][8].

Combination Therapies

The potential for synergistic interactions between Nikkomycin Lx and other antifungal agents is an active area of research. Given that some fungi may compensate for cell wall damage by upregulating chitin synthesis, combining a chitin synthase inhibitor like Nikkomycin Lx with a glucan synthase inhibitor (e.g., an echinocandin) can be a powerful strategy[10]. Synergistic effects have been observed in vitro against various fungi, including Aspergillus fumigatus and Coccidioides immitis[10][14][15]. Additionally, synergy has been noted with azoles, such as itraconazole, against Sporothrix species[2][12]. These combination approaches may offer a means to enhance efficacy, reduce required dosages, and overcome resistance.

Conclusion

Nikkomycin Lx represents a significant development in the search for novel antifungal therapies against dimorphic fungal pathogens. Its specific mechanism of action, potent in vitro and in vivo activity against key pathogens like Coccidioides, Blastomyces, and Histoplasma, and favorable safety profile in early human studies underscore its potential. Further research, particularly Phase 2 clinical trials, will be critical in defining its role in the clinical management of endemic mycoses. The exploration of combination therapies also holds promise for optimizing its antifungal effects and expanding its clinical utility. This guide provides a foundational understanding for researchers and drug development professionals engaged in the vital work of advancing antifungal treatments.

References

• 1. Antifungal therapeutics for dimorphic fungal pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Pharmacokinetics of Nikkomycin Z after Single Rising Oral Doses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Evaluation of nikkomycins X and Z in murine models of coccidioidomycosis, histoplasmosis, and blastomycosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation of nikkomycins X and Z in murine models of coccidioidomycosis, histoplasmosis, and blastomycosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Sensitivity of fungi to nikkomycin Z - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Drug Interaction Studies of a Glucan Synthase Inhibitor (LY 303366) and a Chitin Synthase Inhibitor (Nikkomycin Z) for Inhibition and Killing of Fungal Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Efficacy of nikkomycin Z against experimental pulmonary blastomycosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Potential use of Nikkomycin Z as an anti- Sporothrix spp. drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Nikkomycin Z against Disseminated Coccidioidomycosis in a Murine Model of Sustained-Release Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 14. taylorandfrancis.com [taylorandfrancis.com]
• 15. Synergy, pharmacodynamics, and time-sequenced ultrastructural changes of the interaction between nikkomycin Z and the echinocandin FK463 against Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Nikkomycin Z in Murine Models of Coccidioidomycosis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coccidioidomycosis, commonly known as Valley Fever, is an infectious fungal disease caused by the inhalation of Coccidioides immitis or C. posadasii spores.[1] While many infections are mild or asymptomatic, the disease can progress to severe pulmonary conditions and disseminate to other parts of the body, including the central nervous system, which can be life-threatening.[1][2] Current antifungal treatments can be limited by toxicity and the potential for relapse.[1]

Nikkomycin (B1203212) Z, an investigational antifungal agent, presents a promising therapeutic alternative. It functions as a competitive inhibitor of chitin (B13524) synthase, an enzyme crucial for the synthesis of the fungal cell wall.[3][4] Since chitin is absent in mammals, Nikkomycin Z offers a targeted mechanism of action with a potentially high therapeutic index.[1][2] It is important to note that while the user requested information on Nikkomycin Lx, the vast majority of in vivo research has been conducted with Nikkomycin Z, a complex of which Nikkomycin Lx is a component.[5] Therefore, these notes will focus on Nikkomycin Z.

These application notes provide a comprehensive overview of Nikkomycin Z dosage and administration in murine models of coccidioidomycosis, based on published in vivo studies. Detailed protocols for various experimental models are also provided to guide researchers in their study design.

Mechanism of Action

Nikkomycin Z's primary mechanism of action is the competitive inhibition of chitin synthase.[3] This enzyme is responsible for polymerizing N-acetylglucosamine to form chitin, a vital structural component of the fungal cell wall.[6] By blocking chitin synthesis, Nikkomycin Z disrupts the integrity of the fungal cell wall, leading to osmotic instability and ultimately, fungal cell death.[1] The drug enters the fungal cell through a dipeptide permease-mediated transport system.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. journals.asm.org [journals.asm.org]
• 3. Mechanism of action of Nikkomycin Z_Chemicalbook [chemicalbook.com]
• 4. journals.asm.org [journals.asm.org]
• 5. mdpi.com [mdpi.com]
• 6. Pharmacokinetics of nikkomycin Z following multiple doses in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Nikkomycin Lx in Chitin Synthase Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nikkomycin (B1203212) Lx, a member of the nikkomycin family of peptidyl-nucleoside antibiotics, is a potent and specific competitive inhibitor of chitin (B13524) synthase (CHS).[1] Chitin, a β-(1,4)-linked polymer of N-acetylglucosamine, is an essential structural component of the fungal cell wall, providing rigidity and osmotic stability.[2][3] Crucially, chitin and the enzymatic machinery for its synthesis are absent in mammals, making chitin synthase an attractive and highly selective target for the development of antifungal therapeutics with a potentially high therapeutic index.[1] Nikkomycin Lx mimics the structure of the natural substrate, UDP-N-acetylglucosamine (UDP-GlcNAc), and binds to the active site of chitin synthase, thereby blocking the polymerization of chitin.[1] This disruption of cell wall synthesis leads to osmotic lysis and fungal cell death.[1] These application notes provide detailed protocols for utilizing Nikkomycin Lx in a non-radioactive, in vitro chitin synthase inhibition assay, present key quantitative data for this inhibitor, and illustrate the relevant biological pathways and experimental workflows.

Data Presentation: Inhibitory Activity of Nikkomycin Z

The inhibitory potency of Nikkomycin Z (a closely related and well-studied nikkomycin) against various fungal chitin synthase isozymes is summarized in the table below. These values are critical for comparative analysis and for designing effective screening concentrations in antifungal drug discovery programs.

Fungal Species	Chitin Synthase Isozyme	Inhibition Constant (Ki)	IC50 Value	Assay Conditions	Reference(s)
Saccharomyces cerevisiae	Chitin Synthase 1 (Chs1)	0.14 µM	-	Competitive inhibition, Mg²⁺	[4]
Saccharomyces cerevisiae	Chitin Synthase 2 (Chs2)	110 µM	-	Competitive inhibition, Co²⁺	[4]
Candida albicans	Chitin Synthase 1 (CaChs1)	-	15 µM	-	[5]
Candida albicans	Chitin Synthase 2 (CaChs2)	1.5 ± 0.5 μM	0.8 µM	Competitive inhibition	[5][6]
Candida albicans	Chitin Synthase 3 (CaChs3)	-	13 µM	-	[5]

Note: Nikkomycin Lx is expected to have a similar inhibitory profile to Nikkomycin Z. The specific Ki and IC50 values can vary depending on the fungal species, the specific isozyme, and the assay conditions, such as the concentration of the substrate (UDP-GlcNAc) and the divalent cations used.[4]

Signaling Pathway: Fungal Cell Wall Integrity (CWI)

Inhibition of chitin synthesis by agents like Nikkomycin Lx induces significant stress on the fungal cell wall. The primary response to this stress is the activation of the Cell Wall Integrity (CWI) signaling pathway, which attempts to compensate for the damage by upregulating the expression of cell wall-related genes, including other chitin synthases.[2][7] Understanding this pathway is crucial for anticipating potential mechanisms of fungal resistance and for developing synergistic drug combinations.

References

• 1. benchchem.com [benchchem.com]
• 2. The CWI Pathway: Regulation of the Transcriptional Adaptive Response to Cell Wall Stress in Yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. journals.asm.org [journals.asm.org]
• 5. Inhibitory effect of nikkomycin Z on chitin synthases in Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structural basis for inhibition and regulation of a chitin synthase from Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for Testing Nikkomycin Z Synergy with Echinocandins Against Candida auris

For Researchers, Scientists, and Drug Development Professionals

Introduction

Candida auris is an emerging multidrug-resistant fungal pathogen of significant global concern. The limited efficacy of existing antifungal agents necessitates the exploration of novel therapeutic strategies, including combination therapy. This document provides detailed protocols for investigating the synergistic activity of Nikkomycin (B1203212) Z, a chitin (B13524) synthase inhibitor, with echinocandins, which inhibit β-1,3-glucan synthesis, against C. auris. The simultaneous targeting of two critical components of the fungal cell wall—chitin and β-glucan—presents a promising approach to combatting infections caused by this formidable pathogen.[1][2][3]

Note on Nikkomycin Lx: The protocols provided herein specify the use of Nikkomycin Z. While the user requested information on "Nikkomycin Lx," a thorough review of the scientific literature indicates that Nikkomycin Z is the well-characterized and commercially available compound used in synergy studies against Candida species. It is presumed that "Nikkomycin Lx" was a typographical error.

Rationale for Synergy: Targeting the Fungal Cell Wall

The fungal cell wall is a dynamic structure essential for maintaining cell integrity, and it is a prime target for antifungal drugs. Echinocandins act by non-competitively inhibiting the β-1,3-D-glucan synthase enzyme complex, disrupting the synthesis of β-glucan polymers.[4][5][6] Nikkomycin Z competitively inhibits chitin synthase, an enzyme responsible for the synthesis of chitin, another crucial component of the fungal cell wall.[7][8][9] By combining these two drug classes, the synthesis of the two primary structural polysaccharides in the C. auris cell wall is simultaneously inhibited, potentially leading to a synergistic antifungal effect.

Below is a diagram illustrating the targeted signaling pathways in the Candida auris cell wall.

Caption: Inhibition of C. auris cell wall synthesis by Nikkomycin Z and echinocandins.

Experimental Protocols

Materials and Reagents

• Candida auris isolates (including clinical and reference strains)

• Nikkomycin Z (analytical grade)

• Echinocandin antifungal agents (e.g., Caspofungin, Micafungin, Anidulafungin; analytical grade)

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered to pH 7.0 with 0.165 M morpholinepropanesulfonic acid (MOPS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile, 96-well flat-bottom microtiter plates

• Sterile saline (0.85% NaCl)

• Sabouraud Dextrose Agar (SDA) plates

• Spectrophotometer

• Incubator (35°C)

In Vitro Synergy Testing: Checkerboard Microdilution Assay

The checkerboard assay is a standard method to assess the in vitro interaction of two antimicrobial agents.[10][11]

Workflow Diagram:

Caption: Workflow for the checkerboard microdilution assay.

Detailed Protocol:

• Inoculum Preparation:

  • Culture C. auris on SDA plates at 35°C for 24 hours.

  • Suspend several colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard.

  • Dilute this suspension in RPMI-1640 medium to obtain a final inoculum concentration of approximately 0.5 x 10³ to 2.5 x 10³ CFU/mL.

• Drug Dilution and Plate Setup:

  • Prepare stock solutions of Nikkomycin Z and the selected echinocandin in DMSO.

  • In a 96-well plate, create a two-dimensional array of drug concentrations. Typically, serial two-fold dilutions of Nikkomycin Z are made along the x-axis, and serial two-fold dilutions of the echinocandin are made along the y-axis.

  • The final volume in each well should be 100 µL, with drug concentrations spanning a range above and below their individual Minimum Inhibitory Concentrations (MICs).

  • Include wells with each drug alone to determine their individual MICs, as well as a drug-free well for a growth control.

• Inoculation and Incubation:

  • Add 100 µL of the prepared C. auris inoculum to each well of the microtiter plate.

  • Incubate the plate at 35°C for 24 to 48 hours.

• Endpoint Determination and FICI Calculation:

  • The MIC is defined as the lowest concentration of the drug (alone or in combination) that causes a significant inhibition of growth (typically ≥50%) compared to the drug-free control.

  • The Fractional Inhibitory Concentration Index (FICI) is calculated as follows: FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone)

  • The interaction is interpreted based on the FICI value:

    • Synergy: FICI ≤ 0.5

    • Additive/Indifference: 0.5 < FICI ≤ 4.0

    • Antagonism: FICI > 4.0

Time-Kill Assay

Time-kill assays provide dynamic information about the rate of fungal killing by antimicrobial agents over time.[12][13]

Detailed Protocol:

• Inoculum Preparation: Prepare a standardized inoculum of C. auris in RPMI-1640 medium as described for the checkerboard assay, adjusting the final concentration to approximately 1-5 x 10⁵ CFU/mL.

• Assay Setup:

  • Prepare tubes containing RPMI-1640 medium with the following:

    • No drug (growth control)

    • Nikkomycin Z at a sub-inhibitory concentration (e.g., 0.25x or 0.5x MIC)

    • Echinocandin at a sub-inhibitory concentration (e.g., 0.25x or 0.5x MIC)

    • The combination of Nikkomycin Z and the echinocandin at the same sub-inhibitory concentrations.

  • Inoculate each tube with the prepared C. auris suspension.

• Incubation and Sampling:

  • Incubate the tubes at 35°C with shaking.

  • At predetermined time points (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw an aliquot from each tube.

  • Perform serial dilutions of the aliquots in sterile saline and plate them onto SDA plates.

• Data Analysis:

  • Incubate the plates at 35°C for 24-48 hours and count the number of colonies (CFU/mL).

  • Plot the log₁₀ CFU/mL against time for each condition.

  • Synergy is defined as a ≥2 log₁₀ decrease in CFU/mL with the drug combination compared to the most active single agent at 24 hours.

  • Fungicidal activity is defined as a ≥3 log₁₀ decrease in CFU/mL from the initial inoculum.

Data Presentation

Quantitative data should be summarized in clear and concise tables to facilitate comparison and interpretation.

Table 1: Checkerboard Assay Results for Nikkomycin Z and Echinocandin against C. auris

C. auris Isolate	Drug A (Echinocandin) MIC Alone (µg/mL)	Drug B (Nikkomycin Z) MIC Alone (µg/mL)	Drug A MIC in Combination (µg/mL)	Drug B MIC in Combination (µg/mL)	FICI	Interpretation
Strain 1	0.25	16	0.0625	4	0.5	Additive
Strain 2	0.125	8	0.0156	2	0.375	Synergy
Strain 3 (Resistant)	4	32	1	8	0.5	Additive

Table 2: Time-Kill Assay Results (log₁₀ CFU/mL reduction at 24h) for Nikkomycin Z and Echinocandin against C. auris

Treatment	Initial Inoculum (log₁₀ CFU/mL)	Final CFU/mL (log₁₀) at 24h	log₁₀ Reduction from Initial Inoculum	log₁₀ Reduction vs. Most Active Single Agent	Interpretation
Growth Control	5.0	8.2	-	-	-
Echinocandin (0.5x MIC)	5.0	4.8	0.2	-	-
Nikkomycin Z (0.5x MIC)	5.0	5.1	-0.1	-	-
Combination	5.0	2.5	2.5	2.3	Synergy

Conclusion

The protocols outlined in this document provide a robust framework for evaluating the synergistic potential of Nikkomycin Z and echinocandins against Candida auris. The combination of checkerboard and time-kill assays offers a comprehensive in vitro assessment of this promising therapeutic strategy. The data generated from these studies will be crucial for guiding further preclinical and clinical development of combination therapies to address the urgent threat of multidrug-resistant C. auris infections.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. repositorio.insa.pt [repositorio.insa.pt]
• 3. Effects of Echinocandins in Combination with Nikkomycin Z against Invasive Candida albicans Bloodstream Isolates and the fks Mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Echinocandin - Wikipedia [en.wikipedia.org]
• 5. Echinocandins – structure, mechanism of action and use in antifungal therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. google.com [google.com]
• 7. Mechanism of action of nikkomycin and the peptide transport system of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Inhibitory effect of nikkomycin Z on chitin synthases in Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 12. Evaluation of the Synergistic Activity of Antibacterial and Antifungal Drugs against Candida auris Using an Inkjet Printer-Assisted Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols: Evaluating Nikkomycin Z Efficacy in a Galleria mellonella Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nikkomycin Z is an experimental antifungal agent that acts as a competitive inhibitor of chitin (B13524) synthase, a crucial enzyme for the synthesis of the fungal cell wall. Since chitin is absent in mammalian cells, Nikkomycin Z is anticipated to have low toxicity.[1] This compound has shown promising activity against various fungal pathogens, particularly dimorphic fungi such as Coccidioides immitis, Blastomyces dermatitidis, and Histoplasma capsulatum in murine models.[2][3][4] The Galleria mellonella (greater wax moth) larva has emerged as a valuable in vivo model for assessing the efficacy of antimicrobial agents.[5] Its immune system shares functional similarities with the innate immune system of mammals, and it offers several advantages, including cost-effectiveness, rapid generation of results, and reduced ethical concerns compared to vertebrate models.[6][7] These application notes provide a detailed protocol for evaluating the efficacy of Nikkomycin Z against fungal pathogens using the G. mellonella infection model.

Mechanism of Action of Nikkomycin Z

Nikkomycin Z's primary mode of action is the competitive inhibition of chitin synthase. This enzyme is responsible for the polymerization of N-acetylglucosamine to form chitin, an essential component of the fungal cell wall. By disrupting chitin synthesis, Nikkomycin Z compromises the structural integrity of the fungal cell wall, leading to osmotic instability and cell death.[1][4] The effectiveness of Nikkomycin Z depends on its ability to enter the fungal cell, which is mediated by a dipeptide permease transport system.[1][8]

Figure 1. Mechanism of action of Nikkomycin Z.

Experimental Protocols

Materials and Reagents

• Galleria mellonella larvae in their final instar stage (250-350 mg)

• Fungal pathogen of interest (e.g., Candida albicans, Aspergillus fumigatus, Cryptococcus neoformans)

• Nikkomycin Z (analytical grade)

• Phosphate-buffered saline (PBS), sterile

• Sabouraud Dextrose Agar/Broth (SDA/SDB) or other appropriate fungal growth medium

• Hemocytometer

• Micro-syringes (e.g., Hamilton syringes)

• Incubator set to 37°C

• Sterile petri dishes

• Forceps

Experimental Workflow

Figure 2. Experimental workflow for efficacy testing.

Detailed Methodologies

a. Galleria mellonella Larva Selection and Maintenance

• Select healthy, final instar larvae weighing between 250-350 mg.

• Ensure larvae are cream-colored and show no signs of melanization.

• Acclimatize larvae at 37°C for 24 hours in sterile petri dishes before the experiment.

b. Preparation of Fungal Inoculum

• Culture the fungal pathogen on SDA plates at an appropriate temperature until sporulation or sufficient growth is achieved.

• Harvest fungal cells (yeast or conidia) by washing the plate with sterile PBS.

• For filamentous fungi, filter the suspension through sterile gauze to remove hyphal fragments.

• Wash the cells twice with sterile PBS by centrifugation.

• Resuspend the pellet in sterile PBS and determine the cell concentration using a hemocytometer.

• Adjust the concentration to the desired inoculum size (e.g., 1 x 10^6 CFU/mL). The optimal inoculum should be determined in preliminary experiments to achieve approximately 80-90% mortality within 2-3 days.[9]

c. Preparation of Nikkomycin Z

• Prepare a stock solution of Nikkomycin Z in sterile PBS or another suitable solvent. Note that the solubility of Nikkomycin Z is high in aqueous solutions.[10]

• Prepare serial dilutions to obtain the desired concentrations for administration. The dosage will need to be optimized, but concentrations used in murine models (e.g., 10-400 mg/kg) can serve as a starting point.[1][3]

d. Nikkomycin Z Toxicity Assay

• Before efficacy testing, determine the maximum tolerated dose (MTD) of Nikkomycin Z in uninfected larvae.

• Inject groups of 10-15 larvae with different concentrations of Nikkomycin Z (10 µL volume).

• Include a control group injected with PBS.

• Incubate the larvae at 37°C and monitor for survival daily for 5-7 days.

• The highest concentration that does not cause significant mortality compared to the PBS control is the MTD.

e. Infection and Treatment

• Randomly divide the larvae into the following groups (n=15-20 per group):

  • Group 1 (Infection Control): Infected with the fungal pathogen and treated with PBS.

  • Group 2 (Treatment Group): Infected with the fungal pathogen and treated with Nikkomycin Z at a specific dose.

  • Group 3 (Drug Control): Uninfected and treated with Nikkomycin Z (at the highest dose used).

  • Group 4 (Sham Control): Injected with PBS only.

• Inject 10 µL of the fungal inoculum into the last left proleg of each larva in Groups 1 and 2 using a micro-syringe.

• At a predetermined time post-infection (e.g., 1-2 hours), inject 10 µL of the appropriate Nikkomycin Z solution or PBS into the last right proleg of the larvae in the respective groups.

• Incubate all larvae at 37°C in the dark.

Endpoint Evaluation

a. Survival Assay

• Monitor the larvae for survival at 12 or 24-hour intervals for a period of 5-7 days.

• Larvae are considered dead if they do not respond to touch with forceps.

• Record the number of surviving larvae at each time point.

• Plot the data as a Kaplan-Meier survival curve.

b. Fungal Burden Determination

• At specific time points post-infection (e.g., 24, 48, 72 hours), randomly select 3-5 larvae from each group.

• Surface-sterilize the larvae with 70% ethanol.

• Homogenize each larva individually in a known volume of sterile PBS (e.g., 1 mL).

• Prepare serial dilutions of the homogenate in sterile PBS.

• Plate the dilutions onto SDA plates.

• Incubate the plates at an appropriate temperature until colonies are visible.

• Count the number of colonies to determine the number of colony-forming units (CFU) per larva.

Data Presentation

Quantitative data should be summarized in clear and concise tables for easy comparison between experimental groups.

Table 1: Survival Data of G. mellonella Larvae

Treatment Group	Inoculum (CFU/larva)	Nikkomycin Z Dose (mg/kg)	Number of Larvae	Median Survival Time (hours)	Percent Survival at 120h
Sham Control	0	0	20	>120	100%
Drug Control	0	X	20	>120	95%
Infection Control	1 x 10^5	0	20	48	10%
Treatment Group 1	1 x 10^5	Y	20	96	60%
Treatment Group 2	1 x 10^5	Z	20	120	80%

Table 2: Fungal Burden in G. mellonella Larvae at 48 Hours Post-Infection

Treatment Group	Inoculum (CFU/larva)	Nikkomycin Z Dose (mg/kg)	Mean Fungal Burden (log10 CFU/larva) ± SD
Infection Control	1 x 10^5	0	5.8 ± 0.4
Treatment Group 1	1 x 10^5	Y	4.2 ± 0.6
Treatment Group 2	1 x 10^5	Z	3.1 ± 0.5

Data Analysis

• Survival Data: Analyze Kaplan-Meier survival curves using the log-rank (Mantel-Cox) test to determine statistical significance between groups.

• Fungal Burden: Compare the mean CFU counts between groups using appropriate statistical tests, such as a one-way ANOVA with post-hoc tests (e.g., Tukey's or Dunnett's) or a Kruskal-Wallis test for non-parametric data. A p-value of <0.05 is typically considered statistically significant.

Conclusion

The Galleria mellonella model provides a robust and efficient platform for the in vivo evaluation of Nikkomycin Z's antifungal efficacy.[9][11] By following these detailed protocols, researchers can obtain reliable data on survival rates and fungal burden, which are critical endpoints for assessing the therapeutic potential of this promising chitin synthase inhibitor. The data generated can guide further preclinical development and optimization of Nikkomycin Z as a potential treatment for invasive fungal infections.

References

• 1. Mechanism of action of Nikkomycin Z_Chemicalbook [chemicalbook.com]
• 2. health.ucdavis.edu [health.ucdavis.edu]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Galleria mellonella as a Model for the Study of Fungal Pathogens: Advantages and Disadvantages [mdpi.com]
• 6. Frontiers | Galleria mellonella Larvae as a Model for Investigating Fungal—Host Interactions [frontiersin.org]
• 7. Fungal immunity and pathogenesis in mammals versus the invertebrate model organism Galleria mellonella - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. journals.asm.org [journals.asm.org]
• 11. Galleria mellonella for the Evaluation of Antifungal Efficacy against Medically Important Fungi, a Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]

Nikkomycin Lx: Application Notes and Protocols for Phytopathogenic Fungi Research

For Researchers, Scientists, and Drug Development Professionals

Nikkomycin (B1203212) Lx, a member of the nikkomycin family of nucleoside-peptide antibiotics, presents a compelling area of study in the agricultural sector for its targeted action against phytopathogenic fungi. Produced by Streptomyces tendae, its unique mechanism of action offers a selective and potentially more sustainable approach to crop protection.[1][2] This document provides detailed application notes and experimental protocols for the evaluation of Nikkomycin Lx's efficacy against key fungal pathogens in a research setting.

Application Notes

Mechanism of Action

Nikkomycin Lx functions as a potent and competitive inhibitor of chitin (B13524) synthase.[1][3][4] This enzyme is critical for the biosynthesis of chitin, a vital structural polysaccharide in the fungal cell wall that provides rigidity and integrity.[5][6] Chitin is absent in plants and mammals, making chitin synthase an ideal target for selective antifungal agents.[5][7] Nikkomycin Lx mimics the structure of UDP-N-acetylglucosamine (UDP-GlcNAc), the natural substrate for chitin synthase, and binds to the enzyme's active site, thereby blocking the polymerization of chitin chains.[2][3][4] This disruption of cell wall synthesis leads to osmotic instability, abnormal morphology (such as swelling and bursting of hyphal tips), and ultimately, fungal cell death.[2][8] The uptake of Nikkomycin Lx into the fungal cell is an active process mediated by dipeptide permease transport systems.[3][4][9]

Spectrum of Activity

Nikkomycin Lx has demonstrated a varied spectrum of activity against a range of phytopathogenic fungi. Its effectiveness is particularly noted against dimorphic fungi that have a high chitin content in their cell walls.[10] While research has heavily focused on its clinical applications against human pathogens like Coccidioides immitis and Blastomyces dermatitidis, its activity against plant pathogens is a significant area of investigation.[1][10]

Key agricultural pathogens of interest for Nikkomycin Lx application include:

• Magnaporthe oryzae : The causal agent of rice blast disease, a devastating disease affecting a staple global food crop. The M. oryzae genome contains seven chitin synthase genes, some of which are critical for various developmental stages, including appressorium formation and plant infection, making them potential targets for inhibitors like Nikkomycin Lx.[11]

• Botrytis cinerea : The fungus responsible for gray mold, which affects over 1400 plant species, causing significant economic losses in fruits, vegetables, and ornamental plants.[12] The development of resistance to conventional fungicides in B. cinerea necessitates the exploration of new control methods.[13]

• Fusarium species : This genus includes numerous soil-borne pathogens like Fusarium oxysporum, which cause root rot, wilt, and other diseases in a wide variety of crops.[8][14][15][16] The efficacy of Nikkomycin Lx against Fusarium can be species-dependent and influenced by the ability of the fungus to transport the antibiotic into its cells.[8]

Synergistic Potential

A significant advantage of Nikkomycin Lx in agricultural research is its potential for synergistic interactions with other classes of fungicides. Fungi often respond to the inhibition of one cell wall component by increasing the synthesis of another in a compensatory mechanism.[5][17] For instance, when treated with β-(1,3)-D-glucan synthase inhibitors (e.g., echinocandins), fungi may upregulate chitin synthesis, making them more vulnerable to chitin synthase inhibitors like Nikkomycin Lx.[9] This synergistic action could allow for lower effective doses of each fungicide, potentially reducing the development of resistance and environmental impact.[9][18][19][20]

Quantitative Data

The efficacy of Nikkomycin Lx, often expressed as the Minimum Inhibitory Concentration (MIC), varies significantly among different fungal species and even between isolates. The following table summarizes reported MIC values.

Fungal Species	Common Disease	MIC Range (µg/mL)	Notes
Magnaporthe oryzae (Triticum)	Wheat Blast	Not explicitly detailed for Nikkomycin Lx, but related compounds show MICs as low as 0.005 µ g/disk .[21][22]	Efficacy is dose-dependent.[21]
Fusarium oxysporum	Fusarium Wilt	Generally tolerant, with MICs often >100 µM.[8]	Tolerance is linked to poor transport of the antibiotic into the cell.[8]
Fusarium solani	Root Rot	>512	Data from studies on clinical isolates.[23]
Aspergillus fumigatus	(Post-harvest mold)	8 - 64	Data from studies on clinical isolates.[23]
Aspergillus niger	(Post-harvest mold)	>64	Data from studies on clinical isolates.[2]
Botrytis cinerea	Gray Mold	Not explicitly detailed in provided texts, but is a target for chitin synthase inhibitors.[5]
Rhizopus oryzae	(Post-harvest rot)	0.5	Data from studies on clinical isolates.[23]

Note: MIC values can be influenced by the specific isolate, testing methodology (e.g., broth vs. agar (B569324) dilution), media composition, and incubation conditions.[3][8]

Experimental Protocols

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines and is used to determine the in vitro susceptibility of a fungal isolate to Nikkomycin Lx.[3][24]

I. Materials

• Nikkomycin Lx powder

• Solvent (e.g., sterile distilled water or DMSO)[3][24]

• RPMI 1640 medium with L-glutamine, without sodium bicarbonate

• Morpholinepropanesulfonic acid (MOPS) buffer (0.165 M)

• Sterile 96-well flat-bottom microtiter plates

• Fungal isolate for testing

• Appropriate fungal growth medium (e.g., Potato Dextrose Agar - PDA)

• Sterile saline (0.85%) with 0.05% Tween 80 (for filamentous fungi)

• Spectrophotometer or hemacytometer

• Incubator

II. Preparation of Media and Reagents

• RPMI-MOPS Medium: Prepare RPMI 1640 according to the manufacturer's instructions. Add 0.165 M MOPS buffer. Adjust the pH to 7.0 for general testing or pH 6.0, as Nikkomycin Z has been noted to be more stable under slightly acidic conditions.[3] Sterilize by filtration.

• Nikkomycin Lx Stock Solution: Create a high-concentration stock solution (e.g., 1280 µg/mL) by dissolving Nikkomycin Lx powder in the appropriate solvent.[3][24]

• Fungal Inoculum Preparation:

  • Filamentous Fungi (e.g., Fusarium, Magnaporthe): Grow the fungus on an agar plate until sporulation is evident.[3] Harvest conidia by gently scraping the surface in the presence of sterile saline with Tween 80.[3] Adjust the conidial suspension to a final concentration of 0.4 x 10⁴ to 5 x 10⁴ CFU/mL using a hemacytometer or spectrophotometer.

  • Yeasts (if applicable): Grow the yeast on an agar plate. Prepare a cell suspension in sterile saline and adjust the turbidity to a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL).[3] Dilute this suspension in RPMI-MOPS medium to achieve the final testing concentration.

III. Assay Procedure

• Serial Dilutions: Add 100 µL of RPMI-MOPS medium to wells 2 through 12 of a 96-well plate. Add 200 µL of the working Nikkomycin Lx solution to well 1. Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, through well 10. Discard 100 µL from well 10. Well 11 serves as the growth control (no drug), and well 12 serves as a sterility control (no inoculum).

• Inoculation: Add 100 µL of the standardized fungal inoculum to wells 1 through 11. The final volume in each well will be 200 µL.

• Incubation: Seal the plate to prevent evaporation and incubate at an appropriate temperature (e.g., 28-35°C) for 48-72 hours, or until sufficient growth is visible in the growth control well (well 11).[2][24]

• Reading the MIC: The MIC is the lowest concentration of Nikkomycin Lx that causes complete visual inhibition of growth for filamentous fungi or a significant reduction in turbidity (e.g., ≥80%) for yeasts compared to the growth control.[3]

Protocol 2: Mycelial Growth Inhibition Assay (Agar Dilution)

This method assesses the effect of Nikkomycin Lx on the radial growth of fungi on a solid medium.

I. Materials

• Nikkomycin Lx

• Potato Dextrose Agar (PDA) or other suitable fungal growth medium

• Sterile Petri dishes (90 mm)

• Fungal isolate actively growing on an agar plate

• Sterile cork borer (5 mm diameter)

• Incubator

II. Procedure

• Medium Preparation: Prepare PDA according to the manufacturer's instructions and autoclave. Allow the medium to cool to approximately 45-50°C.

• Drug Incorporation: Add the required volume of Nikkomycin Lx stock solution to the molten agar to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µg/mL). Also, prepare control plates with no Nikkomycin Lx.

• Plating: Pour approximately 20 mL of the amended and control agar into sterile Petri dishes and allow them to solidify.

• Inoculation: Using a sterile cork borer, take a 5 mm plug of mycelium from the edge of an actively growing colony of the test fungus. Place the plug, mycelium-side down, in the center of each test and control plate.

• Incubation: Incubate the plates at the optimal growth temperature for the fungus (e.g., 25-28°C).

• Data Collection: Measure the diameter of the fungal colony in two perpendicular directions daily until the colony on the control plate reaches the edge of the dish.

• Calculation: Calculate the percentage of inhibition of mycelial growth for each concentration using the following formula:

  • Inhibition (%) = [(dc - dt) / dc] x 100

  • Where dc is the average diameter of the colony on the control plate and dt is the average diameter of the colony on the treated plate.

Protocol 3: Detached Leaf Assay for In Vivo Efficacy

This protocol evaluates the protective or curative effect of Nikkomycin Lx on plant tissue.

I. Materials

• Healthy, young leaves from the host plant (e.g., rice for M. oryzae, tomato for B. cinerea)

• Nikkomycin Lx solution at various concentrations

• Fungal spore suspension (e.g., 1 x 10⁵ spores/mL)

• Sterile water with a surfactant (e.g., 0.02% Tween 20)

• Moist chambers (e.g., large Petri dishes with wet filter paper)

• Micropipette

II. Procedure

• Leaf Preparation: Gently wash and surface-sterilize the detached leaves. Place them adaxial side up in the moist chambers.

• Treatment Application (Protective):

  • Apply a small droplet (e.g., 20 µL) of the Nikkomycin Lx solution to a specific site on the leaf.

  • Apply a control droplet of sterile water with surfactant to other leaves.

  • Allow the droplets to dry for a few hours.

• Inoculation:

  • Apply a droplet (e.g., 10 µL) of the fungal spore suspension directly onto the treated spot.

• Treatment Application (Curative):

  • First, apply the fungal spore suspension to the leaves.

  • After a set incubation period (e.g., 6-12 hours), apply the Nikkomycin Lx solution over the inoculation site.

• Incubation: Place the sealed moist chambers in a growth chamber with appropriate light and temperature conditions for disease development (e.g., 25°C with a 12h photoperiod).

• Assessment: After 3-7 days, assess the disease severity by measuring the lesion diameter or scoring the lesion development on a predefined scale. Compare the severity on treated leaves to the control leaves to determine the efficacy of Nikkomycin Lx.

Visualizations

Caption: Mechanism of action of Nikkomycin Lx on the fungal chitin synthesis pathway.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Mechanism of action of Nikkomycin Z_Chemicalbook [chemicalbook.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacokinetics of Nikkomycin Z after Single Rising Oral Doses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sensitivity of fungi to nikkomycin Z - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Mechanisms of Action of Microbial Biocontrol Agents against Botrytis cinerea - PMC [pmc.ncbi.nlm.nih.gov]
• 13. An Effect and Less Spraying Control Method Successfully Controls Botrytis cinerea on Grapes in China [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. scielo.org.mx [scielo.org.mx]
• 16. Fusarium Fungi Pathogens, Identification, Adverse Effects, Disease Management, and Global Food Security: A Review of the Latest Research | MDPI [mdpi.com]
• 17. Drug Interaction Studies of a Glucan Synthase Inhibitor (LY 303366) and a Chitin Synthase Inhibitor (Nikkomycin Z) for Inhibition and Killing of Fungal Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Synergistic action of nikkomycin X/Z with azole antifungals on Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Synergistic effect of nikkomycin Z with caspofungin and micafungin against Candida albicans and Candida parapsilosis biofilms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Identification of New Antifungal Agents Targeting Chitin Synthesis by a Chemical-Genetic Method - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Oligomycins inhibit Magnaporthe oryzae Triticum and suppress wheat blast disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Synergy, pharmacodynamics, and time-sequenced ultrastructural changes of the interaction between nikkomycin Z and the echinocandin FK463 against Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. benchchem.com [benchchem.com]

Application Notes and Protocols for In Vitro Testing of Nikkomycin Lx Against Clinical Isolates of Aspergillus

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nikkomycin (B1203212) Lx, a member of the nikkomycin family of nucleoside-peptide antibiotics, exhibits potent antifungal activity by inhibiting chitin (B13524) synthase, an essential enzyme for fungal cell wall biosynthesis.[1][2] Chitin is a critical structural component of the Aspergillus cell wall, making its synthesis an attractive target for antifungal therapy.[3] These application notes provide a comprehensive overview and detailed protocols for the in vitro susceptibility testing of Nikkomycin Lx against clinical isolates of Aspergillus species. The methodologies are primarily based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) in document M38-A2, which provides a standardized reference method for broth dilution antifungal susceptibility testing of filamentous fungi.[4][5][6]

Note: The majority of published in vitro studies utilize Nikkomycin Z, the most potent and well-characterized component of the nikkomycin complex. In the context of in vitro antifungal activity, the terms Nikkomycin Lx and Nikkomycin Z are often used interchangeably, with Nikkomycin Z being the primary agent investigated.[1][7]

Mechanism of Action of Nikkomycin Lx

Nikkomycin Lx exerts its antifungal effect by acting as a competitive inhibitor of chitin synthase.[1][2] Structurally similar to the natural substrate, UDP-N-acetylglucosamine (UDP-GlcNAc), Nikkomycin Lx binds to the active site of the enzyme, thereby preventing the polymerization of GlcNAc into chitin chains.[8] This disruption of cell wall synthesis leads to osmotic instability and fungal cell death.[3]

References

• 1. Mechanism of action of Nikkomycin Z_Chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. img.antpedia.com [img.antpedia.com]
• 5. webstore.ansi.org [webstore.ansi.org]
• 6. njccwei.com [njccwei.com]
• 7. mdpi.com [mdpi.com]
• 8. Targeting the fungal cell wall: current therapies and implications for development of alternative antifungal agents - PMC [pmc.ncbi.nlm.nih.gov]

Nikkomycin Lx Administration in Animal Studies: Application Notes and Protocols

Disclaimer: Limited specific data is publicly available for Nikkomycin (B1203212) Lx. The following information is based on studies conducted with Nikkomycin Z, a closely related and well-studied structural analog. Researchers should consider the potential for differences in the pharmacokinetic and pharmacodynamic properties between Nikkomycin Lx and Nikkomycin Z when designing their studies.

Introduction

Nikkomycins are a group of peptidyl nucleoside antibiotics that act as competitive inhibitors of chitin (B13524) synthase, an enzyme essential for fungal cell wall integrity.[1][2] This mechanism of action makes them promising antifungal agents with a high therapeutic index, as chitin is absent in mammals.[2][3] Animal models are crucial for the preclinical evaluation of Nikkomycin efficacy and safety. This document provides a detailed overview of administration routes, experimental protocols, and quantitative data from in vivo studies using Nikkomycin Z, which can serve as a valuable reference for planning studies with Nikkomycin Lx.

Administration Routes in Animal Models

The most common administration routes for Nikkomycin Z in animal studies, primarily in murine models of fungal infections, include oral (p.o.), intraperitoneal (i.p.), intravenous (i.v.), and subcutaneous (s.c.). The choice of administration route depends on the experimental objectives, such as modeling a specific type of infection or achieving a particular pharmacokinetic profile.

Oral Administration (P.O.)

Oral administration is frequently used due to its convenience and clinical relevance.[4] Nikkomycin Z has demonstrated good oral bioavailability in animal models. It can be administered via oral gavage for precise dosing or provided in drinking water to simulate sustained release.[5]

Intraperitoneal Administration (I.P.)

Intraperitoneal injection is another common route that allows for rapid absorption into the systemic circulation. It is often used in efficacy studies to bypass potential variability in gastrointestinal absorption.

Intravenous Administration (I.V.)

Intravenous administration ensures immediate and complete bioavailability. It is the preferred route for pharmacokinetic studies and for treating severe, disseminated infections where rapid attainment of therapeutic drug levels is critical.[4]

Subcutaneous Administration (S.C.)

Subcutaneous injection provides a slower, more sustained release of the compound compared to I.V. or I.P. administration.[4] This route can be useful for maintaining therapeutic drug concentrations over a longer period.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on Nikkomycin Z, highlighting the efficacy of different administration routes in murine models of coccidioidomycosis.

Table 1: Efficacy of Oral Nikkomycin Z in Murine Coccidioidomycosis

Animal Model	Fungal Strain	Inoculum	Treatment Regimen	Efficacy Endpoint	Results	Reference
Murine Pulmonary Coccidioidomycosis	Coccidioides immitis	500 arthrospores (intranasal)	100 mg/kg TID for 9 days	Fungal Burden (CFU)	"Negligible" fungal burden in lung, liver, and spleen	[4]
Murine Pulmonary Coccidioidomycosis	Coccidioides immitis	Not specified	20 and 50 mg/kg BID for 10 days	Survival	100% survival	[4]
Murine Pulmonary Coccidioidomycosis	Coccidioides immitis	Not specified	100 mg/kg/day (divided BID)	Fungal Burden (CFU)	Log₁₀ 5.98 reduction in lung CFU	[4]
Murine Disseminated Coccidioidomycosis	Coccidioides posadasii	193 CFU (i.v.)	200, 600, or 2000 mg/kg/day in drinking water for 5 days	Fungal Burden (CFU)	Sterilized infection in most animals; greater reduction in CFU than fluconazole	[1][6]
Murine CNS Coccidioidomycosis	Coccidioides immitis	100-4,400 arthroconidia (intracranial)	50, 100, or 300 mg/kg TID for 14 days	Survival & Fungal Burden	Significantly improved survival and reduced brain fungal burden	[5]

Table 2: Efficacy of Intraperitoneal Nikkomycin Z in Murine Coccidioidomycosis

Animal Model	Fungal Strain	Inoculum	Treatment Regimen	Efficacy Endpoint	Results	Reference
Murine Disseminated Coccidioidomycosis	Coccidioides posadasii	193 CFU (i.v.)	100, 300, or 1000 mg/kg BID for 5 days	Fungal Burden (CFU)	Similar results to oral administration; sterilized infection in most animals	[1][7]

Table 3: Pharmacokinetic Parameters of Nikkomycin Z in Mice

Administration Route	Dose	AUC (µg·h/mL)	T½ (hours)
Subcutaneous (s.c.)	40 mg/kg	18.6	~2
Subcutaneous (s.c.)	40 mg/kg	27.2	Not Specified

Experimental Protocols

Protocol 1: Oral Administration of Nikkomycin Z in a Murine Model of Pulmonary Coccidioidomycosis

Objective: To evaluate the efficacy of orally administered Nikkomycin Z in reducing fungal burden in a pulmonary infection model.

Materials:

• Nikkomycin Z

• Vehicle (e.g., sterile water)

• Coccidioides immitis arthroconidia

• 6-8 week old male BALB/c mice

• Oral gavage needles

• Sterile saline

Procedure:

• Infection: Anesthetize mice and intranasally instill 500 C. immitis arthroconidia in a volume of 50 µL sterile saline.

• Treatment: Begin treatment 48 hours post-infection. Prepare a solution of Nikkomycin Z in the desired vehicle. Administer the designated dose (e.g., 100 mg/kg) via oral gavage three times daily (TID) for 9 days.[4]

• Monitoring: Monitor mice daily for signs of morbidity.

• Efficacy Assessment: At the end of the treatment period, euthanize the mice. Aseptically harvest the lungs, liver, and spleen. Homogenize the organs in sterile saline and perform serial dilutions. Plate the dilutions on appropriate agar (B569324) plates (e.g., Sabouraud Dextrose Agar) and incubate at 37°C. After 3-5 days, count the number of colony-forming units (CFU) to determine the fungal burden per gram of tissue.

Protocol 2: Intraperitoneal Administration of Nikkomycin Z in a Murine Model of Disseminated Coccidioidomycosis

Objective: To assess the efficacy of intraperitoneally administered Nikkomycin Z in a disseminated infection model.

Materials:

• Nikkomycin Z

• Vehicle (e.g., sterile water for injection)

• Coccidioides posadasii arthroconidia

• 6-8 week old female CD-1 mice

• Syringes and needles (e.g., 27-gauge)

• Sterile saline

Procedure:

• Infection: Challenge mice with an intravenous (i.v.) injection of 193 CFU of C. posadasii arthroconidia via the lateral tail vein.[1]

• Treatment: Initiate therapy on day 4 post-infection. Prepare a sterile solution of Nikkomycin Z. Administer the designated dose (e.g., 100 mg/kg) via intraperitoneal injection twice daily (BID) for 5 days.

• Monitoring: Monitor mice daily for survival and signs of illness.

• Efficacy Assessment: Two days after the final treatment, euthanize the mice.[1] Harvest the lungs, liver, and spleen for determination of fungal burden (CFU/g of tissue) as described in Protocol 1.

Visualizations

Caption: Experimental workflow for oral administration of Nikkomycin Z.

Caption: Experimental workflow for intraperitoneal administration of Nikkomycin Z.

Caption: Mechanism of action of Nikkomycin.

References

• 1. Nikkomycin Z against Disseminated Coccidioidomycosis in a Murine Model of Sustained-Release Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. journals.asm.org [journals.asm.org]
• 4. mdpi.com [mdpi.com]
• 5. Evaluation of nikkomycin Z with frequent oral administration in an experimental model of central nervous system coccidioidomycosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Nikkomycin Z against Disseminated Coccidioidomycosis in a Murine Model of Sustained-Release Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]

Determining the Minimum Inhibitory Concentration (MIC) of Nikkomycin Z: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for determining the Minimum Inhibitory Concentration (MIC) of Nikkomycin (B1203212) Z, a potent antifungal agent. This document outlines the mechanism of action, detailed experimental protocols based on established standards, and a summary of reported MIC values against a range of clinically relevant fungal pathogens.

Mechanism of Action

Nikkomycin Z is a competitive inhibitor of chitin (B13524) synthase, an essential enzyme in the fungal cell wall biosynthesis pathway.[1] Chitin, a polymer of N-acetylglucosamine, provides structural integrity to the fungal cell wall. By mimicking the natural substrate, UDP-N-acetylglucosamine, Nikkomycin Z binds to the active site of chitin synthase, thereby blocking chitin production.[1] This disruption of cell wall synthesis leads to osmotic instability and fungal cell death.[1] The uptake of Nikkomycin Z into the fungal cell is mediated by a dipeptide permease transport system.[1]

Diagram 1: Signaling pathway of Nikkomycin Z's antifungal action.

Experimental Protocols

The following protocols are based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI) for antifungal susceptibility testing, with specific modifications for Nikkomycin Z.[2]

Broth Microdilution Method for Yeasts (e.g., Candida species)

This method is adapted from the CLSI M27 document.

Materials:

• Nikkomycin Z powder

• Sterile, 96-well, U-bottom microdilution plates

• RPMI 1640 medium with L-glutamine, without sodium bicarbonate

• MOPS (3-(N-morpholino)propanesulfonic acid) buffer

• Sterile distilled water or dimethyl sulfoxide (B87167) (DMSO) for stock solution

• Sterile saline (0.85%)

• Spectrophotometer

• Incubator (35°C)

• Yeast isolates

• Sabouraud Dextrose Agar (SDA)

Procedure:

• Media Preparation: Prepare RPMI 1640 medium and buffer it with 0.165 M MOPS to a pH of 6.0. Nikkomycin Z is more stable under slightly acidic conditions.[2] Sterilize by filtration.

• Nikkomycin Z Stock Solution: Prepare a stock solution of Nikkomycin Z (e.g., 1280 µg/mL) in sterile distilled water or DMSO.

• Inoculum Preparation:

  • Subculture the yeast isolate on an SDA plate and incubate at 35°C for 24 hours.

  • Suspend several colonies in sterile saline.

  • Adjust the turbidity of the suspension to a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL) using a spectrophotometer at 530 nm.

  • Dilute this suspension 1:1000 in the prepared RPMI-MOPS medium to obtain a final inoculum concentration of 1-5 x 10³ CFU/mL.

• Plate Preparation:

  • Dispense 100 µL of RPMI-MOPS medium into all wells of a 96-well plate.

  • Add 100 µL of the Nikkomycin Z stock solution to the first well of each row.

  • Perform serial twofold dilutions by transferring 100 µL from well to well.

  • The final drug concentrations will be half of these initial concentrations after adding the inoculum.

• Inoculation: Add 100 µL of the standardized yeast inoculum to each well. This brings the final volume in each well to 200 µL.

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of Nikkomycin Z that causes a significant inhibition of growth (typically a 50% reduction in turbidity, or MIC-2) compared to the growth control well.[3]

Broth Microdilution Method for Filamentous Fungi (e.g., Aspergillus species)

This method is adapted from the CLSI M38 document.

Materials:

• Same as for yeasts, with the addition of Tween 80.

• Potato Dextrose Agar (PDA)

Procedure:

• Media and Stock Solution Preparation: Same as for yeasts.

• Inoculum Preparation:

  • Grow the fungal isolate on a PDA plate at 35°C for 7 days, or until sporulation is observed.

  • Harvest conidia by flooding the plate with sterile saline containing 0.05% Tween 80 and gently scraping the surface.

  • Transfer the conidial suspension to a sterile tube and allow larger particles to settle for 3-5 minutes.

  • Adjust the supernatant to a final inoculum concentration of 0.4-5 x 10⁴ CFU/mL using a hemocytometer or spectrophotometer.

• Plate Preparation and Inoculation: Same as for yeasts.

• Incubation: Incubate the plates at 35°C for 48-72 hours.

• MIC Determination: For filamentous fungi, the MIC is typically defined as the lowest concentration of Nikkomycin Z that causes complete visual inhibition of growth.

Diagram 2: Experimental workflow for MIC determination.

Data Presentation

The following tables summarize the reported MIC ranges of Nikkomycin Z against various fungal species. It is important to note that MIC values can vary depending on the specific isolate, testing methodology, and laboratory conditions.

Table 1: Minimum Inhibitory Concentration (MIC) of Nikkomycin Z against Candida Species

Fungal Species	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
Candida albicans	≤0.5 - 32	-	-	[4]
Candida auris	0.125 - >64	2	32	[5][6]
Candida glabrata	>64	-	-	[4]
Candida krusei	>64	-	-	[4]
Candida parapsilosis	1 - 4	-	-	[4]
Candida tropicalis	>64	-	-	[4]

Table 2: Minimum Inhibitory Concentration (MIC) of Nikkomycin Z against Aspergillus Species

Fungal Species	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
Aspergillus fumigatus	2 - >128	4	-	[2][7][8]
Aspergillus flavus	>64	-	-	[4]
Aspergillus niger	>64	-	-	[4]
Aspergillus terreus	>64	-	-
Aspergillus versicolor	>64	-	-	[4]

Table 3: Minimum Inhibitory Concentration (MIC) of Nikkomycin Z against Dimorphic Fungi and Other Yeasts

Fungal Species	Growth Phase	MIC Range (µg/mL)	Reference(s)
Blastomyces dermatitidis	Yeast	0.78	[9]
Coccidioides immitis	Mycelial	1 - 16	[4]
Coccidioides immitis	Spherule-endospore	0.125 - 4.9	[3]
Histoplasma capsulatum	Yeast	4 - >64	[9]
Cryptococcus neoformans	Yeast	0.5 - >64	[4]
Mucor hiemalis	-	1	[10]
Rhizopus circinans	-	1	[10]

Quality Control

To ensure the accuracy and reproducibility of MIC testing, it is crucial to include quality control (QC) strains with known MIC values in each assay. Recommended QC strains can be obtained from recognized culture collections such as the American Type Culture Collection (ATCC). The obtained MIC values for the QC strains should fall within the expected range for the assay to be considered valid.

References

• 1. academic.oup.com [academic.oup.com]
• 2. benchchem.com [benchchem.com]
• 3. Effects of Echinocandins in Combination with Nikkomycin Z against Invasive Candida albicans Bloodstream Isolates and the fks Mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. digitalcommons.wustl.edu [digitalcommons.wustl.edu]
• 6. Antifungal activity of nikkomycin Z against Candida auris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Modeling the Combination of Amphotericin B, Micafungin, and Nikkomycin Z against Aspergillus fumigatus In Vitro Using a Novel Response Surface Paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Polymycovirus Infection Sensitizes Aspergillus fumigatus for Antifungal Effects of Nikkomycin Z - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Nikkomycin Z—Ready to Meet the Promise? [mdpi.com]

High-Throughput Screening of Compound Libraries with Nikkomycin Lx: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nikkomycin (B1203212) Lx, a peptidyl nucleoside antibiotic, is a potent and specific inhibitor of chitin (B13524) synthase, an essential enzyme for fungal cell wall biosynthesis. Chitin is a crucial structural component of the fungal cell wall, providing rigidity and osmotic stability. As chitin is absent in mammals, its synthesis pathway represents a highly selective target for antifungal drug development. Nikkomycin Lx mimics the natural substrate of chitin synthase, UDP-N-acetylglucosamine, and competitively inhibits the enzyme, leading to a weakened cell wall, osmotic lysis, and ultimately, fungal cell death.

The emergence of antifungal resistance and the limited arsenal (B13267) of effective antifungal drugs necessitate novel therapeutic strategies. One promising approach is combination therapy, where a known antifungal agent is combined with other compounds to enhance its efficacy, overcome resistance, or reduce required dosages and associated toxicity. High-throughput screening (HTS) of large compound libraries in the presence of a sub-inhibitory concentration of Nikkomycin Lx offers a powerful method to identify such synergistic compounds that can potentiate its antifungal activity.

This document provides detailed application notes and protocols for conducting high-throughput screening of compound libraries to identify molecules that work synergistically with Nikkomycin Lx. Two primary HTS approaches are detailed: a biochemical assay targeting chitin synthase activity and a cell-based assay measuring fungal growth inhibition.

Mechanism of Action: Nikkomycin Lx

Nikkomycin Lx exerts its antifungal effect by targeting chitin synthase. The fungal cell wall is a dynamic structure, and its integrity is paramount for cell viability. Chitin synthesis is a key process in maintaining this integrity. By inhibiting chitin synthase, Nikkomycin Lx disrupts this process, leading to a compromised cell wall.

Figure 1: Mechanism of action of Nikkomycin Lx.

Data Presentation

While specific high-throughput screening data for Nikkomycin Lx in combination with large compound libraries is not extensively published, the activity of the closely related and well-studied Nikkomycin Z provides a strong proxy for assay development and hit validation. The following tables summarize the in vitro activity of Nikkomycin Z against various fungal pathogens.

Table 1: Inhibitory Activity of Nikkomycin Z against Fungal Chitin Synthases

Target Organism/Enzyme	Assay Type	IC50 Value	Reference
Candida albicans (CaChs1)	Biochemical	15 µM	[1]
Candida albicans (CaChs2)	Biochemical	0.8 µM	[1]
Candida albicans (CaChs3)	Biochemical	13 µM	[1]

Table 2: Minimum Inhibitory Concentrations (MIC) of Nikkomycin Z against Various Fungal Species

Fungal Species	Number of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
Coccidioides immitis	10+	1 - 16	4.9	-	[2]
Blastomyces dermatitidis	-	0.78	-	-	[2]
Histoplasma capsulatum	20	4 - ≥64	8	-	[2]
Candida auris	100	0.125 - >64	2	32	[3][4]
Aspergillus fumigatus	-	8 - 64	32	-	[5]

Table 3: Synergistic Interactions of Nikkomycin Z with Other Antifungal Agents

Combination Agent	Fungal Species	Interaction	Reference
Fluconazole	Candida albicans, Cryptococcus neoformans, Coccidioides immitis	Additive to Synergistic	[2]
Itraconazole	Aspergillus fumigatus, Aspergillus flavus	Marked Synergism	[2]
Caspofungin	Candida albicans, Candida parapsilosis biofilms	Synergistic	[6]
Micafungin	Candida albicans, Candida parapsilosis biofilms	Synergistic	[6]
LY303366 (Echinocandin)	Aspergillus fumigatus	Synergistic	[7]

Experimental Protocols

Protocol 1: Biochemical High-Throughput Screening for Chitin Synthase Inhibitors Synergistic with Nikkomycin Lx

This protocol describes a non-radioactive, colorimetric HTS assay to identify compounds that enhance the inhibition of chitin synthase by Nikkomycin Lx.[8][9][10]

Objective: To identify compounds from a library that, in combination with a sub-inhibitory concentration of Nikkomycin Lx, lead to a significant reduction in chitin synthase activity.

Materials:

• 96-well or 384-well high-binding microplates

• Crude chitin synthase enzyme extract from a relevant fungal species (e.g., Candida albicans, Aspergillus fumigatus)

• Nikkomycin Lx

• Compound library

• Wheat Germ Agglutinin (WGA)

• Bovine Serum Albumin (BSA)

• Reaction Buffer (50 mM Tris-HCl, pH 7.5)

• Reaction Mixture: Reaction Buffer containing UDP-N-acetylglucosamine (UDP-GlcNAc, substrate), N-acetyl-D-glucosamine (GlcNAc), and a divalent cation (e.g., MgCl₂ or CoCl₂)

• WGA-Horseradish Peroxidase (WGA-HRP) conjugate

• TMB (3,3',5,5'-Tetramethylbenzidine) substrate

• Stop Solution (e.g., 2 M H₂SO₄)

• Plate reader

Workflow Diagram:

Figure 2: Biochemical HTS workflow for synergistic inhibitors.

Procedure:

• Plate Coating: Add 100 µL of WGA solution to each well of a microplate and incubate overnight at room temperature.

• Washing: Wash the plate three times with deionized water.

• Blocking: Add 200 µL of blocking buffer (e.g., 2% BSA in Tris-HCl) to each well and incubate for 1 hour at room temperature. Wash three times with deionized water.

• Compound and Nikkomycin Lx Addition: Add a sub-inhibitory concentration of Nikkomycin Lx (e.g., IC₁₀) to all wells except the negative control. Add the test compounds from the library to the appropriate wells. Include positive controls (high concentration of Nikkomycin Lx) and negative/vehicle controls (DMSO).

• Reaction Initiation: Add the reaction mixture to the wells, followed by the crude chitin synthase enzyme extract to initiate the reaction.

• Incubation: Incubate the plate on a shaker for 2-3 hours at 30°C.

• Washing: Stop the reaction by washing the plate six times with deionized water.

• Detection: Add 100 µL of WGA-HRP solution to each well and incubate for 30 minutes at 30°C.

• Washing: Wash the plate six times with deionized water.

• Signal Generation: Add 100 µL of TMB substrate to each well. After sufficient color development, add 100 µL of stop solution.

• Data Acquisition: Measure the optical density (OD) at 450 nm using a plate reader.

• Data Analysis: A decrease in OD relative to the Nikkomycin Lx-only control indicates enhanced inhibition and a potential synergistic hit.

Protocol 2: Cell-Based High-Throughput Fungal Growth Inhibition Assay

This protocol outlines a whole-cell HTS assay to identify compounds that synergize with Nikkomycin Lx to inhibit fungal growth.[7]

Objective: To identify compounds that, in combination with a sub-inhibitory concentration of Nikkomycin Lx, inhibit the growth of a target fungal pathogen.

Materials:

• 96-well or 384-well clear, flat-bottom microplates

• Target fungal strain (e.g., Candida albicans, Aspergillus fumigatus)

• Growth medium (e.g., RPMI 1640)

• Nikkomycin Lx

• Compound library

• Resazurin or other cell viability reagent

• Spectrophotometer or fluorescence plate reader

Workflow Diagram:

References

• 1. Nikkomycin Z against Disseminated Coccidioidomycosis in a Murine Model of Sustained-Release Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Antifungal activity of nikkomycin Z against Candida auris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. support.illumina.com [support.illumina.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. A nonradioactive, high throughput assay for chitin synthase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. High-throughput synergy screening identifies microbial metabolites as combination agents for the treatment of fungal infections - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Nikkomycin Lx and Amphotericin B Combination Therapy for Systemic Mycoses

For Researchers, Scientists, and Drug Development Professionals

Introduction

Systemic fungal infections are a significant cause of morbidity and mortality, particularly in immunocompromised patient populations. The therapeutic arsenal (B13267) against these infections is limited, and challenges such as drug toxicity and emerging resistance necessitate the exploration of novel treatment strategies. Combination therapy, utilizing antifungal agents with distinct mechanisms of action, offers a promising approach to enhance efficacy, reduce dose-limiting toxicities, and potentially overcome resistance.

This document provides detailed application notes and protocols for investigating the combined use of Nikkomycin (B1203212) Lx (often referred to as Nikkomycin Z in scientific literature) and Amphotericin B for the treatment of systemic mycoses. Nikkomycin Z is a competitive inhibitor of chitin (B13524) synthase, an enzyme crucial for the synthesis of the fungal cell wall, a structure absent in mammals.[1] Amphotericin B, a polyene antifungal, binds to ergosterol (B1671047) in the fungal cell membrane, leading to pore formation, leakage of intracellular contents, and cell death.[2][3][4][5] The targeting of two separate essential structures—the cell wall and the cell membrane—provides a strong rationale for investigating their potential synergistic or additive effects.

However, in vitro studies have shown that the combination of Nikkomycin Z and Amphotericin B does not typically result in synergistic activity against key pathogens like Candida albicans and Aspergillus fumigatus.[2][4] Research indicates the interaction is often indifferent, and in some cases, may be antagonistic at high Nikkomycin Z to Amphotericin B ratios.[2][4] Despite this, the combination may still be of interest for specific fungal species or in particular therapeutic contexts, warranting further investigation.

Mechanism of Action

The combination of Nikkomycin Lx and Amphotericin B targets two fundamental components of the fungal cell, as illustrated below.

Caption: Dual mechanism of action on the fungal cell wall and membrane.

Data Presentation

The following tables summarize in vitro susceptibility data for Nikkomycin Z and Amphotericin B, both alone and in combination, against common fungal pathogens.

Table 1: In Vitro Activity of Nikkomycin Z and Amphotericin B Alone

Fungal Species	Drug	MIC Range (µg/mL)	Reference
Aspergillus fumigatus	Nikkomycin Z	64 - 128	[2]
Amphotericin B	0.5	[2]
Candida albicans	Nikkomycin Z	High (variable)	[4]
Amphotericin B	0.25 - 0.5	[6]
Histoplasma capsulatum	Nikkomycin Z	4 - >64	[7]
Amphotericin B	0.5 - 1.0	[7]
Coccidioides immitis/posadasii	Nikkomycin Z	2.5	[8]
Amphotericin B	Not specified

Table 2: In Vitro Interaction of Nikkomycin Z and Amphotericin B

Fungal Species	Number of Strains	Interaction Type	Fractional Inhibitory Concentration Index (FICI)	Reference
Candida albicans	2	No Interaction	>0.5 - ≤4.0	[4]
Aspergillus fumigatus	1	No Interaction / Antagonism	Not specified	[2]

FICI Interpretation: ≤0.5 = Synergy; >0.5 to ≤4.0 = No Interaction (Indifference); >4.0 = Antagonism.[4]

Experimental Protocols

Protocol 1: In Vitro Synergy Testing by Checkerboard Microdilution Assay

This protocol details the methodology to assess the in vitro interaction between Nikkomycin Lx and Amphotericin B.

Caption: Workflow for the checkerboard synergy assay.

Methodology:

• Drug Preparation:

  • Prepare stock solutions of Nikkomycin Z and Amphotericin B in a suitable solvent (e.g., DMSO) at a high concentration (e.g., 1280 µg/mL).

  • Create working solutions by diluting the stock solutions in RPMI 1640 medium (buffered with MOPS) to twice the highest concentration to be tested.

• Inoculum Preparation:

  • Culture the fungal isolate on an appropriate agar (B569324) medium (e.g., Sabouraud Dextrose Agar) until sufficient growth or sporulation is observed.

  • Prepare a suspension of fungal cells or conidia in sterile saline.

  • Adjust the suspension to a final concentration of approximately 0.5 to 2.5 x 10³ CFU/mL in RPMI 1640 medium, according to CLSI guidelines.

• Checkerboard Setup:

  • In a 96-well microtiter plate, add 50 µL of RPMI 1640 medium to all wells.

  • In the first column, add 50 µL of the Nikkomycin Z working solution to each well from row A to G. Perform serial two-fold dilutions by transferring 50 µL from each well to the next well in the same column, discarding the final 50 µL from the last well.

  • In the first row, add 50 µL of the Amphotericin B working solution to each well from column 1 to 10. Perform serial two-fold dilutions across the row.

  • This creates a matrix of decreasing concentrations of both drugs. Include a row and column for each drug alone to determine individual MICs, as well as a drug-free well for a growth control.

• Inoculation and Incubation:

  • Add 100 µL of the prepared fungal inoculum to each well.

  • Incubate the plate at 35°C for 24-48 hours, depending on the organism.

• Data Analysis:

  • The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the drug(s) that causes a significant inhibition of visible growth compared to the growth control.

  • Calculate the Fractional Inhibitory Concentration Index (FICI) as follows:

    • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

    • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

    • FICI = FIC of Drug A + FIC of Drug B

  • Interpret the FICI value to determine the nature of the interaction.[4]

Protocol 2: Murine Model of Disseminated Candidiasis

This protocol describes a model for evaluating the in vivo efficacy of combination therapy against systemic Candida infection.

Methodology:

• Animal Model:

  • Use immunocompetent mouse strains such as BALB/c or C57BL/6 (6-8 weeks old). For a more severe infection model, immunosuppression can be induced.

  • Immunosuppression (Optional): Administer cyclophosphamide (B585) (e.g., 150-200 mg/kg) intraperitoneally (i.p.) 1-4 days prior to infection to induce neutropenia. Corticosteroids can also be used.[9]

• Inoculum Preparation:

  • Culture Candida albicans on Sabouraud Dextrose Agar for 24-48 hours.

  • Harvest yeast cells and wash twice with sterile, pyrogen-free phosphate-buffered saline (PBS).

  • Resuspend the cells in PBS and adjust the concentration to approximately 5 x 10⁵ CFU/mL for an inoculum of 1 x 10⁵ CFU per mouse in a 0.2 mL volume. The exact inoculum size should be optimized to achieve a lethal infection in control animals within a desired timeframe (e.g., 7-14 days).

• Infection:

  • Inject 0.2 mL of the prepared Candida suspension (1 x 10⁵ CFU) into the lateral tail vein of each mouse.[10][11]

• Drug Formulation and Administration:

  • Amphotericin B:

    • Conventional Amphotericin B deoxycholate (e.g., Fungizone®) can be reconstituted in sterile water for injection and further diluted in 5% dextrose in water (D5W). A typical dose is 0.5-1.0 mg/kg administered i.p. once daily.[12]

    • Lipid formulations (e.g., AmBisome®) are less toxic and can be administered at higher doses (e.g., 3-5 mg/kg) via the tail vein.

  • Nikkomycin Z:

    • Due to its short half-life (approx. 2-3 hours), frequent administration is required to maintain therapeutic levels.[13]

    • Administer via oral gavage twice or three times daily at doses ranging from 20 to 200 mg/kg/day.[8]

    • Alternatively, to mimic sustained release, Nikkomycin Z can be administered continuously in the drinking water.[8][13] The concentration in water should be calculated based on average daily water consumption to achieve the target daily dose.

• Treatment and Monitoring:

  • Initiate treatment 24 hours post-infection and continue for a predefined period (e.g., 7-10 days).

  • Divide mice into experimental groups: Vehicle Control, Amphotericin B alone, Nikkomycin Lx alone, and Combination therapy.

  • Monitor mice daily for clinical signs of illness (weight loss, lethargy, ruffled fur) and mortality for at least 21 days.

• Efficacy Endpoints:

  • Survival: The primary endpoint is the survival rate over the course of the experiment. Data can be analyzed using Kaplan-Meier survival curves and log-rank tests.

  • Fungal Burden (Satellite Group): A separate group of animals can be euthanized at specific time points (e.g., 4-7 days post-infection).

    • Aseptically harvest target organs (typically kidneys, as they are the primary target in this model).[11][14]

    • Weigh the organs, homogenize them in sterile saline, and perform serial dilutions.

    • Plate the dilutions onto fungal growth medium to determine the number of colony-forming units (CFU) per gram of tissue.

Caption: Experimental workflow for the murine model of disseminated candidiasis.

References

• 1. benchchem.com [benchchem.com]
• 2. Modeling the Combination of Amphotericin B, Micafungin, and Nikkomycin Z against Aspergillus fumigatus In Vitro Using a Novel Response Surface Paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. academic.oup.com [academic.oup.com]
• 6. mdpi.com [mdpi.com]
• 7. Comparison of nikkomycin Z with amphotericin B and itraconazole for treatment of histoplasmosis in a murine model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Nikkomycin Z against Disseminated Coccidioidomycosis in a Murine Model of Sustained-Release Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Standardization of an Experimental Murine Model of Invasive Pulmonary Aspergillosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. A Mouse Model of Candidiasis | Springer Nature Experiments [experiments.springernature.com]
• 12. Quantitative PCR Assay To Measure Aspergillus fumigatus Burden in a Murine Model of Disseminated Aspergillosis: Demonstration of Efficacy of Caspofungin Acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]

Developing a Topical Formulation of Nikkomycin Z for Fungal Skin Infections: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the development of a topical formulation of Nikkomycin (B1203212) Z, a potent chitin (B13524) synthase inhibitor, for the treatment of fungal skin infections. These application notes and protocols are designed to assist researchers in navigating the preclinical development process, from formulation design to in vivo efficacy evaluation.

Introduction

Nikkomycin Z is a nucleoside-peptide antibiotic that competitively inhibits chitin synthase, an essential enzyme for the synthesis of chitin, a critical component of the fungal cell wall.[1][2] This mechanism of action offers a high degree of selectivity, as chitin is absent in mammals, suggesting a favorable safety profile.[3][4] While Nikkomycin Z has shown promise in systemic applications, its potential as a topical agent for superficial fungal infections, such as dermatophytosis, remains largely unexplored.[3] The development of a topical formulation presents a valuable opportunity to deliver Nikkomycin Z directly to the site of infection, maximizing local efficacy while minimizing potential systemic side effects.

This document outlines the critical steps for developing and evaluating a topical Nikkomycin Z formulation, including considerations for its physicochemical properties, formulation strategies, and a roadmap for in vitro and in vivo testing.

Physicochemical Properties of Nikkomycin Z

A thorough understanding of Nikkomycin Z's physicochemical properties is paramount for designing a stable and effective topical formulation.

Property	Value	Reference
Molecular Formula	C₂₀H₂₅N₅O₁₀	[2]
Molecular Weight	495.44 g/mol	[2]
Solubility	High in water (≥ 100 mg/mL)	[2]
Stability	More stable in acidic conditions (pH < 7).[5] Unstable in neutral to alkaline aqueous solutions, with maximal degradation at pH 7.5.[1][5]
pKa	Not readily available in the searched literature.

The high water solubility and instability at physiological skin pH (around 4.7-5.75) are key challenges to address during formulation development.

Formulation Development Strategy

The primary goal is to develop a stable formulation that enhances the penetration of Nikkomycin Z into the stratum corneum and underlying skin layers to reach the site of fungal infection.

Choice of Formulation Base

Given Nikkomycin Z's hydrophilicity, oil-in-water (o/w) creams or hydrogels are logical starting points. These formulations can incorporate a significant aqueous phase to dissolve the drug and can be formulated to an acidic pH to improve stability.

Key Excipients

The following table outlines potential excipients to be considered for a topical Nikkomycin Z formulation.

Excipient Class	Examples	Purpose	Reference
Solvents/Co-solvents	Propylene glycol, Polyethylene glycol (PEG) 400	To ensure Nikkomycin Z remains solubilized within the formulation.	[6]
Gelling Agents	Carbomers (e.g., Carbopol®), Cellulose derivatives (e.g., HPMC)	To provide the desired viscosity and consistency for creams and gels.	[7]
pH Adjusters/Buffers	Citric acid, Lactic acid, Phosphate (B84403) buffers	To maintain an acidic pH (ideally below 6.0) for Nikkomycin Z stability.	[5][6]
Penetration Enhancers	Propylene glycol, Oleic acid, Transcutol®	To improve the diffusion of Nikkomycin Z across the stratum corneum.	[6][8]
Humectants	Glycerin, Propylene glycol	To hydrate (B1144303) the skin and prevent the formulation from drying out.	[6]
Preservatives	Parabens, Phenoxyethanol, Benzyl alcohol	To prevent microbial contamination of the formulation.	[6]

Experimental Protocols

In Vitro Antifungal Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) of Nikkomycin Z against relevant dermatophytes.

Protocol: Broth Microdilution Assay (adapted from CLSI M38-A3)[9]

• Fungal Strains: Obtain clinical isolates or reference strains of common dermatophytes (e.g., Trichophyton rubrum, Trichophyton mentagrophytes, Microsporum canis).

• Medium Preparation: Prepare RPMI-1640 medium buffered with MOPS to a pH of 6.0 to ensure Nikkomycin Z stability.[10]

• Nikkomycin Z Preparation: Prepare a stock solution of Nikkomycin Z in sterile distilled water. Perform serial two-fold dilutions in RPMI-1640 to achieve a final concentration range (e.g., 0.03 to 128 µg/mL).

• Inoculum Preparation: Grow fungi on a suitable agar (B569324) medium. Prepare a conidial suspension and adjust the turbidity to achieve a final inoculum concentration of 1-3 x 10³ CFU/mL.

• Incubation: Add 100 µL of the fungal inoculum to each well of a 96-well microtiter plate containing 100 µL of the serially diluted Nikkomycin Z. Incubate at 28-30°C for 4-7 days.

• MIC Determination: The MIC is the lowest concentration of Nikkomycin Z that causes a significant inhibition of growth (e.g., ≥80%) compared to the drug-free control.

In Vitro Skin Permeation Study

Objective: To evaluate the penetration of Nikkomycin Z from a topical formulation into and through the skin.

Protocol: Franz Diffusion Cell System[11]

• Skin Preparation: Use excised human or porcine skin. Mount the skin on a Franz diffusion cell with the stratum corneum facing the donor compartment.

• Receptor Fluid: Fill the receptor compartment with a buffered solution at a pH that ensures Nikkomycin Z stability and maintains sink conditions (e.g., phosphate buffer pH 6.0). The temperature should be maintained at 32°C.

• Formulation Application: Apply a finite dose of the topical Nikkomycin Z formulation to the skin surface in the donor compartment.

• Sampling: At predetermined time points (e.g., 1, 2, 4, 8, 12, 24 hours), collect samples from the receptor fluid.

• Quantification: Analyze the concentration of Nikkomycin Z in the receptor fluid samples using a validated analytical method (e.g., HPLC).

• Skin Deposition: At the end of the experiment, dismount the skin, and separate the epidermis and dermis. Extract Nikkomycin Z from each layer to determine drug retention.

In Vivo Efficacy Study in a Guinea Pig Model of Dermatophytosis

Objective: To evaluate the therapeutic efficacy of the topical Nikkomycin Z formulation in a relevant animal model.

Protocol:

• Animal Model: Use adult guinea pigs, as their skin is structurally similar to human skin.

• Infection: Inoculate a defined area on the dorsum of the guinea pigs with a suspension of a dermatophyte (e.g., Trichophyton mentagrophytes).

• Treatment: Once infection is established (typically 3-4 days post-inoculation, characterized by erythema and scaling), divide the animals into treatment groups:

  • Topical Nikkomycin Z formulation

  • Placebo formulation (vehicle control)

  • Positive control (e.g., a commercially available topical antifungal)

  • Untreated control

• Dosing: Apply a specified amount of the formulation to the infected area once or twice daily for a defined period (e.g., 14 days).

• Efficacy Assessment:

  • Clinical Scoring: At regular intervals, score the clinical signs of infection (erythema, scaling, crusting) using a standardized scoring system.

  • Mycological Assessment: At the end of the treatment period, collect skin scrapings from the treated area for fungal culture to determine the presence or absence of viable fungi.

  • Histopathology: At the end of the study, skin biopsies can be taken for histopathological examination to assess the extent of inflammation and fungal elements in the skin layers.

Visualizations

Caption: Mechanism of action of Nikkomycin Z.

Caption: Experimental workflow for topical Nikkomycin Z development.

Caption: In vivo efficacy study design.

Conclusion

The development of a topical formulation of Nikkomycin Z presents a promising strategy for the treatment of fungal skin infections. Its unique mechanism of action and potential for a favorable safety profile make it an attractive candidate for further investigation. The protocols and strategies outlined in this document provide a foundational framework for researchers to systematically develop and evaluate a topical Nikkomycin Z product. Addressing the challenges of its stability and skin penetration through rational formulation design will be critical for translating the in vitro potential of Nikkomycin Z into a clinically effective topical antifungal therapy.

References

• 1. Kinetics of nikkomycin Z degradation in aqueous solution and in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Nikkomycin Z-Ready to Meet the Promise? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. jddtonline.info [jddtonline.info]
• 8. Recent advances in topical carriers of anti-fungal agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluation of the efficacy of novel topical antifungal agents against dermatophytes in North India: A prospective study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In vitro antifungal activity of nikkomycin Z in combination with fluconazole or itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Chitin Content in Fungi Treated with Nikkomycin Z

AN-001 | For Research Use Only

Abstract

This document provides detailed protocols for the quantitative analysis of chitin (B13524) content in fungal cell walls following treatment with Nikkomycin (B1203212) Z. Nikkomycin Z is a potent competitive inhibitor of chitin synthase, a critical enzyme for fungal cell wall integrity.[1][2] By quantifying the reduction in chitin content, researchers can assess the efficacy of Nikkomycin Z and understand its impact on fungal physiology. This note includes methodologies for fungal culture, Nikkomycin Z treatment, chitin extraction and hydrolysis, and colorimetric quantification of chitin-derived glucosamine (B1671600). Additionally, it presents data organization tables and visual workflows to guide the experimental process.

Introduction

The fungal cell wall is a dynamic and essential structure, primarily composed of polysaccharides like chitin and glucans, which are not found in mammals.[1] Chitin, a linear polymer of β-(1,4)-linked N-acetylglucosamine, provides structural rigidity and is synthesized by the enzyme chitin synthase (Chs).[3][4] This makes chitin synthase an attractive target for the development of antifungal agents with high selectivity and low host toxicity.[1]

Nikkomycin Z is a nucleoside-peptide antibiotic that acts as a competitive inhibitor of chitin synthase.[1][5][6] Its structure mimics the natural substrate, uridine (B1682114) diphosphate-N-acetylglucosamine (UDP-GlcNAc), allowing it to bind to the enzyme's active site and block chitin polymerization.[1] This inhibition leads to a weakened cell wall, osmotic instability, and ultimately, fungal cell death.[1][7] The efficacy of Nikkomycin Z can vary between fungal species, depending on their chitin content and the specific chitin synthase isoenzymes they possess.[2] For instance, Nikkomycin Z inhibits all three chitin synthase isozymes in Candida albicans but is a selective inhibitor of Chs3 in Saccharomyces cerevisiae.[5][8][9]

This application note details a robust method to quantify the chitin content in fungi treated with Nikkomycin Z, providing researchers and drug developers with a reliable protocol to evaluate its antifungal activity.

Mechanism of Action: Nikkomycin Z Inhibition of Chitin Synthesis

Nikkomycin Z exerts its antifungal effect by directly interfering with the final step of chitin biosynthesis at the plasma membrane. The diagram below illustrates this inhibitory mechanism.

Caption: Nikkomycin Z competitively inhibits chitin synthase, blocking chitin synthesis.

Experimental Protocols

This section provides a comprehensive workflow for treating a model fungus (e.g., Candida albicans or Aspergillus fumigatus) with Nikkomycin Z and subsequently quantifying the cellular chitin content.

Overall Experimental Workflow

The process involves several key stages, from fungal culture to final data analysis.

Caption: Workflow for quantifying fungal chitin content after Nikkomycin Z treatment.

Protocol 1: Fungal Culture and Nikkomycin Z Treatment

• Culture Preparation : Prepare an appropriate liquid medium (e.g., YPD for yeast, PDB for molds). Autoclave and allow to cool.

• Inoculation : Inoculate the medium with the fungal species of interest from a fresh plate or frozen stock.

• Incubation : Incubate the culture at the optimal temperature with shaking (e.g., 30°C for C. albicans) until it reaches the early-to-mid logarithmic growth phase.

• Treatment :

  • Divide the culture into separate, sterile flasks.

  • To test flasks, add Nikkomycin Z to achieve a range of final concentrations (e.g., 0.5 µM, 1 µM, 5 µM, 10 µM).

  • To a control flask, add the same volume of the vehicle solvent used to dissolve Nikkomycin Z.

  • Include an untreated control flask.

• Continued Incubation : Incubate all flasks under the same conditions for a defined period (e.g., 16-24 hours). The duration should be sufficient to observe an effect on growth or cell morphology.

Protocol 2: Chitin Extraction and Quantification

This protocol is adapted from established methods for determining chitin content by measuring glucosamine released after acid hydrolysis.[10][11]

Materials:

• 6M HCl

• Sodium nitrite (B80452) solution (5% w/v)

• Ammonium (B1175870) sulfamate (B1201201) solution (12.5% w/v)

• MBTH (3-methyl-2-benzothiazolinone hydrazone hydrochloride) solution (0.5% w/v)

• FeCl₃ solution (0.5% w/v)

• D-Glucosamine hydrochloride (for standard curve)

• Spectrophotometer or plate reader

Procedure:

• Harvest and Weigh : Harvest fungal cells from Protocol 1 by centrifugation (e.g., 5000 x g for 10 min). Wash the pellets twice with deionized water. Lyophilize (freeze-dry) the pellets to completion and record the dry weight.

• Acid Hydrolysis :

  • Weigh 5-10 mg of dried mycelia into a screw-cap glass tube.

  • Add 1 mL of 6M HCl.

  • Seal the tube tightly and heat at 100°C for 4-6 hours in a heating block or water bath.[12]

  • Allow the hydrolysate to cool completely.

• Neutralization and Clarification :

  • Centrifuge the hydrolysate at 12,000 x g for 5 minutes to pellet any debris.[10]

  • Carefully transfer the supernatant to a new tube.

  • Neutralize the sample with NaOH. Caution: This is an exothermic reaction.

• Colorimetric Assay (Morgan-Elson Method adapted) :

  • Prepare a standard curve using D-glucosamine hydrochloride (0-200 µg/mL).

  • In a microplate or test tubes, add 100 µL of the neutralized sample or standard.

  • Add 100 µL of 5% sodium nitrite and mix. Let stand for 15 minutes.

  • Add 100 µL of 12.5% ammonium sulfamate and mix. Let stand for 5 minutes.

  • Add 50 µL of 0.5% MBTH solution and incubate at 100°C for 3 minutes.

  • Cool the reaction to room temperature.

  • Add 50 µL of 0.5% FeCl₃ solution.

  • Read the absorbance at 650 nm.

• Calculation :

  • Determine the concentration of glucosamine in your samples using the standard curve.

  • Calculate the mass of glucosamine (m) per mg of dry fungal biomass.

  • Convert the mass of glucosamine to the mass of chitin (M) using the following formula, which accounts for the molecular weights of the N-acetylglucosamine monomer (203.19 g/mol ) and glucosamine (179.17 g/mol )[13]: M (Chitin) = m (Glucosamine) × (203.19 / 179.17)

Data Presentation

Results should be presented clearly to compare the effects of different Nikkomycin Z concentrations. The data can be summarized in a table as shown below.

Table 1: Effect of Nikkomycin Z on Chitin Content in [Fungal Species]

Treatment Group	Nikkomycin Z Conc. (µM)	Fungal Dry Weight (mg)	Glucosamine per mg Dry Weight (µg/mg)	Calculated Chitin Content (% of Dry Weight)	% Chitin Reduction (vs. Control)
Control	0	Value ± SD	Value ± SD	Value ± SD	0%
Treatment 1	0.5	Value ± SD	Value ± SD	Value ± SD	Value
Treatment 2	1.0	Value ± SD	Value ± SD	Value ± SD	Value
Treatment 3	5.0	Value ± SD	Value ± SD	Value ± SD	Value
Treatment 4	10.0	Value ± SD	Value ± SD	Value ± SD	Value

Data should be presented as mean ± standard deviation (SD) from at least three biological replicates.

Application in Drug Development: Synergistic Interactions

Nikkomycin Z is also being explored in combination therapies. Fungi often respond to cell wall damage from one agent (e.g., echinocandins targeting glucan synthesis) by increasing chitin production as a compensatory mechanism.[14] Combining Nikkomycin Z with an echinocandin can create a potent synergistic effect by blocking both primary and compensatory cell wall synthesis pathways.[15] This "dual blockade" is a promising strategy against resistant fungal strains.

References

• 1. benchchem.com [benchchem.com]
• 2. Mechanism of action of Nikkomycin Z_Chemicalbook [chemicalbook.com]
• 3. Development of a chitin assay for the quantification of fungus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fungal cell wall: An underexploited target for antifungal therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibitory effect of nikkomycin Z on chitin synthases in Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. journals.asm.org [journals.asm.org]
• 8. Nikkomycin Z is a specific inhibitor of Saccharomyces cerevisiae chitin synthase isozyme Chs3 in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. uvadoc.uva.es [uvadoc.uva.es]
• 13. trace.tennessee.edu [trace.tennessee.edu]
• 14. mdpi.com [mdpi.com]
• 15. benchchem.com [benchchem.com]

Technical Notes & Optimization

Troubleshooting inconsistent Nikkomycin Lx results in vitro

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering inconsistent results with Nikkomycin (B1203212) Z in vitro.

Troubleshooting Guide

Inconsistent results in Nikkomycin Z in vitro experiments can arise from several factors. This guide provides a systematic approach to identifying and resolving common issues.

Question: Why am I seeing variable Minimum Inhibitory Concentration (MIC) values for Nikkomycin Z against the same fungal strain?

Answer: Variation in MIC values is a common issue and can be attributed to several factors related to the experimental setup. Here’s a checklist of potential causes and solutions:

• Media Composition: The composition of the growth medium can significantly impact the apparent activity of Nikkomycin Z.[1] Peptides in the medium can compete with Nikkomycin Z for uptake into the fungal cells, as it is transported via a dipeptide permease system.[2][3]

  • Recommendation: Use a defined, peptide-free medium where possible. If using a complex medium like RPMI-1640, be aware that lot-to-lot variability in peptide content can affect results. Consider performing a media qualification step.

• pH of the Medium: The pH of the testing medium can influence the activity of Nikkomycin Z.

  • Recommendation: Ensure the pH of the RPMI-1640 medium is buffered to 6.0 for checkerboard synergy studies.[4] Consistent pH control across experiments is crucial for reproducibility.

• Inoculum Preparation and Density: The concentration of the fungal inoculum is a critical parameter in susceptibility testing.[5]

  • Recommendation: Standardize your inoculum preparation carefully. For yeast, adjust the suspension to a 0.5 McFarland standard and then dilute to the final recommended concentration (e.g., 0.5-2.5 x 10³ CFU/mL).[5][6] For filamentous fungi, ensure consistent spore harvesting and counting techniques.[5]

• Reading of MIC Endpoints: The interpretation of growth inhibition can be subjective and species-dependent.[5]

  • Recommendation: For Candida species, the MIC is often read as the lowest concentration causing a ~50% reduction in turbidity compared to the growth control.[5] For Aspergillus species, a 100% inhibition of growth is typically used as the endpoint.[5] Establish and consistently apply a clear endpoint definition for your specific organism.

Question: My results show that Nikkomycin Z has poor activity against Saccharomyces cerevisiae. Is this expected?

Answer: Yes, this is an expected finding. The resistance of Saccharomyces cerevisiae to Nikkomycin Z is likely due to the resistance of its chitin (B13524) synthase 2 isozyme to the antibiotic.[7]

Question: I am observing cell lysis in some experiments but not others. What could be the cause?

Answer: The lytic effect of Nikkomycin Z is dependent on the growth medium and the resulting osmotic stress.

• Explanation: Nikkomycin Z inhibits chitin synthesis, which is crucial for the fungal cell wall's integrity.[8] In a medium that does not provide osmotic support, the weakened cell wall can lead to cell lysis.[1]

• Troubleshooting:

  • If you are observing lysis, it is likely in a medium with low osmolarity.

  • The absence of lysis might be due to the use of an osmotically stabilizing medium, such as Lee's medium, or the addition of an osmostabilizer like sorbitol.[1] Note the composition of your media to understand the observed phenotype.

Frequently Asked Questions (FAQs)

1. What is the mechanism of action of Nikkomycin Z?

Nikkomycin Z is a competitive inhibitor of chitin synthase, an essential enzyme in the fungal cell wall synthesis pathway.[2] It is a structural analog of the natural substrate, UDP-N-acetylglucosamine (UDP-GlcNAc).[2] By binding to the active site of chitin synthase, Nikkomycin Z blocks the synthesis of chitin, a key structural polysaccharide in the cell walls of most fungi.[5][8] This disruption of the cell wall leads to growth inhibition and can cause cell death.[2] The uptake of Nikkomycin Z into the fungal cell is mediated by a dipeptide permease transport system.[2][9]

2. Against which fungal species is Nikkomycin Z most active?

Nikkomycin Z shows notable activity against endemic dimorphic fungi such as Coccidioides, Histoplasma, and Blastomyces species.[10] Its efficacy can vary significantly between different fungal species and even strains.[10][11]

3. Can Nikkomycin Z be used in combination with other antifungal agents?

Yes, Nikkomycin Z has shown synergistic or additive effects when combined with other classes of antifungal agents, such as azoles (e.g., fluconazole (B54011), itraconazole) and echinocandins.[4][8][9] This is a promising strategy to enhance efficacy and combat resistance.[8] For instance, fungi exposed to echinocandins may upregulate chitin synthesis as a compensatory mechanism, making them more susceptible to Nikkomycin Z.[9]

4. What are the known mechanisms of resistance to Nikkomycin Z?

Potential mechanisms of resistance to Nikkomycin Z include:

• Alterations in the target enzyme: Mutations in the chitin synthase enzyme could reduce the binding affinity of Nikkomycin Z.[9]

• Reduced drug uptake: Changes in the dipeptide permease transport system can limit the entry of Nikkomycin Z into the fungal cell.[3]

5. How does the chitin content of a fungus affect its susceptibility to Nikkomycin Z?

The susceptibility of an organism to Nikkomycin Z is dependent on its chitin content, as well as the distribution and function of its chitin synthase isoenzymes.[2] Fungi with a higher chitin content in their cell walls are generally more susceptible.[11]

Quantitative Data Summary

Table 1: In Vitro Activity of Nikkomycin Z Against Various Fungal Species

Fungal Species	Number of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
Coccidioides immitis (mycelial)	10+	1 - 16	4.9	-	[11]
Coccidioides immitis (spherule)	-	0.125	-	-	[11]
Coccidioides immitis	3	0.125 - >16	-	-	[11]
Blastomyces dermatitidis	-	0.78	-	-	[11]
Histoplasma capsulatum	20	4 - ≥64	8	-	[11]
Candida albicans	10	0.125 - 8	1	4	[11]
Candida parapsilosis	10	0.06 - 4	0.5	2	[11]
Candida tropicalis	10	16 - >64	>64	>64	[11]
Candida krusei	10	32 - >64	>64	>64	[11]
Candida glabrata	10	>64	>64	>64	[11]
Candida auris	100	0.125 - >64	-	-	[12]
Cryptococcus neoformans	10	0.03 - 0.5	0.125	0.25	[11]
Aspergillus fumigatus	10	>64	>64	>64	[11]
Aspergillus flavus	10	>64	>64	>64	[11]

A hyphen (-) indicates that the data was not provided in the cited reference. The reading endpoint (e.g., 50% or 100% inhibition) may vary between studies and organisms.[5]

Table 2: Inhibitory Concentration (IC₅₀) of Nikkomycin Z against C. albicans Chitin Synthase Isozymes

Chitin Synthase Isozyme	IC₅₀ (µM)	Reference
CaChs1	15	[6]
CaChs2	0.8	[6]
CaChs3	13	[6]

Experimental Protocols

Broth Microdilution MIC Assay Protocol

This protocol is based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[5][6]

• Preparation of Antifungal Agent:

  • Prepare a stock solution of Nikkomycin Z.

  • Perform serial twofold dilutions of the stock solution in a 96-well microtiter plate to achieve the desired concentration range (e.g., 0.015 to 128 µg/mL).[5]

• Inoculum Preparation:

  • Yeast (e.g., Candida spp.):

    • Subculture the yeast isolate onto a fresh Sabouraud dextrose agar (B569324) plate and incubate at 35°C for 24-48 hours.[5]

    • Suspend several well-isolated colonies in sterile saline.

    • Adjust the turbidity of the suspension to a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL) using a spectrophotometer at 530 nm.[5]

    • Dilute the adjusted suspension 1:1000 in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL.[5]

  • Filamentous Fungi (e.g., Aspergillus spp.):

    • Grow the mold on potato dextrose agar at 35°C for 7 days or until adequate sporulation is observed.[5]

    • Harvest conidia by flooding the agar surface with sterile saline and gently scraping the surface.

    • Adjust the conidial suspension to the desired concentration using a hemacytometer.

• Assay Procedure:

  • Add 100 µL of the standardized fungal inoculum to each well of the microdilution plate containing 100 µL of the diluted Nikkomycin Z. The final volume in each well will be 200 µL.[5]

  • Include a drug-free growth control well and a sterility control well (medium only).[6]

• Incubation:

  • Seal the plates to prevent evaporation and incubate at 35°C.[5]

  • Incubation times are typically 24-48 hours for yeasts and 48-72 hours for filamentous fungi, or until sufficient growth is observed in the growth control well.[5]

• MIC Determination:

  • Examine the plates visually.

  • The MIC is the lowest concentration of Nikkomycin Z that causes a significant reduction in growth compared to the drug-free control well.[5]

  • For Candida species, the MIC endpoint is typically read as the lowest concentration that produces a prominent decrease in turbidity (~50% inhibition).[5]

  • For Aspergillus species, the MIC endpoint is often read as the lowest concentration that shows 100% inhibition of growth.[5]

Visualizations

Caption: Mechanism of action of Nikkomycin Z.

Caption: Broth microdilution MIC assay workflow.

Caption: Signaling pathways regulating chitin synthesis.

References

• 1. Inhibitory effect of nikkomycin Z on chitin synthases in Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism of action of Nikkomycin Z_Chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. In vitro antifungal activity of nikkomycin Z in combination with fluconazole or itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Nikkomycin Z is a specific inhibitor of Saccharomyces cerevisiae chitin synthase isozyme Chs3 in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. Antifungal activity of nikkomycin Z against Candida auris - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing Nikkomycin Lx concentration to minimize off-target effects

Welcome to the technical support center for Nikkomycin (B1203212) Lx. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the use of Nikkomycin Lx in their experiments, with a specific focus on minimizing potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Nikkomycin Lx?

A1: Nikkomycin Lx, and more specifically its well-studied component Nikkomycin Z, acts as a competitive inhibitor of chitin (B13524) synthase.[1][2][3] This enzyme is crucial for the biosynthesis of chitin, an essential structural component of the fungal cell wall.[1][3][4] By inhibiting this enzyme, Nikkomycin Z disrupts cell wall integrity, leading to cell lysis and fungal death.[5] Since chitin is absent in mammals, this mechanism provides a high degree of selectivity for fungal targets.[3][6]

Q2: What are the known off-target effects of Nikkomycin Z and at what concentrations do they typically occur?

A2: Clinical trial data in humans for Nikkomycin Z have shown it to be generally well-tolerated.[4][7] However, some mild and possibly related adverse events, such as headache and dizziness, have been reported at single oral doses as low as 250 mg.[4] In preclinical studies, particularly in the context of production, high concentrations of precursors like uracil (B121893) (greater than 2 g/L) have been shown to inhibit the growth of the producing organism, Streptomyces ansochromogenes, suggesting that at very high concentrations, cellular processes beyond chitin synthesis could be affected.[8] It is important to note that bioavailability is not proportional at higher doses, with a significant drop observed at doses greater than 500 mg in humans, which may mitigate some concentration-dependent off-target effects in vivo.[7]

Q3: How can I determine the optimal concentration of Nikkomycin Lx for my experiments while minimizing off-target effects?

A3: The optimal concentration, often determined as the Minimum Inhibitory Concentration (MIC), varies depending on the fungal species and even the specific isolate being tested.[3][9] To minimize off-target effects, it is recommended to use the lowest effective concentration. A standard approach is to perform a dose-response curve using a broth microdilution assay to determine the MIC for your specific fungal strain.[10] Additionally, considering combination therapy with other antifungals, such as echinocandins, can be a viable strategy. Synergistic effects have been observed, which may allow for a reduction in the required concentration of Nikkomycin Z, thereby lowering the potential for off-target effects.[11][12][13][14][15]

Troubleshooting Guides

Problem 1: High variability in experimental results (e.g., inconsistent MIC values).

• Possible Cause: Inconsistent inoculum preparation.

  • Solution: Ensure a standardized inoculum is prepared for each experiment. For yeasts, adjust the turbidity to a 0.5 McFarland standard. For filamentous fungi, use a hemocytometer or spectrophotometer to achieve a consistent conidial concentration.[10]

• Possible Cause: The composition of the culture medium.

  • Solution: The inhibitory effect of Nikkomycin Z can be influenced by the growth medium.[5][9] For example, its activity can be antagonized by peptone and defined peptides.[2][16] Use a consistent and well-defined medium, such as RPMI-1640, for susceptibility testing to ensure reproducibility.[10]

Problem 2: The observed antifungal effect is lower than expected.

• Possible Cause: The target fungus has low susceptibility to Nikkomycin Lx.

  • Solution: Nikkomycin Z has a varied spectrum of activity, with particular potency against dimorphic fungi with high chitin content.[3] Verify the reported susceptibility of your target organism from published data. If your fungus is known to be less susceptible, a higher concentration may be needed, or combination therapy could be explored.

• Possible Cause: Degradation of Nikkomycin Lx.

  • Solution: Prepare fresh stock solutions of Nikkomycin Lx and store them properly according to the manufacturer's instructions. Avoid repeated freeze-thaw cycles.

Problem 3: Signs of cytotoxicity in host cells (in in vitro models).

• Possible Cause: The concentration of Nikkomycin Lx is too high.

  • Solution: Perform a cytotoxicity assay on your host cells using a range of Nikkomycin Lx concentrations to determine the maximum non-toxic concentration. Use this information to guide the concentrations used in your antifungal experiments.

• Possible Cause: Synergistic toxicity with other components in the experimental system.

  • Solution: Evaluate the toxicity of all components of your experimental setup individually and in combination to identify any potential synergistic cytotoxic effects.

Data Presentation

Table 1: In Vitro Activity of Nikkomycin Z Against Various Fungal Species

Fungal Species	Number of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
Coccidioides immitis (mycelial)	10+	1 - 16	4.9	-	[3]
Coccidioides immitis (spherule)	-	0.125	-	-	[3]
Blastomyces dermatitidis	-	0.78	-	-	[3]
Histoplasma capsulatum	20	4 - ≥64	8	-	[3]

Table 2: Pharmacokinetic Parameters of Nikkomycin Z in Healthy Male Subjects (Single Oral Dose)

Dose (mg)	Cmax (µg/mL)	Tmax (h)	AUC₀→∞ (µg·h/mL)	Terminal Half-life (h)	Reference(s)
250	2.21	2	11.3	2.1 - 2.5	[4]
500	-	2 - 4	-	2.1 - 2.5	[4]
1000	-	2 - 4	-	2.1 - 2.5	[4]
1500	-	2 - 4	-	2.1 - 2.5	[4]
2000	-	2 - 4	-	2.1 - 2.5	[4]

Experimental Protocols

Protocol 1: Broth Microdilution Method for Determining Minimum Inhibitory Concentration (MIC)

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M27 and M38 documents.[10]

• Preparation of Nikkomycin Z Stock Solution:

  • Accurately weigh Nikkomycin Z powder and dissolve it in sterile distilled water to create a stock solution of high concentration (e.g., 1280 µg/mL).

  • Sterilize the stock solution by filtration through a 0.22 µm filter.

• Inoculum Preparation:

  • Yeasts: Subculture the yeast isolate on an appropriate agar (B569324) plate and incubate. Harvest colonies and suspend them in sterile saline. Adjust the turbidity to a 0.5 McFarland standard. Dilute this suspension in RPMI-1640 medium to a final concentration of 0.5-2.5 x 10³ CFU/mL.[10]

  • Filamentous Fungi: Grow the mold on potato dextrose agar until sporulation. Harvest conidia and suspend in sterile saline with 0.05% Tween 80. Adjust the conidial suspension to a final concentration of 0.4-5 x 10⁴ CFU/mL.[10]

• Microdilution Plate Setup:

  • Dispense 100 µL of RPMI-1640 medium into all wells of a 96-well microdilution plate.

  • Add 100 µL of the Nikkomycin Z stock solution to the first well of each test row.

  • Perform serial twofold dilutions by transferring 100 µL from the first well to the second, and so on.

• Inoculation and Incubation:

  • Add 100 µL of the standardized fungal inoculum to each well.

  • Include a drug-free growth control well.

  • Incubate the plates at 35-37°C for 24-72 hours, depending on the fungus.[3]

• MIC Determination:

  • The MIC is the lowest concentration of Nikkomycin Z that causes a significant inhibition of growth (e.g., 50% reduction in turbidity) compared to the drug-free control.

Visualizations

Diagram 1: Mechanism of Action of Nikkomycin Z.

Diagram 2: Experimental Workflow for MIC Determination.

Diagram 3: Troubleshooting Logic for High Variability.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Mechanism of action of nikkomycin and the peptide transport system of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Pharmacokinetics of Nikkomycin Z after Single Rising Oral Doses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibitory effect of nikkomycin Z on chitin synthases in Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evaluation of nikkomycin Z with frequent oral administration in an experimental model of central nervous system coccidioidomycosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics of nikkomycin Z following multiple doses in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selectively improving nikkomycin Z production by blocking the imidazolone biosynthetic pathway of nikkomycin X and uracil feeding in Streptomyces ansochromogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sensitivity of fungi to nikkomycin Z - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Effects of Echinocandins in Combination with Nikkomycin Z against Invasive Candida albicans Bloodstream Isolates and the fks Mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synergistic effect of nikkomycin Z with caspofungin and micafungin against Candida albicans and Candida parapsilosis biofilms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Drug Interaction Studies of a Glucan Synthase Inhibitor (LY 303366) and a Chitin Synthase Inhibitor (Nikkomycin Z) for Inhibition and Killing of Fungal Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In-vitro activity of nikkomycin Z alone and in combination with polyenes, triazoles or echinocandins against Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Effects of Echinocandins in Combination with Nikkomycin Z against Invasive Candida albicans Bloodstream Isolates and the fks Mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Solubility Challenges of Nikkomycin in Aqueous Media

A Note on Nikkomycin (B1203212) Variants: Research on nikkomycins has predominantly focused on Nikkomycin Z , which is the most potent and well-characterized member of this class of antifungal agents. While other variants like Nikkomycin Lx exist, the vast majority of available scientific literature, including solubility and stability data, pertains to Nikkomycin Z. Therefore, this technical support guide will focus on Nikkomycin Z, with the understanding that the principles outlined here are likely applicable to other nikkomycin variants, though empirical verification is always recommended.

Troubleshooting Guide

This guide addresses common issues researchers may encounter when preparing and using Nikkomycin Z solutions in aqueous media.

Issue	Potential Cause	Recommended Solution
Precipitation or cloudiness upon dissolution in neutral buffer (e.g., PBS pH 7.4).	Nikkomycin Z has its maximal degradation rate and potentially lower stability at a neutral pH of 7.5.[1][2] This instability can lead to the formation of less soluble degradation products.	Prepare stock solutions in an appropriate solvent like sterile distilled water or DMSO. For aqueous working solutions, consider using a slightly acidic buffer system (e.g., pH 6.0) to improve stability, especially for prolonged experiments.[3]
Loss of antifungal activity in cell culture media.	Standard cell culture media are typically buffered to a neutral pH (around 7.2-7.4), which can lead to the degradation of Nikkomycin Z over time.[1][2]	If the experimental design allows, adjust the pH of the medium to a more acidic range (e.g., 6.0) using a biological buffer such as MOPS.[3] Alternatively, prepare fresh working solutions immediately before use and minimize the incubation time.
Inconsistent results between experimental batches.	- Incomplete initial dissolution: Nikkomycin Z powder may not have fully dissolved, leading to inaccurate concentrations.- Degradation of stock solutions: Improper storage or repeated freeze-thaw cycles of stock solutions can cause degradation.	- Ensure complete dissolution of the powder by vortexing or brief sonication.- Aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles and store them at -20°C or -80°C for long-term stability.[4]
Difficulty dissolving high concentrations of Nikkomycin Z in water.	While soluble in water, achieving very high concentrations may be challenging.	For high-concentration stock solutions, consider using DMSO or methanol (B129727).[5] Subsequently, dilute the stock solution into the desired aqueous medium. Ensure the final concentration of the organic solvent is compatible with your experimental system.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of Nikkomycin Z?

A1: For a high-concentration stock solution, Dimethyl Sulfoxide (DMSO) or methanol are good choices as Nikkomycin Z is soluble in these solvents.[5] For lower concentration stock solutions or when an organic solvent is not desirable, sterile distilled water can be used.[3][6]

Q2: How should I store my Nikkomycin Z stock solutions?

A2: It is recommended to store stock solutions at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[4] To avoid degradation from repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into single-use volumes.[4]

Q3: What is the stability of Nikkomycin Z in aqueous solutions?

A3: The stability of Nikkomycin Z in aqueous solutions is highly pH-dependent. It is more stable in acidic conditions and exhibits its maximal degradation rate at pH 7.5.[1][2] In a pH 7.5 buffer at 37°C, the half-life is approximately 8.6 hours.[1][2]

Q4: Can I use Phosphate Buffered Saline (PBS) to dissolve Nikkomycin Z?

A4: While Nikkomycin Z is expected to dissolve in PBS, its stability will be compromised due to the neutral pH of standard PBS (typically pH 7.4). This can lead to degradation and a loss of activity over time. If PBS must be used, prepare the solution immediately before the experiment. For experiments requiring longer incubation periods, a buffer with a slightly acidic pH is recommended.

Q5: How can I ensure I have a clear, fully dissolved solution?

A5: After adding the solvent, ensure the solution is thoroughly mixed by vortexing. If needed, brief sonication in a water bath can aid in dissolving the compound. Visually inspect the solution against a light source to ensure there are no visible particles or cloudiness.

Quantitative Solubility Data

The following table summarizes the available solubility data for Nikkomycin Z in various solvents.

Solvent	Reported Solubility	Notes
Water	5 mg/mL[6], ≥ 100 mg/mL[7][8]	There is some variability in the reported values, which may depend on the purity and salt form of the compound. It is a hydrophilic compound.[9]
Methanol	Soluble[5]	Specific quantitative data is not readily available.
DMSO (Dimethyl Sulfoxide)	Soluble[5]	A common solvent for preparing high-concentration stock solutions.
Ethanol	No specific data available	Solubility is likely to be lower than in methanol or DMSO. Empirical testing is recommended.
PBS (Phosphate Buffered Saline, pH ~7.4)	Expected to be soluble	Stability is a concern at this pH; degradation is maximal at pH 7.5.[1][2]

Experimental Protocols

Protocol 1: Preparation of a 10 mg/mL Nikkomycin Z Stock Solution in Water

• Weighing: Accurately weigh 10 mg of Nikkomycin Z powder in a sterile microcentrifuge tube.

• Dissolution: Add 1 mL of sterile, purified water to the tube.

• Mixing: Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved. If necessary, sonicate in a water bath for 5-10 minutes.

• Sterilization (Optional): If required for your application, sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile tube.

• Storage: Aliquot the stock solution into single-use volumes and store at -20°C or -80°C.

Protocol 2: Preparation of a 50 mg/mL Nikkomycin Z Stock Solution in DMSO

• Weighing: Accurately weigh 50 mg of Nikkomycin Z powder in a sterile, chemically resistant tube (e.g., glass or polypropylene).

• Dissolution: Add 1 mL of anhydrous, sterile-filtered DMSO to the tube.

• Mixing: Vortex the tube until the powder is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if needed.

• Storage: Aliquot the stock solution into single-use volumes and store at -20°C or -80°C, protected from light and moisture.

Protocol 3: Preparation of a Nikkomycin Z Working Solution in RPMI 1640 Medium (pH 6.0) for Antifungal Susceptibility Testing

This protocol is adapted for improved stability during in vitro assays.

• Medium Preparation: Prepare RPMI 1640 medium according to the manufacturer's instructions. Add MOPS (morpholinepropanesulfonic acid) buffer to a final concentration of 0.165 M.

• pH Adjustment: Adjust the pH of the RPMI-MOPS medium to 6.0 using 1 M HCl.[3]

• Sterilization: Sterilize the pH-adjusted medium by filtration through a 0.22 µm filter.

• Dilution: Based on your desired final concentration, perform a serial dilution of your Nikkomycin Z stock solution (from Protocol 1 or 2) into the prepared RPMI-MOPS (pH 6.0) medium.

• Use: Use the freshly prepared working solutions promptly in your assay.

Visualizations

References

• 1. Kinetics of nikkomycin Z degradation in aqueous solution and in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. journals.asm.org [journals.asm.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. toku-e.com [toku-e.com]
• 6. Nikkomycin Z = 90 HPLC 59456-70-1 [sigmaaldrich.com]
• 7. NIKKOMYCIN Z CAS#: 59456-70-1 [m.chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. Pharmacokinetics of nikkomycin Z following multiple doses in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]

Nikkomycin Lx Stability and Degradation: A Technical Support Resource

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information, troubleshooting guides, and frequently asked questions (FAQs) regarding the stability and degradation of Nikkomycin (B1203212) Lx in various buffer systems. As specific stability data for Nikkomycin Lx is limited in publicly available literature, the information presented here is primarily based on comprehensive studies of Nikkomycin Z, a closely related and well-researched member of the Nikkomycin family. These insights serve as a valuable guide for handling and experimental design involving Nikkomycin Lx.

Troubleshooting Guide: Common Issues in Nikkomycin Lx Experiments

Issue	Potential Cause	Recommended Solution
Loss of Antifungal Activity in Neutral or Alkaline Media	Nikkomycins, particularly Nikkomycin Z, exhibit significant instability at neutral to alkaline pH, with maximum degradation observed around pH 7.5.[1]	Adjust the pH of your experimental medium to a more acidic range (pH 4.0 - 6.0) to improve stability. For in vitro antifungal assays, buffering the medium to pH 6.0 has been shown to maintain the stability of Nikkomycin Z.
Inconsistent Results in Biological Assays (e.g., cell culture, plasma)	Enzymatic degradation by esterases present in biological matrices like plasma can lead to rapid breakdown of Nikkomycins.[1] Degradation rates can vary significantly between species.[1]	If working with plasma or cell lysates, consider adding an esterase inhibitor, such as sodium fluoride (B91410) (NaF), to minimize enzymatic degradation.[1] It is also crucial to process samples promptly and store them at low temperatures (-20°C or -80°C) to reduce enzymatic activity.
Precipitation of Nikkomycin in Stock Solutions	While soluble in water, high concentrations of Nikkomycin in aqueous solutions or improper storage, including repeated freeze-thaw cycles, can lead to precipitation.	Prepare stock solutions in high-quality sterile water or a suitable organic solvent like DMSO. Store stock solutions in small aliquots at -20°C or -80°C to avoid multiple freeze-thaw cycles. Before use, ensure the solution is fully thawed and vortexed gently to ensure homogeneity.
Variable HPLC Quantification Results	Inadequate sample preparation, leading to protein interference, or suboptimal chromatographic conditions can cause variability in HPLC analysis.	For plasma samples, protein precipitation and ultrafiltration are crucial steps to obtain a clean sample for injection. Utilize a validated HPLC method with a suitable C18 column and a mobile phase that provides good peak resolution and separation from potential degradation products.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for storing Nikkomycin Lx solutions?

A1: Based on data for Nikkomycin Z, acidic conditions (pH 4.0-6.0) are optimal for the stability of Nikkomycin solutions. Degradation significantly increases as the pH approaches neutral (7.0) and alkaline conditions.[1]

Q2: How does temperature affect the stability of Nikkomycin Lx?

A2: Nikkomycins are temperature-sensitive. Studies on related compounds show that stability decreases with increasing temperature. For long-term storage, lyophilized powder should be kept at -20°C or below. Solutions should be stored frozen and thawed immediately before use.

Q3: What are the main degradation pathways for Nikkomycin Lx?

A3: As a peptidyl nucleoside antibiotic, Nikkomycin Lx is susceptible to hydrolysis of the peptide bond and potential modifications to the nucleoside base, particularly under non-optimal pH conditions. The primary degradation pathway is likely the cleavage of the peptide linkage, separating the amino acid moiety from the nucleoside core.

Q4: Can I use standard cell culture media for my experiments with Nikkomycin Lx?

A4: Standard cell culture media are often buffered around pH 7.2-7.4, a range where Nikkomycins are known to be unstable.[1] For experiments requiring prolonged incubation, it is advisable to either use a medium with a more acidic pH or conduct a preliminary stability study of Nikkomycin Lx in your specific medium under your experimental conditions (e.g., temperature, CO2 levels).

Quantitative Stability Data

The following tables summarize the degradation kinetics of Nikkomycin Z in aqueous solutions at 37°C, which can be used as a reference for Nikkomycin Lx.

Table 1: Half-life of Nikkomycin Z in Aqueous Buffer Systems at 37°C

pH	Apparent First-Order Rate Constant (k_obs) (h⁻¹)	Half-life (t₁₂) (hours)
4.0	-	~130
7.5	8.08 x 10⁻²	8.6
10.2 - 11.5	-	~13.8

Data extrapolated from studies on Nikkomycin Z.[1]

Table 2: Degradation Rate of Nikkomycin Z in Animal Plasma at 37°C

Plasma Source	Apparent First-Order Rate Constant (k_obs)
Dog	6.14 x 10⁻² h⁻¹
Rabbit	5.10 x 10⁻¹ h⁻¹
Mouse	3.64 x 10⁻² min⁻¹
Rat	1.74 x 10⁻¹ min⁻¹

Data from studies on Nikkomycin Z, highlighting the impact of plasma esterases on stability.[1]

Experimental Protocols

Protocol 1: General Method for Stability Testing of Nikkomycin Lx in a Buffer System

• Preparation of Buffer Solutions: Prepare a series of buffers with varying pH values (e.g., pH 4.0, 5.0, 6.0, 7.0, 7.4, 8.0, 9.0). A common choice is a phosphate (B84403) or acetate (B1210297) buffer. Ensure the buffer components do not interfere with the analytical method.

• Preparation of Nikkomycin Lx Stock Solution: Accurately weigh a known amount of Nikkomycin Lx and dissolve it in sterile, HPLC-grade water to a final concentration of 1 mg/mL.

• Sample Preparation: Spike the buffer solutions with the Nikkomycin Lx stock solution to a final concentration relevant to your experiments (e.g., 10 µg/mL).

• Incubation: Incubate the samples at a constant temperature (e.g., 25°C or 37°C).

• Time-Point Sampling: At predetermined time intervals (e.g., 0, 2, 4, 8, 12, 24, 48 hours), withdraw an aliquot from each sample.

• Sample Analysis: Immediately analyze the samples by a validated HPLC method to determine the concentration of the remaining Nikkomycin Lx.

• Data Analysis: Plot the concentration of Nikkomycin Lx versus time. Determine the degradation kinetics (e.g., first-order) and calculate the degradation rate constant (k) and the half-life (t₁₂) under each condition.

Protocol 2: HPLC Method for Quantification of Nikkomycins

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is typically used. For example:

  • Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA)

  • Mobile Phase B: Acetonitrile with 0.1% TFA

• Gradient Program: A linear gradient from 5% to 30% Mobile Phase B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 280 nm.

• Injection Volume: 20 µL.

• Quantification: Create a standard curve using known concentrations of a Nikkomycin reference standard. Calculate the concentration in the samples by comparing their peak areas to the standard curve.

Visualizations

Caption: Workflow for Nikkomycin Lx Stability Assessment.

Caption: Postulated Degradation of Nikkomycin Lx.

References

• 1. Kinetics of nikkomycin Z degradation in aqueous solution and in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Strategies to Address the Short In Vivo Half-Life of Nikkomycin Z

Welcome to the Nikkomycin (B1203212) Z Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for in vivo experiments, specifically addressing the challenges posed by Nikkomycin Z's short half-life.

Frequently Asked Questions (FAQs)

Q1: What is the typical in vivo half-life of Nikkomycin Z?

Nikkomycin Z exhibits a short in vivo half-life. In humans, the terminal elimination half-life is approximately 2.1 to 2.5 hours, independent of the administered oral dose.[1][2][3] This rapid clearance necessitates strategies to maintain therapeutic concentrations for effective antifungal activity.

Q2: Why is the short half-life of Nikkomycin Z a concern for in vivo studies?

The rapid clearance of Nikkomycin Z requires frequent administration to maintain plasma concentrations above the minimum inhibitory concentration (MIC) needed to effectively inhibit fungal growth.[4] In preclinical animal models and clinical settings, a short half-life can lead to periods of sub-therapeutic drug levels, potentially resulting in reduced efficacy, the development of drug resistance, and the need for inconvenient and frequent dosing schedules.[4]

Q3: What are the primary strategies to overcome the short in vivo half-life of Nikkomycin Z?

Several strategies are being explored to address the short half-life of Nikkomycin Z. These can be broadly categorized as:

• Dosing Regimen Optimization: This involves administering the drug more frequently to compensate for its rapid clearance.

• Sustained-Release Formulations: These are designed to release the drug slowly over an extended period, maintaining therapeutic concentrations for longer.

• Advanced Drug Delivery Systems: This includes encapsulating Nikkomycin Z in nanoparticles or liposomes to alter its pharmacokinetic profile.

• Combination Therapies: While primarily aimed at synergistic antifungal effects, combination with other agents can sometimes influence pharmacokinetics.

• Chemical Modification/Prodrugs: This involves structurally modifying the Nikkomycin Z molecule to inherently prolong its circulation time.

Troubleshooting Guides

Problem 1: Suboptimal efficacy in a murine model of fungal infection despite administering a total daily dose reported to be effective.

• Possible Cause: Insufficient dosing frequency. Due to Nikkomycin Z's short half-life, a single daily dose, even if high, may not maintain therapeutic concentrations long enough to exert its full antifungal effect.

• Troubleshooting Steps:

  • Increase Dosing Frequency: Divide the total daily dose into multiple smaller doses administered throughout the day (e.g., every 8 or 12 hours).[2]

  • Simulate Sustained Release: For rodent models, administering Nikkomycin Z in the drinking water can simulate a more continuous exposure, mimicking a sustained-release formulation.[4] It is crucial to monitor daily water consumption to accurately estimate the dose received.

  • Pharmacokinetic Analysis: Conduct a pilot pharmacokinetic study in your animal model to determine the actual plasma concentrations achieved with your dosing regimen. This will help you correlate drug exposure with efficacy.

Problem 2: High variability in therapeutic outcomes between individual animals within the same treatment group.

• Possible Cause: Inconsistent drug administration or absorption. Oral gavage can be stressful and lead to variability in administration, while administration in drinking water can be affected by individual animal drinking habits, especially if the animals are unwell.

• Troubleshooting Steps:

  • Refine Administration Technique: Ensure consistent and accurate oral gavage technique. For administration in drinking water, house animals individually to accurately measure water intake per animal.

  • Consider Alternative Routes: If oral administration proves too variable, consider parenteral routes such as subcutaneous or intravenous injection for more controlled dosing, although this may alter the pharmacokinetic profile.

  • Monitor Animal Health: Sick animals may have altered gastrointestinal function or reduced food and water intake, affecting drug absorption and exposure. Closely monitor animal health and correlate it with therapeutic outcomes.

Data Summary

Table 1: Pharmacokinetic Parameters of Nikkomycin Z in Humans (Single Oral Dose)

Dose (mg)	Cmax (µg/mL)	Tmax (h)	AUC₀-∞ (µg·h/mL)	Half-life (h)	Relative Bioavailability (%)
250	2.21	2	11.3	2.1 - 2.5	100
500	-	-	-	2.1 - 2.5	~100
1,000	-	-	-	2.1 - 2.5	62 - 70
1,500-2,000	-	-	-	2.1 - 2.5	42 - 47

Data compiled from[1][3]

Table 2: Pharmacokinetic Parameters of Nikkomycin Z in Humans (Multiple Oral Doses for 14 Days)

Dosing Regimen	Cmax (mg/L) (Day 14)	Tmax (h) (Day 14)	AUC(0-τ) (mg·h/L) (Day 14)	Half-life (h)
250 mg twice daily	3.70 (±1.08)	2.3 - 3.0	17.3 (±5.2)	1.94 - 2.18
500 mg twice daily	-	2.3 - 3.0	28.5 (±9.5)	1.94 - 2.18
750 mg twice daily	-	2.3 - 3.0	34.5 (±10.9)	1.94 - 2.18
750 mg three times daily	6.89 (±1.59)	2.3 - 3.0	35.6 (±8.4)	1.94 - 2.18

Data compiled from[5][6][7]

Experimental Protocols

Protocol 1: Pharmacokinetic Analysis of Nikkomycin Z in Mice

Objective: To determine the pharmacokinetic profile of a Nikkomycin Z formulation in a murine model.

Materials:

• Nikkomycin Z formulation

• Vehicle control

• 8-week-old female Swiss-Webster mice

• Oral gavage needles (20-22 gauge)

• Syringes

• Micro-hematocrit tubes or other blood collection vials with anticoagulant (e.g., EDTA)

• Centrifuge

• HPLC system with UV detector

Procedure:

• Animal Acclimation and Fasting: Acclimate mice for at least 3 days before the experiment. Fast the mice overnight (with free access to water) prior to dosing.

• Dose Administration: Weigh each mouse and administer the Nikkomycin Z formulation or vehicle control via oral gavage at a specified dose.

• Blood Sampling: Collect blood samples (approximately 50-100 µL) via retro-orbital sinus or tail vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

• Plasma Preparation: Immediately place blood samples into tubes containing anticoagulant. Centrifuge the blood samples to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

• HPLC Analysis: Determine the concentration of Nikkomycin Z in the plasma samples using a validated HPLC method.

• Pharmacokinetic Calculation: Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, half-life) using non-compartmental analysis software.

Protocol 2: Preparation of Nikkomycin Z-Loaded PLGA-PEG Nanoparticles

Objective: To encapsulate Nikkomycin Z in PLGA-PEG nanoparticles to potentially prolong its release.

Materials:

• Nikkomycin Z

• Poly(lactic-co-glycolic acid) (PLGA)

• Polyethylene glycol (PEG)

• Dichloromethane (B109758) (DCM)

• Polyvinyl alcohol (PVA)

• Deionized water

• Homogenizer

• Magnetic stirrer

• Centrifuge

Procedure (Double Emulsion Solvent Evaporation Method):

• Organic Phase Preparation: Dissolve a specific amount of PLGA and PEG in dichloromethane.

• Aqueous Phase 1 (W1): Dissolve Nikkomycin Z in a small volume of deionized water.

• Primary Emulsion (W1/O): Add the aqueous Nikkomycin Z solution to the organic phase and emulsify using a high-speed homogenizer to form a water-in-oil emulsion.

• Aqueous Phase 2 (W2): Prepare an aqueous solution of PVA (e.g., 1-5% w/v).

• Secondary Emulsion (W1/O/W2): Add the primary emulsion to the PVA solution and homogenize to form a water-in-oil-in-water double emulsion.

• Solvent Evaporation: Stir the double emulsion at room temperature for several hours to allow the dichloromethane to evaporate, leading to the formation of solid nanoparticles.

• Nanoparticle Collection: Collect the nanoparticles by centrifugation.

• Washing: Wash the nanoparticle pellet with deionized water multiple times to remove residual PVA and unencapsulated drug.

• Lyophilization: Lyophilize the final nanoparticle suspension for long-term storage.

Visualizations

Caption: Mechanism of action of Nikkomycin Z.

References

• 1. Pharmacokinetics of Nikkomycin Z after Single Rising Oral Doses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacokinetics of nikkomycin Z after single rising oral doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Pharmacokinetics of nikkomycin Z following multiple doses in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scite.ai [scite.ai]
• 7. Pharmacokinetics of nikkomycin Z following multiple doses in healthy subjects | Semantic Scholar [semanticscholar.org]

Technical Support Center: Overcoming Intrinsic Resistance of Aspergillus fumigatus to Nikkomycin Z

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed protocols for researchers investigating the intrinsic resistance of Aspergillus fumigatus to the chitin (B13524) synthase inhibitor, Nikkomycin Z.

Frequently Asked Questions (FAQs)

Q1: Why is Aspergillus fumigatus intrinsically resistant to Nikkomycin Z monotherapy?

A: Aspergillus fumigatus exhibits intrinsic resistance to Nikkomycin Z because the initial inhibition of chitin synthesis triggers a compensatory mechanism known as the Cell Wall Integrity (CWI) pathway. This pathway senses cell wall stress and upregulates the expression of chitin synthase genes, effectively overriding the inhibitory action of Nikkomycin Z. The activation of this salvage pathway leads to increased chitin production, reinforcing the cell wall and rendering the fungus resistant to the drug's effects when used alone.

Q2: What is the Cell Wall Integrity (CWI) pathway and how is it activated by Nikkomycin Z?

A: The CWI pathway is a conserved signaling cascade in fungi that responds to cell wall stress. In A. fumigatus, cell surface sensors detect damage or stress, initiating a signaling cascade through the GTPase Rho1. This activates protein kinase C (PkcA), which in turn activates a MAP kinase cascade, culminating in the phosphorylation and activation of the downstream MAPK, MpkA. Activated MpkA then translocates to the nucleus to regulate the transcription of genes involved in cell wall synthesis and remodeling, including chitin synthases. Nikkomycin Z-induced chitin depletion is a potent trigger for this pathway.

Technical Support Center: Improving the Therapeutic Index of Nikkomycin Z Through Combination Therapy

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Nikkomycin (B1203212) Z. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at improving the therapeutic index of Nikkomycin Z through combination therapy.

Frequently Asked Questions (FAQs)

Q1: What is the rationale for using Nikkomycin Z in combination therapy?

A1: Nikkomycin Z, a competitive inhibitor of chitin (B13524) synthase, targets a crucial component of the fungal cell wall that is absent in mammals, suggesting a high therapeutic index.[1] However, its efficacy against some fungal species can be limited when used as a monotherapy.[2] Combination therapy with other antifungal agents, such as echinocandins and azoles, has been shown to result in synergistic or additive effects, enhancing its therapeutic potential.[2][3][4] This approach can lead to lower required doses of each drug, potentially reducing toxicity and overcoming antifungal resistance.

Q2: With which classes of antifungal agents does Nikkomycin Z exhibit synergy?

A2: Nikkomycin Z demonstrates significant synergy with two major classes of antifungal drugs:

• Echinocandins (e.g., Caspofungin, Micafungin, Anidulafungin): These drugs inhibit β-(1,3)-D-glucan synthase, another key enzyme in fungal cell wall biosynthesis. The simultaneous inhibition of both chitin and glucan synthesis creates a potent synergistic effect, leading to enhanced fungal cell death.[3][4]

• Azoles (e.g., Fluconazole (B54011), Itraconazole (B105839), Voriconazole): Azoles inhibit lanosterol (B1674476) 14α-demethylase, an enzyme involved in ergosterol (B1671047) biosynthesis, which is a vital component of the fungal cell membrane. The combination of cell wall and cell membrane disruption leads to a synergistic antifungal effect.[2][5]

Q3: What is the mechanism behind the synergy between Nikkomycin Z and echinocandins?

A3: The synergy arises from a dual attack on the fungal cell wall. Echinocandins inhibit β-(1,3)-D-glucan synthesis, which often triggers a compensatory stress response in the fungus, leading to an upregulation of chitin synthesis to maintain cell wall integrity. By simultaneously inhibiting chitin synthase with Nikkomycin Z, this compensatory mechanism is blocked, resulting in a catastrophic failure of the cell wall and potent fungicidal activity.

Q4: How does Nikkomycin Z synergy with azoles work?

A4: The synergistic interaction with azoles is based on a multi-faceted disruption of fungal cell homeostasis. Azoles disrupt the integrity and function of the fungal cell membrane by inhibiting ergosterol biosynthesis. This membrane stress can, in turn, affect the proper localization and function of chitin synthase, which is a membrane-bound enzyme. The compromised cell membrane may also increase the intracellular concentration of Nikkomycin Z. This combined assault on both the cell membrane and cell wall leads to enhanced antifungal efficacy.[2]

Q5: Is there evidence of cross-resistance between Nikkomycin Z and other antifungals?

A5: Current data suggests that Nikkomycin Z does not exhibit cross-resistance with other major antifungal classes. This is due to its unique mechanism of action targeting chitin synthase. In fact, combination therapy with Nikkomycin Z has shown efficacy against fungal strains that have developed resistance to other antifungals, such as echinocandin-resistant Candida albicans.[4]

Troubleshooting Guides

Problem 1: Inconsistent or non-reproducible results in checkerboard synergy assays.

• Possible Cause 1: Inaccurate Drug Concentrations.

  • Solution: Ensure accurate preparation of stock solutions and serial dilutions. Use calibrated pipettes and perform quality control checks on drug concentrations if possible. Prepare fresh drug solutions for each experiment, as the stability of the compounds in solution can vary.

• Possible Cause 2: Variation in Inoculum Preparation.

  • Solution: Standardize the fungal inoculum preparation. Use a spectrophotometer to adjust the turbidity of the fungal suspension to a consistent McFarland standard. Ensure the final inoculum concentration in the wells is within the recommended range for the specific fungal species being tested.

• Possible Cause 3: Subjective Interpretation of Growth Inhibition.

  • Solution: Utilize a microplate reader to measure optical density (OD) for a more objective determination of the Minimum Inhibitory Concentration (MIC). Alternatively, a metabolic indicator dye such as XTT can be used to quantify fungal viability.[3]

• Possible Cause 4: Edge Effects in Microtiter Plates.

  • Solution: Minimize evaporation from the outer wells by filling them with sterile media or water and not using them for experimental data. Ensure proper sealing of the microtiter plates during incubation.

Problem 2: Lack of in vivo efficacy in murine models despite promising in vitro synergy.

• Possible Cause 1: Suboptimal Pharmacokinetics of Nikkomycin Z.

  • Solution: Nikkomycin Z has a relatively short half-life in mice.[6] Consider the dosing regimen carefully. Divided daily dosing or continuous administration (e.g., in drinking water) may be necessary to maintain therapeutic drug concentrations.[6] Refer to the pharmacokinetic data in the tables below for guidance.

• Possible Cause 2: Inappropriate Murine Model.

  • Solution: The choice of mouse strain and the method of immunosuppression can significantly impact the outcome of the infection model. Ensure the chosen model is appropriate for the fungal pathogen being studied. For example, specific models are established for pulmonary, disseminated, and central nervous system coccidioidomycosis.[6]

• Possible Cause 3: Timing of Treatment Initiation.

  • Solution: The timing of treatment initiation post-infection can influence efficacy. Early intervention may be more effective than treating an established infection. Design studies to evaluate different treatment initiation time points to determine the therapeutic window.

• Possible Cause 4: Fungal Burden Quantification Issues.

  • Solution: Ensure consistent and accurate methods for determining fungal burden in target organs (e.g., colony-forming unit counts per gram of tissue). Homogenize tissues thoroughly and plate appropriate dilutions to obtain accurate colony counts.

Data Presentation

In Vitro Synergy of Nikkomycin Z with Echinocandins

Fungal Species	Echinocandin	Nikkomycin Z MIC (µg/mL) Alone	Echinocandin MIC (µg/mL) Alone	Nikkomycin Z MIC (µg/mL) in Combination	Echinocandin MIC (µg/mL) in Combination	FICI	Interpretation	Reference(s)
Candida albicans (Wild Type)	Anidulafungin	16	0.03	2	0.008	0.375	Synergy	[4][7]
Candida albicans (Wild Type)	Micafungin	16	0.03	2	0.008	0.375	Synergy	[4][7]
Candida albicans (fks Mutant)	Anidulafungin	16	1	2	0.03	0.155	Synergy	[4][7]
Candida albicans (fks Mutant)	Micafungin	16	1	2	0.03	0.155	Synergy	[4][7]
Candida parapsilosis (Biofilm)	Caspofungin	>64	2-4	0.125-32	0.5-2	0.25-0.5	Synergy	[3]
Candida parapsilosis (Biofilm)	Micafungin	>64	2-4	0.125-32	0.03-1	0.017-0.5	Synergy	[3]
Candida glabrata	Caspofungin	>128	0.125-0.5	16-64	0.015-0.125	<0.5	Synergy	[8]

FICI Interpretation: ≤ 0.5: Synergy; > 0.5 to 4.0: Indifferent/Additive; > 4.0: Antagonism

In Vitro Synergy of Nikkomycin Z with Azoles

Fungal Species	Azole	Nikkomycin Z MIC (µg/mL) Alone	Azole MIC (µg/mL) Alone	Interpretation of Interaction	Reference(s)
Candida albicans	Fluconazole	0.5 - 32	0.125 - >64	Synergistic to Additive	[5]
Candida parapsilosis	Fluconazole	1 - 4	0.5 - 8	Synergistic to Additive	[5]
Cryptococcus neoformans	Fluconazole	0.5 - >64	0.5 - 16	Synergistic to Additive	[5]
Coccidioides immitis	Fluconazole	0.06 - 0.25	2 - 16	Synergistic	[5]
Aspergillus fumigatus	Itraconazole	>64	0.25 - 2	Synergistic	[2]
Aspergillus flavus	Itraconazole	>64	0.25 - 1	Synergistic	[2]

Pharmacokinetics of Nikkomycin Z in Healthy Human Subjects (Single Oral Dose)

Dose (mg)	Cmax (µg/mL)	Tmax (h)	AUC₀₋∞ (µg·h/mL)	t₁/₂ (h)	Reference(s)
250	2.21	2	11.3	2.1 - 2.5	[9]
500	4.31	3	22.8	2.1 - 2.5	[9]
1000	6.42	4	35.1	2.1 - 2.5	[9]
1500	7.11	4	40.2	2.1 - 2.5	[9]
1750	8.87	4	48.0	2.1 - 2.5	[9]
2000	8.35	4	47.7	2.1 - 2.5	[9]

Reported Adverse Events in Phase I Single-Dose Nikkomycin Z Clinical Trial

Adverse Event	Frequency	Relationship to Drug	Reference(s)
Headache	1 case at 250 mg	Possibly related	[9]
Dizziness	1 case at 250 mg	Possibly related	[9]
Migraine	Unspecified	Unrelated	[9]
Toothache	Unspecified	Unrelated	[9]
Earache	Unspecified	Unrelated	[9]
Vasodilation	Unspecified	Unrelated	[9]
Hematoma	Unspecified	Unrelated	[9]
Upper respiratory infection	Unspecified	Unrelated	[9]
Elevated bilirubin, alkaline phosphatase, AST	1 case at 1000 mg (resolved)	Unspecified	[9]

Note: No serious or dose-related adverse events were observed in this single-dose study.[9]

Experimental Protocols

Checkerboard Broth Microdilution Assay for Synergy Testing

Objective: To determine the in vitro interaction between Nikkomycin Z and another antifungal agent against a specific fungal isolate.

Materials:

• Nikkomycin Z and second antifungal agent stock solutions

• 96-well microtiter plates

• RPMI 1640 medium (with L-glutamine, without bicarbonate, buffered with MOPS)

• Fungal isolate

• Spectrophotometer

• Sterile saline or PBS

• 0.5 McFarland standard

Methodology:

• Preparation of Drug Dilutions: a. Prepare stock solutions of each drug at a concentration at least 10 times the highest concentration to be tested. b. In a 96-well plate, serially dilute Nikkomycin Z two-fold along the y-axis (rows A-G) and the second antifungal agent two-fold along the x-axis (columns 1-10). Row H will contain only the second agent's dilutions, and column 11 will contain only Nikkomycin Z's dilutions to determine their individual MICs. Column 12 will serve as a growth control (no drug).[5][10]

• Inoculum Preparation: a. Culture the fungal isolate on an appropriate agar (B569324) medium. b. Prepare a fungal suspension in sterile saline, adjusting the turbidity to match a 0.5 McFarland standard. c. Dilute the standardized suspension in RPMI 1640 medium to achieve a final inoculum concentration of approximately 0.5 - 2.5 x 10³ CFU/mL in each well.[5]

• Inoculation and Incubation: a. Inoculate each well of the microtiter plate with the prepared fungal suspension. b. Incubate the plate at 35°C for 24-48 hours, depending on the growth rate of the fungus.[5]

• Reading and Interpretation: a. Determine the MIC of each drug alone and in combination by visual inspection of turbidity or by measuring the OD at 490 nm. The MIC is the lowest concentration that causes significant growth inhibition (e.g., ≥50%) compared to the growth control. b. Calculate the Fractional Inhibitory Concentration Index (FICI) for each well showing no growth:

  • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)
  • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)
  • FICI = FIC of Drug A + FIC of Drug B c. Interpret the FICI value: ≤ 0.5 indicates synergy, > 0.5 to 4.0 indicates an indifferent or additive effect, and > 4.0 indicates antagonism.

In Vivo Murine Model of Disseminated Coccidioidomycosis

Objective: To evaluate the in vivo efficacy of Nikkomycin Z combination therapy in a murine model of disseminated coccidioidomycosis.

Materials:

• Female BALB/c mice (6-8 weeks old)

• Coccidioides immitis arthroconidia

• Nikkomycin Z and combination drug

• Vehicle for drug administration (e.g., sterile water)

• Sterile saline

• Materials for intravenous injection and oral gavage

• Tissue homogenizer

• Agar plates for fungal culture

Methodology:

• Infection: a. Prepare a suspension of C. immitis arthroconidia in sterile saline at the desired concentration. b. Infect mice via intravenous injection with a predetermined number of arthroconidia to establish a disseminated infection.[6]

• Treatment: a. Begin treatment at a specified time point post-infection (e.g., 24 or 48 hours). b. Administer Nikkomycin Z and the combination drug at the desired doses and frequencies. Due to the short half-life of Nikkomycin Z, twice-daily oral gavage is often employed.[6] c. Include control groups receiving vehicle only and each drug as monotherapy.

• Monitoring and Endpoint: a. Monitor mice daily for signs of illness and mortality. b. At a predetermined endpoint (e.g., 14 days post-infection), euthanize the mice.

• Fungal Burden Determination: a. Aseptically remove target organs (e.g., lungs, spleen, liver). b. Weigh the organs and homogenize them in a known volume of sterile saline. c. Plate serial dilutions of the tissue homogenates onto appropriate agar medium. d. Incubate the plates and count the number of colony-forming units (CFUs) to determine the fungal burden per gram of tissue.

• Data Analysis: a. Compare the survival curves between treatment groups using a log-rank test. b. Compare the organ fungal burdens between groups using appropriate statistical tests (e.g., Mann-Whitney U test).

Signaling Pathways and Experimental Workflows

Fungal Cell Wall Integrity (CWI) Pathway

Caption: Fungal Cell Wall Integrity (CWI) Signaling Pathway.

Calcineurin Signaling Pathway in Fungi

Caption: Calcineurin Signaling Pathway in Fungi.

High-Osmolarity Glycerol (HOG) Pathway in Fungi

Caption: High-Osmolarity Glycerol (HOG) Pathway in Fungi.

Experimental Workflow for In Vitro and In Vivo Synergy Assessment

Caption: Workflow for Synergy Assessment.

References

• 1. Nikkomycin Z-Ready to Meet the Promise? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro antifungal activity of nikkomycin Z in combination with fluconazole or itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Antifungal Combinations against Candida Species: From Bench to Bedside [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. Nikkomycin Z against Disseminated Coccidioidomycosis in a Murine Model of Sustained-Release Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of Echinocandins in Combination with Nikkomycin Z against Invasive Candida albicans Bloodstream Isolates and the fks Mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Pharmacokinetics of Nikkomycin Z after Single Rising Oral Doses - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Use of checkerboard assay to determine the synergy between essential oils extracted from leaves of Aegle marmelos (L.) Correa and nystatin against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]

Factors affecting Nikkomycin Lx activity in different culture media

Welcome to the . This resource is designed to assist researchers, scientists, and drug development professionals in navigating challenges associated with the use of Nikkomycin (B1203212) Z (often referred to as Nikkomycin Lx) in various experimental settings. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the integrity and success of your research.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of Nikkomycin Z in laboratory experiments.

Question 1: Why am I observing reduced or no antifungal activity with Nikkomycin Z in my culture medium?

Answer: Several factors in your culture medium can significantly impact the activity of Nikkomycin Z.

• pH of the Medium: Nikkomycin Z is highly susceptible to degradation in neutral to alkaline conditions.[1] Its degradation rate is maximal at a pH of 7.5.[1][2] Most standard cell culture media are buffered to a pH of 7.2-7.4, which can lead to significant degradation of the compound over time.[1] For optimal stability and activity, the pH of the medium should be adjusted to a more acidic range, such as 6.0.[1][3]

• Presence of Peptides: The antifungal activity of Nikkomycin Z is dependent on its uptake into the fungal cell, a process mediated by a dipeptide permease transport system.[3][4][5] If your medium is rich in peptides, such as those containing peptone, these will compete with Nikkomycin Z for uptake, effectively antagonizing its activity.[6][7] The presence of 2% (w/v) Bacto-peptone in a medium has been shown to abolish the drug's activity.[6] Transported dipeptides are particularly effective antagonists.[6][7]

• Nutrient Concentration: The level of inhibition can be influenced by the concentration of nutrients in the culture medium.[8]

Question 2: How stable is Nikkomycin Z in aqueous solutions and at different temperatures?

Answer: The stability of Nikkomycin Z is highly dependent on both pH and temperature.

• pH Stability: The compound is most stable in acidic conditions and degrades as the pH increases towards neutral and slightly alkaline conditions.[1][2] The degradation in aqueous solutions follows apparent first-order kinetics.[2] At 37°C, the degradation rate increases from pH 4.0 to 7.5 and then decreases from pH 7.5 to 10.2.[2] The half-life at pH 7.5 and 37°C is approximately 8.6 hours.[2]

• Temperature Stability: Degradation is temperature-dependent.[1] It is crucial to store stock solutions at -20°C or lower for long-term stability and to prepare aliquots for single use to avoid repeated freeze-thaw cycles.[1] Minimize the time that Nikkomycin Z solutions are kept at room temperature or higher.[1]

Question 3: Are there variations in Nikkomycin Z activity when conducting animal studies?

Answer: Yes, the stability of Nikkomycin Z can vary significantly in the plasma of different animal species.[1][2] This is primarily due to enzymatic degradation by esterases present in the plasma.[2] For instance, degradation rates are much higher in rat, mouse, and rabbit plasma compared to dog plasma.[1][2] When working with plasma from species known to have high esterase activity, consider adding an esterase inhibitor like sodium fluoride (B91410) (NaF) to minimize degradation.[1][2]

Question 4: What is the mechanism of action for Nikkomycin Z?

Answer: Nikkomycin Z is a competitive inhibitor of chitin (B13524) synthase, an enzyme essential for the synthesis of chitin, a critical component of the fungal cell wall.[3][4][5][9] Its structure is similar to UDP-N-acetylglucosamine (UDP-GlcNAc), the natural substrate of chitin synthase.[3][4] By binding to the enzyme's active site, Nikkomycin Z blocks the formation of chitin chains, which disrupts the cell wall's integrity, leading to osmotic instability and fungal cell death.[3][5]

Quantitative Data Summary

Table 1: Degradation Kinetics of Nikkomycin Z at 37°C

Medium/Matrix	pH	Apparent First-Order Rate Constant (k)	Half-Life (t½)
Aqueous Buffer	7.5	8.08 x 10⁻² h⁻¹	8.6 h
Dog Plasma	~7.4	6.14 x 10⁻² h⁻¹	~11.3 h
Rabbit Plasma	~7.4	5.10 x 10⁻¹ h⁻¹	~1.4 h
Mouse Plasma	~7.4	3.64 x 10⁻² min⁻¹	~19.0 min
Rat Plasma	~7.4	1.74 x 10⁻¹ min⁻¹	~4.0 min
(Data sourced from a study on the stability of Nikkomycin Z in aqueous solutions and various animal plasmas[2])

Experimental Protocols

Protocol: Broth Microdilution MIC Assay for Nikkomycin Z

This protocol is based on established guidelines and findings for determining the Minimum Inhibitory Concentration (MIC) of Nikkomycin Z against fungal pathogens.[3]

I. Materials

• Nikkomycin Z powder

• Dimethyl sulfoxide (B87167) (DMSO)

• RPMI 1640 medium with L-glutamine, without sodium bicarbonate

• Morpholinepropanesulfonic acid (MOPS)

• 1 M Hydrochloric acid (HCl)

• Sterile 96-well microtiter plates

• Fungal isolates

• Sabouraud Dextrose Agar (SDA) or other appropriate growth medium

• Sterile saline (0.85%)

• Spectrophotometer

II. Preparation of Media and Reagents

• RPMI-MOPS Medium: Prepare RPMI 1640 medium as per the manufacturer's instructions. Supplement with 0.165 M MOPS buffer. Crucially, adjust the pH of the medium to 6.0 with 1 M HCl , as Nikkomycin Z is more stable under these acidic conditions.[1][3] Sterilize the final medium by filtration.

• Nikkomycin Z Stock Solution: Dissolve Nikkomycin Z powder in DMSO to create a high-concentration stock solution (e.g., 1280 µg/mL). Store in single-use aliquots at -20°C or below.[3]

III. Inoculum Preparation

• Yeast Suspensions (e.g., Candida species):

  • Subculture the yeast on an SDA plate and incubate at 35°C for 24-48 hours.[3]

  • Harvest fresh colonies and suspend them in sterile saline.[3]

  • Adjust the suspension's turbidity to a 0.5 McFarland standard (Optical Density of 0.09-0.13 at 530 nm), which corresponds to approximately 1-5 x 10⁶ CFU/mL.[3]

  • Dilute this suspension in the prepared RPMI-MOPS medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL in the microtiter plate wells.[3]

• Filamentous Fungi Suspensions (e.g., Aspergillus species):

  • Grow the fungus on an SDA plate until sporulation occurs.[3]

  • Harvest conidia by flooding the plate with sterile saline containing 0.05% Tween 80 and gently scraping the surface.[3]

  • Adjust the conidial suspension to the desired concentration using a hemacytometer or spectrophotometer and dilute in RPMI-MOPS medium.[3]

IV. Assay Procedure

• Add 100 µL of RPMI-MOPS medium to all wells of a 96-well plate.

• Add 100 µL of the Nikkomycin Z stock solution to the first well and perform serial twofold dilutions across the plate.

• Add 100 µL of the final diluted fungal inoculum to each well.

• Include a growth control well (no drug) and a sterility control well (no inoculum).

• Incubate the plate at 35-37°C for 24-72 hours, depending on the fungus's growth rate.[5]

V. MIC Determination The MIC is the lowest concentration of Nikkomycin Z that causes significant inhibition of growth (e.g., ≥80%) compared to the drug-free growth control well, as determined by visual inspection.[5]

Visualizations

Caption: Mechanism of action of Nikkomycin Z and competitive inhibition by peptides.

Caption: Key factors leading to the reduction of Nikkomycin Z activity in vitro.

Caption: Experimental workflow for determining the MIC of Nikkomycin Z.

References

• 1. benchchem.com [benchchem.com]
• 2. Kinetics of nikkomycin Z degradation in aqueous solution and in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Mechanism of action of Nikkomycin Z_Chemicalbook [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Mechanism of action of nikkomycin and the peptide transport system of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sensitivity of fungi to nikkomycin Z - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Interpreting Morphological Changes Induced by Nikkomycin Lx

Welcome to the technical support center for researchers utilizing Nikkomycin (B1203212) Lx. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you interpret unexpected morphological changes in fungi during your experiments.

Disclaimer: Nikkomycin Lx is a member of the nikkomycin family of chitin (B13524) synthase inhibitors. The vast majority of published research has been conducted on its close analog, Nikkomycin Z . The information provided herein is based on the established mechanism and observed effects of Nikkomycin Z, which are expected to be highly analogous to those of Nikkomycin Lx.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Nikkomycin Lx?

A1: Nikkomycin Lx, like Nikkomycin Z, acts as a competitive inhibitor of chitin synthase.[1] Chitin is an essential structural polysaccharide in the fungal cell wall, providing rigidity and support.[2] By mimicking the natural substrate of chitin synthase (UDP-N-acetylglucosamine), Nikkomycin Lx blocks the synthesis of chitin, leading to a weakened cell wall, osmotic instability, and ultimately, fungal cell lysis and death.[1]

Q2: What are the expected morphological changes in fungi treated with Nikkomycin Lx?

A2: Given its mechanism of action, the expected morphological changes include:

• Swelling of hyphal tips: Inhibition of chitin synthesis at the site of active growth leads to the accumulation of cytoplasmic contents and osmotic pressure, causing the hyphal tips to swell.

• Cell lysis and bursting: The weakened cell wall is unable to withstand internal turgor pressure, leading to rupture and leakage of cellular contents.[3]

• Aberrant septation: Chitin is a key component of the septum that divides fungal cells. Disruption of its synthesis can lead to incomplete or absent septa.[3]

• Overall growth inhibition: By disrupting cell wall integrity, Nikkomycin Lx is expected to inhibit fungal proliferation.

Q3: We are observing fungal growth at high concentrations of Nikkomycin Lx, even though lower concentrations are inhibitory. What is happening?

A3: This phenomenon is known as the "paradoxical effect" or "Eagle-like effect".[4][5] While seemingly counterintuitive, it has been observed with other cell wall-active antifungal agents like echinocandins.[5] It is characterized by the resumption of fungal growth at concentrations above the Minimal Inhibitory Concentration (MIC).[5] This is not typically considered a form of classical resistance but rather a complex cellular stress response.

Q4: What is the underlying mechanism of the paradoxical effect?

A4: The paradoxical effect is often a result of a compensatory stress response. When the primary cell wall component synthesis is inhibited (in this case, chitin), the fungus may activate salvage pathways to reinforce its cell wall.[5] A key response is the significant upregulation of the synthesis of other cell wall components, which can paradoxically lead to renewed growth at high drug concentrations. The Cell Wall Integrity (CWI) signaling pathway is central to coordinating this response.

Troubleshooting Unexpected Morphological Changes

Issue 1: My fungus shows increased hyphal branching and swelling, but not cell death, at high Nikkomycin Lx concentrations.

• Possible Cause: This is a classic sign of the paradoxical effect. The fungus is likely upregulating compensatory pathways to counteract the effect of the drug. One significant change can be the thickening of the cell wall. For instance, treatment of Rhizopus delemar with Nikkomycin Z has been shown to double the cell wall thickness.

• Troubleshooting Steps:

  • Verify the paradoxical effect: Perform a dose-response experiment with a wide range of Nikkomycin Lx concentrations to confirm that you observe growth at higher concentrations and inhibition at lower concentrations.

  • Quantify chitin content: Stain the fungal cells with Calcofluor White and analyze via fluorescence microscopy or flow cytometry. A significant increase in fluorescence intensity in the paradoxically growing cells compared to untreated controls would support the activation of a compensatory chitin synthesis response.

  • Analyze CWI pathway activation: Perform a Western blot to detect the phosphorylated (active) form of the terminal MAP kinase of the CWI pathway (e.g., Mpk1/Slt2 in yeast). Increased phosphorylation in treated cells indicates the activation of this stress response pathway.

Issue 2: I am seeing balloon-like structures and aberrant morphologies that are not typical for my fungal species.

• Possible Cause: These are likely direct consequences of chitin synthase inhibition. Without proper chitin deposition, the cell wall expands unevenly, leading to these unusual shapes.

• Troubleshooting Steps:

  • Microscopic examination: Use high-resolution microscopy (e.g., confocal or electron microscopy) to detail the structural changes. Stain with Calcofluor White to visualize chitin distribution. You may observe irregular or patchy chitin deposition.

  • Osmotic stabilization: Grow the fungi in the presence of an osmotic stabilizer like sorbitol (e.g., 1.2 M).[3] If the morphological changes are due to osmotic instability, the presence of an external stabilizer should partially or fully rescue the phenotype.

  • Quantify morphological parameters: Use image analysis software to quantify changes in cell diameter, hyphal length, and branching patterns. This will provide quantitative data on the drug's effect.

Data Presentation

Table 1: In Vitro Activity of Nikkomycin Z Against Various Fungi

Fungal Species	Drug	MIC50 (mg/L)	MIC90 (mg/L)	MIC Range (mg/L)	Reference
Candida auris	Nikkomycin Z	2	32	0.125 to >64	[4]

Table 2: Effect of Nikkomycin Z on Fungal Cell Wall Thickness

Fungal Species	Treatment	Average Cell Wall Thickness (nm)	Fold Change	Reference
Rhizopus delemar	Control	45 ± 10	-
Rhizopus delemar	Nikkomycin Z	90 ± 20	2.0

Experimental Protocols

Protocol 1: Quantification of Fungal Chitin Content using Calcofluor White Staining and Flow Cytometry

This protocol allows for the high-throughput quantification of chitin content in fungal cells.

Materials:

• Fungal culture

• Nikkomycin Lx

• Phosphate Buffered Saline (PBS)

• Calcofluor White (CFW) staining solution (1 mg/mL stock in DMSO)

• Flow cytometer

Procedure:

• Culture Preparation: Grow the fungus in a suitable liquid medium with and without various concentrations of Nikkomycin Lx.

• Cell Harvesting: Harvest the fungal cells by centrifugation (e.g., 5000 x g for 5 minutes).

• Washing: Wash the cell pellet twice with PBS to remove residual medium.

• Staining: Resuspend the cells in PBS containing CFW at a final concentration of 10-25 µg/mL.

• Incubation: Incubate the cells in the dark at room temperature for 10-15 minutes.

• Washing: Wash the cells once with PBS to remove excess stain.

• Flow Cytometry: Resuspend the cells in PBS and analyze on a flow cytometer using a UV or violet laser for excitation (e.g., 355 nm or 405 nm) and collecting emission at ~430-450 nm.

• Data Analysis: Analyze the geometric mean fluorescence intensity of the stained cell population. An increase in fluorescence intensity corresponds to a higher chitin content.

Protocol 2: Analysis of Fungal Morphology by Microscopy

This protocol outlines the steps for visualizing fungal morphology and chitin distribution.

Materials:

• Fungal culture on solid or in liquid media

• Nikkomycin Lx

• Microscope slides and coverslips

• Calcofluor White (CFW) staining solution

• (Optional) 10% Potassium Hydroxide (KOH)

• Fluorescence microscope

Procedure:

• Sample Preparation:

  • From liquid culture: Transfer a small volume of the culture to a microscope slide.

  • From solid media: Use a sterile needle or loop to transfer a small portion of the fungal colony to a drop of water or PBS on a slide.

• Staining: Add one drop of CFW solution to the sample on the slide. (Optional: A drop of 10% KOH can be added to clear the specimen and enhance visualization).

• Incubation: Place a coverslip over the sample and let it stand for 1-5 minutes.

• Microscopy: Examine the slide using a fluorescence microscope with a UV or DAPI filter set. Fungal elements will fluoresce bright blue-white.

• Image Analysis: Capture images and use image analysis software (e.g., ImageJ, Fiji) to quantify morphological parameters such as hyphal diameter, cell length, and septal spacing.

Protocol 3: Western Blot for a-pMAPK (Slt2/Mpk1) in Fungi

This protocol details the detection of the activated form of the CWI pathway's terminal MAPK.

1. Protein Extraction:

• Grow fungal cells to mid-log phase and treat with Nikkomycin Lx for the desired time.

• Harvest ~10^8 cells by centrifugation and wash with sterile water.

• Resuspend the cell pellet in 200 µL of extraction buffer (0.1 M NaOH, 0.05 M EDTA, 2% SDS, 2% 2-mercaptoethanol, plus protease and phosphatase inhibitors).

• Incubate at 95°C for 10 minutes.

• Add 5 µL of 4 M acetic acid to neutralize the extract.

• Add 50 µL of 5x SDS-PAGE loading buffer and vortex.

• Centrifuge at maximum speed for 5 minutes and collect the supernatant.

2. SDS-PAGE and Western Blotting:

• Determine the protein concentration of the extracts (e.g., using a BCA assay).

• Load equal amounts of protein (20-50 µg) per lane on an SDS-polyacrylamide gel.

• Perform electrophoresis to separate the proteins.

• Transfer the proteins to a PVDF or nitrocellulose membrane.

• Block the membrane for 1 hour at room temperature in Tris-buffered saline with 0.1% Tween 20 (TBST) containing 5% Bovine Serum Albumin (BSA). Note: Use BSA for blocking when probing for phosphorylated proteins, as milk contains phosphoproteins that can increase background.

• Incubate the membrane overnight at 4°C with a primary antibody specific for the phosphorylated form of the MAPK (e.g., anti-phospho-p44/p42 MAPK, which recognizes phosphorylated Slt2/Mpk1).

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate the membrane for 1 hour at room temperature with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Wash the membrane three times for 10 minutes each with TBST.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• To confirm equal protein loading, the membrane can be stripped and re-probed with an antibody against the total (phosphorylated and unphosphorylated) form of the MAPK.

Visualizations

Caption: Fungal Cell Wall Integrity (CWI) Signaling Pathway.

Caption: Experimental workflow for investigating unexpected morphologies.

Caption: Troubleshooting logic for unexpected morphological changes.

References

• 1. Antifungal activity of nikkomycin Z against Candida auris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nikkomycin Z against Disseminated Coccidioidomycosis in a Murine Model of Sustained-Release Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Initial Results of the International Efforts in Screening New Agents against Candida auris - PMC [pmc.ncbi.nlm.nih.gov]
• 4. incacare.live [incacare.live]
• 5. Pharmacokinetics of Nikkomycin Z after Single Rising Oral Doses - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Nikkomycin Z Dosing in Murine Models

Welcome to the Technical Support Center for Nikkomycin (B1203212) Z. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for in vivo experiments. The following frequently asked questions (FAQs) and troubleshooting guides directly address specific issues you might encounter when optimizing the dosing frequency of Nikkomycin Z in mouse models.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Nikkomycin Z?

A1: Nikkomycin Z is an experimental antifungal agent that functions as a competitive inhibitor of chitin (B13524) synthase.[1][2] Chitin is a crucial component of the fungal cell wall, and its inhibition leads to instability and lysis of the fungal cells.[1][3] This mechanism is highly selective for fungi as chitin is absent in mammals, suggesting a low potential for toxicity in host organisms.[4] The effectiveness of Nikkomycin Z depends on its ability to enter the fungal cell, which is facilitated by a dipeptide permease-mediated transport system.[1][5]

Caption: Nikkomycin Z competitively inhibits chitin synthase, disrupting fungal cell wall synthesis.

Q2: What is the recommended starting dose for Nikkomycin Z in mouse models of coccidioidomycosis?

A2: Based on multiple studies, a dose of 80 mg/kg/day, administered as 40 mg/kg twice daily (BID), has been shown to nearly eradicate infection in a murine respiratory model of coccidioidomycosis.[6][7] Doses as high as 1000 mg/kg/day have been well-tolerated in mice.[8] For central nervous system (CNS) coccidioidomycosis, oral doses of 50, 100, or 300 mg/kg administered three times daily (TID) have demonstrated significant improvements in survival and reduction in brain fungal burden.[9]

Q3: How can the short half-life of Nikkomycin Z be managed in experimental settings?

A3: Nikkomycin Z has a short half-life in both mice and humans, which necessitates strategies to maintain therapeutic concentrations.[8][10][11] The most common and effective approaches are:

• Frequent Dosing: Administering the total daily dose in divided doses, such as twice daily (BID) or three times daily (TID), is more effective than a single daily dose.[12][13]

• Sustained-Release Simulation: Administering Nikkomycin Z in the drinking water can simulate a sustained-release formulation and has shown superior outcomes in murine models of CNS coccidioidomycosis compared to twice-daily dosing.[14][15]

Troubleshooting Guides

Problem 1: Poor in vivo efficacy despite promising in vitro results.

• Possible Cause: Suboptimal dosing frequency leading to drug concentrations falling below the minimum inhibitory concentration (MIC). Due to its rapid clearance, infrequent dosing can lead to periods where the fungal pathogen can recover and proliferate.[10]

• Troubleshooting Steps:

  • Increase Dosing Frequency: Switch from a once-daily (QD) to a twice-daily (BID) or three-times-daily (TID) regimen while keeping the total daily dose constant.[9][13]

  • Simulate Sustained Release: Consider administering Nikkomycin Z in the drinking water to provide more continuous exposure.[8][14] This method has been shown to be highly effective.[8][14]

  • Pharmacokinetic Analysis: Conduct a pharmacokinetic study in your mouse model to determine the plasma and tissue concentrations of Nikkomycin Z over time with your current dosing regimen. This will help you understand if therapeutic levels are being maintained.

Caption: Troubleshooting workflow for addressing poor in vivo efficacy of Nikkomycin Z.

Problem 2: Difficulty in establishing a disseminated infection model for efficacy testing.

• Possible Cause: The inoculum size and the timing of treatment initiation are critical for establishing a robust and reproducible infection model.

• Troubleshooting Steps:

  • Optimize Inoculum: For disseminated coccidioidomycosis, intravenous (i.v.) challenge with varying arthroconidial inocula (e.g., low vs. high) can be used to produce different levels of disease severity.[8]

  • Adjust Treatment Start Time: In murine respiratory models, delaying the start of treatment to 120 hours post-infection allows for a more established infection to be treated.[6][7] For CNS infections, treatment is often initiated 2-3 days post-infection.[9][14]

Quantitative Data Summary

The following tables summarize the efficacy of different Nikkomycin Z dosing regimens in various murine models.

Table 1: Efficacy of Nikkomycin Z in Murine CNS Coccidioidomycosis [14]

Treatment Group (mg/kg/day)	Administration Route	Survival Rate (%)	Brain Sterilization Rate (%)
Untreated Control	-	11	0
Fluconazole (B54011) (100)	Oral Gavage (QD)	50	20
Nikkomycin Z (30)	Drinking Water	70	86
Nikkomycin Z (100)	Drinking Water	90	89
Nikkomycin Z (300)	Drinking Water	100	80

Table 2: Efficacy of Nikkomycin Z in Murine Disseminated Coccidioidomycosis (High-Inoculum Challenge) [8]

Treatment Group (mg/kg/day)	Administration Route	Mean Log10 CFU/g Lung	Mean Log10 CFU/g Liver	Mean Log10 CFU/g Spleen
Water Control	Oral	5.8	5.5	4.7
Fluconazole	Oral Gavage	4.5	4.2	3.5
Nikkomycin Z (20)	Drinking Water	4.2	3.8	3.1
Nikkomycin Z (60)	Drinking Water	3.5	3.1	2.5
Nikkomycin Z (200)	Drinking Water	2.1	1.9	1.5
Nikkomycin Z (600)	Drinking Water	1.5	1.2	1.0
Nikkomycin Z (2000)	Drinking Water	1.0	0.8	0.6
Nikkomycin Z (6000)	Drinking Water	0.8	0.6	0.5

Table 3: Impact of Dosing Frequency and Duration on Fungal Burden in Murine Pulmonary Coccidioidomycosis [6][13]

Treatment Group	Total Daily Dose (mg/kg)	Frequency	Duration (days)	Outcome
Nikkomycin Z	80	BID	7	5 of 6 mice culture-negative
Nikkomycin Z	160	BID	7	5 of 6 mice culture-negative
Nikkomycin Z	80	QD	7	1 of 6 mice culture-negative
Nikkomycin Z	80	QD	21	Significantly greater fungal clearance than 7-day treatment

Experimental Protocols

Protocol 1: In Vivo Efficacy in a Murine Model of Disseminated Coccidioidomycosis

This protocol is adapted from studies investigating sustained-release dosing simulations.[8]

• Animal Model: Use appropriate mouse strains (e.g., BALB/c or C57BL/6).

• Infection: Challenge mice intravenously with a low or high inoculum of Coccidioides arthroconidia.

• Treatment Initiation: Begin treatment 3 days post-infection.

• Dosing Regimens:

  • Control Group: Administer water alone.

  • Comparator Group: Administer a standard antifungal like fluconazole via oral gavage at a high dose.

  • Nikkomycin Z Groups: Administer Nikkomycin Z in the drinking water to achieve target daily doses (e.g., 20, 60, 200, 600, 2000, 6000 mg/kg/day).

• Treatment Duration: Continue therapy for 5 days.

• Endpoint Analysis: Two days after the cessation of treatment, euthanize the mice and harvest organs (lungs, liver, spleen). Homogenize tissues and perform quantitative cultures to determine the fungal burden (CFU/gram of tissue).

Caption: Experimental workflow for testing Nikkomycin Z efficacy in a disseminated coccidioidomycosis model.

References

• 1. Mechanism of action of Nikkomycin Z_Chemicalbook [chemicalbook.com]
• 2. Mechanism of action of nikkomycin and the peptide transport system of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. incacare.live [incacare.live]
• 5. researchgate.net [researchgate.net]
• 6. Modeling Nikkomycin Z Dosing and Pharmacology in Murine Pulmonary Coccidioidomycosis Preparatory to Phase 2 Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modeling nikkomycin Z dosing and pharmacology in murine pulmonary coccidioidomycosis preparatory to phase 2 clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Nikkomycin Z against Disseminated Coccidioidomycosis in a Murine Model of Sustained-Release Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. journals.asm.org [journals.asm.org]
• 11. Nikkomycin Z against Disseminated Coccidioidomycosis in a Murine Model of Sustained-Release Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. journals.asm.org [journals.asm.org]
• 13. mdpi.com [mdpi.com]
• 14. academic.oup.com [academic.oup.com]
• 15. academic.oup.com [academic.oup.com]

Managing variability in Nikkomycin Lx susceptibility testing results

A Note on Terminology: The information provided pertains to Nikkomycin (B1203212) Z , the most extensively studied member of the nikkomycin family with clinically relevant antifungal activity. "Nikkomycin Lx" is not a standard designation in published literature, and user queries regarding it are typically understood to refer to Nikkomycin Z.

This guide is intended for researchers, scientists, and drug development professionals to provide standardized protocols, address common sources of variability, and offer troubleshooting solutions for in vitro Nikkomycin Z susceptibility testing.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Nikkomycin Z?

A1: Nikkomycin Z is a competitive inhibitor of chitin (B13524) synthase, an essential enzyme for the synthesis of chitin, a critical component of the fungal cell wall.[1][2][3] Its structural similarity to the natural substrate, UDP-N-acetylglucosamine, allows it to block chitin production, leading to a weakened cell wall, osmotic instability, and ultimately, fungal cell death.[1][3] The uptake of Nikkomycin Z into the fungal cell is an active process mediated by dipeptide permease transport systems.[1][3][4]

Q2: Which is the recommended method for Nikkomycin Z susceptibility testing?

A2: The broth microdilution method is the standard for determining the Minimum Inhibitory Concentration (MIC) of Nikkomycin Z.[2][5] Protocols are generally adapted from the Clinical and Laboratory Standards Institute (CLSI) documents M27 for yeasts and M38 for filamentous fungi.[2]

Q3: How should the MIC endpoint for Nikkomycin Z be read?

A3: The MIC endpoint reading can vary depending on the fungal species. A significant reduction in growth compared to the drug-free control well is the key indicator. Specific recommendations are:

• Yeasts (e.g., Candida spp.): The lowest concentration that produces a prominent decrease in turbidity (approximately 50% inhibition).[2]

• Coccidioides spp.: The lowest concentration that shows 80% to 100% growth inhibition.[2]

• Filamentous Fungi (e.g., Aspergillus spp.): The lowest concentration showing 100% inhibition of growth (no visible growth).[2]

Q4: Are there established clinical breakpoints for Nikkomycin Z?

A4: As an investigational agent, official clinical breakpoints for Nikkomycin Z have not yet been established by regulatory bodies like CLSI or EUCAST. Researchers should use quality control strains and reference isolates to ensure consistency and compare results with published MIC ranges.[2]

Q5: Can Nikkomycin Z be used in combination with other antifungals?

A5: Yes, studies have shown that Nikkomycin Z can act synergistically with other antifungal agents, notably azoles (like itraconazole (B105839) and fluconazole) and echinocandins.[6][7][8][9][10] This is a promising area of research, as combination therapy may enhance efficacy and overcome resistance.[8]

Troubleshooting Guide

This section addresses specific issues that may arise during Nikkomycin Z susceptibility testing.

Problem	Potential Causes	Recommended Solutions
High MICs or No Activity Detected	1. Impaired Drug Uptake: The fungal isolate may have a deficient or low-affinity peptide transport system, preventing Nikkomycin Z from entering the cell.[1] 2. Media Composition: High concentrations of peptides or amino acids in the test medium can competitively inhibit the uptake of Nikkomycin Z.[4][11] 3. Incorrect pH: Nikkomycin Z is more stable under slightly acidic conditions. A higher pH may lead to drug degradation.	1. Verify the identity and characteristics of your isolate. Compare with reference strains known to be susceptible. 2. Ensure the use of standardized RPMI-1640 medium as recommended in CLSI guidelines.[2] Avoid supplementing with peptone or other complex nitrogen sources. 3. Confirm that the RPMI-MOPS medium is buffered to the recommended pH of 6.0.[3]
Poor or No Fungal Growth in Control Wells	1. Inoculum Viability: The initial fungal inoculum may have been non-viable or prepared at too low a concentration. 2. Incubation Issues: Incorrect temperature or duration of incubation.	1. Prepare a fresh inoculum from a young, actively growing culture. Standardize the inoculum concentration using a spectrophotometer or hemacytometer as per CLSI guidelines.[2] 2. Ensure the incubator is calibrated to the correct temperature (typically 35°C). Verify recommended incubation times (e.g., 24-48 hours for yeasts, 48-72 hours for molds).[2]
Inconsistent or Non-Reproducible MIC Results	1. Inoculum Size Variability: A significant "inoculum effect" has been noted for Nikkomycin Z, where higher inoculum concentrations can lead to higher MICs. 2. Endpoint Reading Subjectivity: Visual determination of 50% or 80% growth inhibition can be subjective. 3. Pipetting Errors: Inaccurate serial dilutions or inoculum dispensing.	1. Strictly adhere to standardized inoculum preparation procedures to ensure a consistent starting concentration for each experiment.[2] 2. Have a second researcher read the plates independently. Use a plate reader for a more objective measure of turbidity if available. Take high-quality photographs of the plates to document results. 3. Use calibrated pipettes and ensure proper technique. Include quality control strains (e.g., Candida parapsilosis ATCC 22019) in every batch to verify the accuracy of the assay.[2]
"Skipped" Wells or Paradoxical Growth	1. Contamination: Contamination of a single well with a different, resistant organism. 2. Paradoxical Growth: While well-documented for echinocandins, a "paradoxical effect" (growth at high drug concentrations but not at lower ones) is theoretically possible due to fungal stress responses.[6][12][13][14]	1. Carefully check for contamination. If suspected, re-test the isolate using aseptic techniques. 2. Document the phenomenon. Test a wider range of drug concentrations. Consider that this may be an isolate-specific stress response. Note that the clinical significance of this in vitro effect is often unclear.[15]

Quantitative Data Summary

The following table summarizes reported MIC ranges for Nikkomycin Z against various fungal pathogens. Note that values can vary based on the specific isolates and testing conditions used in different studies.

Fungal Species	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Coccidioides immitis/posadasii	2.5 - >100	Data not consistently reported	Data not consistently reported
Blastomyces dermatitidis	0.78 - 3.1	Data not consistently reported	Data not consistently reported
Candida albicans	0.5 - >16	Data not consistently reported	Data not consistently reported
Candida auris	2 - >16	Data not consistently reported	Data not consistently reported

Data compiled from references[8][9][16]. MIC₅₀ and MIC₉₀ represent the concentrations at which 50% and 90% of isolates were inhibited, respectively.

Experimental Protocols & Visualizations

Protocol: Broth Microdilution for Nikkomycin Z

This protocol is adapted from CLSI M27/M38 guidelines for research purposes.

1. Preparation of Media and Reagents:

• Test Medium: Prepare RPMI-1640 medium (with L-glutamine, without sodium bicarbonate) and buffer with 0.165 M MOPS. Adjust the final pH to 6.0.[3] Sterilize by filtration.

• Nikkomycin Z Stock Solution: Dissolve Nikkomycin Z powder in DMSO to a concentration of 1280 µg/mL.

2. Inoculum Preparation:

• Subculture the fungal isolate onto Sabouraud Dextrose Agar and incubate to ensure purity and viability.

• Harvest fungal cells (yeasts) or conidia (molds) and suspend in sterile saline.

• Adjust the suspension turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1-5 x 10⁶ CFU/mL for yeasts.

• Dilute this suspension 1:1000 in the RPMI-MOPS test medium to achieve a final inoculum concentration of 1-5 x 10³ CFU/mL.

3. Plate Preparation:

• Dispense 100 µL of RPMI-MOPS medium into wells 2 through 12 of a 96-well microtiter plate.

• Add 200 µL of the Nikkomycin Z working solution (e.g., 16 µg/mL) to well 1.

• Perform 2-fold serial dilutions by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, down to well 10. Discard 100 µL from well 10.

• Well 11 serves as the growth control (no drug). Well 12 serves as the sterility control (no inoculum).

4. Inoculation and Incubation:

• Add 100 µL of the standardized fungal inoculum to wells 1 through 11. The final volume in each well will be 200 µL.

• Seal the plate and incubate at 35°C for the appropriate duration (e.g., 24-48 hours).

5. Reading the MIC:

• Visually inspect the plate or use a microplate reader.

• Determine the MIC as the lowest concentration of Nikkomycin Z that causes the recommended level of growth inhibition compared to the growth control (well 11).

Mandatory Visualizations

Caption: Mechanism of action of Nikkomycin Z.

Caption: General workflow for broth microdilution susceptibility testing.

References

• 1. Mechanism of action of Nikkomycin Z_Chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. scholars.uthscsa.edu [scholars.uthscsa.edu]
• 6. Paradoxical Effect of Caspofungin against Candida Bloodstream Isolates Is Mediated by Multiple Pathways but Eliminated in Human Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparison of susceptibility of fungal isolates to lufenuron and nikkomycin Z alone or in combination with itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Nikkomycin Z—Ready to Meet the Promise? [mdpi.com]
• 9. In Vitro Killing Activities of Anidulafungin and Micafungin with and without Nikkomycin Z against Four Candida auris Clades - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synergy In Vitro of Nikkomycin Z with Azole Against the Invasive Form of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Sensitivity of fungi to nikkomycin Z - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Paradoxical Effect of Caspofungin: Reduced Activity against Candida albicans at High Drug Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Caspofungin Paradoxical Effect is a Tolerant “Eagle Effect” in the Filamentous Fungal Pathogen Aspergillus fumigatus - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. journals.asm.org [journals.asm.org]
• 16. Nikkomycin Z against Disseminated Coccidioidomycosis in a Murine Model of Sustained-Release Dosing - PMC [pmc.ncbi.nlm.nih.gov]

Impact of serum proteins on Nikkomycin Lx activity in vitro

Technical Support Center: Nikkomycin (B1203212) In Vitro Studies

Welcome to the technical support center for researchers investigating the in vitro activity of Nikkomycin Lx. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address common challenges encountered during experimentation, particularly concerning the impact of serum proteins.

A note on nomenclature: Nikkomycin Lx is a member of the Nikkomycin family of antifungal agents. The most extensively studied compound in this family is Nikkomycin Z. The information provided here is based on the established literature for Nikkomycin Z and general principles of antifungal drug testing, as the mechanism of action and experimental behavior are expected to be highly similar.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is the Minimum Inhibitory Concentration (MIC) of my Nikkomycin Lx significantly higher when I test it in media containing serum?

A1: This is a common and expected observation for many drugs. The primary reason is serum protein binding . Plasma proteins, mainly albumin, can non-covalently bind to drug molecules.[1] Only the unbound, or "free," fraction of the drug is able to enter the fungal cell and exert its inhibitory effect. When serum is added to your assay, a portion of the Nikkomycin Lx becomes bound to proteins, reducing the concentration of the free, active drug. Consequently, a higher total drug concentration is required to achieve the same inhibitory effect, leading to an apparent increase in the MIC.[2][3]

Q2: I'm observing poor or inconsistent activity of Nikkomycin Lx even at low serum concentrations. What else could be the cause?

A2: Besides protein binding, the unique uptake mechanism of Nikkomycin can be a factor. Nikkomycin is a peptide-nucleoside antibiotic, and it enters fungal cells via a dipeptide transport system.[4][5] Serum and certain complex media (like those containing peptone) are rich in peptides and amino acids. These endogenous peptides can compete with Nikkomycin for uptake by the fungal permease, effectively blocking the drug from reaching its intracellular target, chitin (B13524) synthase.[4][5] This competitive antagonism can significantly reduce the drug's apparent activity.

Q3: What is the precise mechanism of action for Nikkomycin?

A3: Nikkomycin is a potent and competitive inhibitor of the enzyme chitin synthase .[4][6][7] This enzyme is essential for synthesizing chitin, a critical structural polysaccharide in the fungal cell wall.[6][8] By blocking chitin synthesis, Nikkomycin compromises the integrity of the cell wall, leading to osmotic instability and fungal cell death.[4] Its effectiveness relies on its structural similarity to the natural substrate of the enzyme, UDP-N-acetylglucosamine.[9]

Q4: My MIC results are variable between experiments. How can I improve reproducibility?

A4: Variability in serum-based assays can stem from several sources:

• Serum Source and Lot-to-Lot Variation: Human and animal sera can vary in protein composition and peptide content between lots and suppliers. Use a consistent source and lot for a given set of experiments or pool serum from multiple donors.

• Endpoint Reading: For antifungal susceptibility testing, the Clinical and Laboratory Standards Institute (CLSI) recommends specific endpoint criteria. For agents like Nikkomycin, this is often MIC-2, defined as the lowest drug concentration causing at least 50% growth inhibition compared to the drug-free control.[10] Using a less-defined endpoint can introduce variability.

• Inoculum Preparation: Ensure your fungal inoculum is standardized precisely according to CLSI guidelines (e.g., using a spectrophotometer or hemacytometer) to ensure a consistent cell density in your assay wells.[11]

• Drug Stability: Confirm the stability of your Nikkomycin stock solution and its stability in the serum-supplemented media over the course of the incubation period.[12]

Q5: How can I experimentally measure the extent to which Nikkomycin Lx binds to serum proteins?

A5: Several established methods can be used to determine the fraction of drug bound to plasma proteins (fu, or fraction unbound). Common techniques include:

• Equilibrium Dialysis: Considered a gold-standard method, this technique allows the free drug in a plasma sample to equilibrate across a semipermeable membrane into a buffer compartment.[12]

• Ultrafiltration: A faster method that uses centrifugal force to separate the free drug from the protein-bound drug through a size-exclusion filter.[1]

• Ultracentrifugation: This method pellets the protein-drug complexes, allowing the free drug concentration to be measured in the supernatant.[13]

Troubleshooting Guide: High or Variable MICs

This logical diagram provides a step-by-step approach to troubleshooting unexpectedly high or inconsistent MIC values for Nikkomycin Lx in your in vitro assays.

Caption: Troubleshooting logic for high Nikkomycin MIC values.

Data Presentation

While specific data for Nikkomycin Lx is not widely published, the effect of serum on antifungal MICs is well-documented.[2][10] The following table provides a representative example of how the MIC of a hypothetical antifungal agent might shift in the presence of 50% human serum, based on trends observed for other highly protein-bound drugs.

Table 1: Representative Impact of 50% Human Serum on Antifungal MICs

Fungal Isolate	MIC in RPMI-1640 (µg/mL)	MIC in RPMI + 50% Serum (µg/mL)	Fold-Increase in MIC
Candida albicans ATCC 90028	0.5	8	16-fold
Candida parapsilosis Clinical Isolate	1	16	16-fold
Aspergillus fumigatus ATCC 204305	0.25	4	16-fold
Note: These values are illustrative and intended to demonstrate the potential magnitude of the serum effect. Actual results for Nikkomycin Lx may vary.

Table 2: Comparison of Common Methods for Determining Protein Binding

Method	Principle	Advantages	Disadvantages
Equilibrium Dialysis	Diffusion of free drug across a semipermeable membrane until equilibrium is reached.	Gold standard; high accuracy; reflects in vivo conditions well.[12]	Slow (6-48 hours); potential for non-specific binding to the device.
Ultrafiltration	Pressure-driven separation of free drug from protein-bound drug via a molecular weight cut-off filter.[1]	Fast; suitable for high-throughput screening.	Risk of non-specific binding to filter; drug concentration changes can affect equilibrium.
Ultracentrifugation	High-speed centrifugation pellets protein-drug complexes, leaving free drug in the supernatant.[13]	No membrane/filter involved, reducing non-specific binding issues.	Requires specialized equipment; not easily automated for high-throughput.

Experimental Protocols

Protocol 1: Broth Microdilution MIC Assay in Serum-Supplemented Medium

This protocol is adapted from the CLSI M27 reference method for yeasts.[7][14]

• Preparation of Nikkomycin Lx:

  • Prepare a stock solution of Nikkomycin Lx at 1280 µg/mL in sterile distilled water.

  • Create a working solution by diluting the stock 1:50 in RPMI-1640 medium to a concentration of 25.6 µg/mL. This will be the starting concentration for serial dilutions.

• Preparation of Assay Plates:

  • Dispense 100 µL of test medium into wells 2-12 of a 96-well microtiter plate. The test medium will be either RPMI-1640 (control) or RPMI-1640 supplemented with 50% heat-inactivated human serum.

  • Add 200 µL of the 25.6 µg/mL Nikkomycin working solution to well 1.

  • Perform 2-fold serial dilutions by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, through well 10. Discard 100 µL from well 10.

  • Well 11 serves as the drug-free growth control. Well 12 serves as the sterility control.

• Inoculum Preparation:

  • Subculture the fungal isolate on Sabouraud Dextrose Agar for 24 hours at 35°C.

  • Prepare a cell suspension in sterile saline and adjust the turbidity to match a 0.5 McFarland standard (approx. 1-5 x 10⁶ CFU/mL).

  • Dilute this suspension 1:1000 in the appropriate test medium (RPMI or RPMI+Serum) to achieve a final inoculum concentration of 1-5 x 10³ CFU/mL.

• Inoculation and Incubation:

  • Add 100 µL of the final standardized inoculum to wells 1-11. This brings the final volume in each well to 200 µL and halves the drug concentrations to a range of 6.4 to 0.0125 µg/mL.

  • Incubate the plates at 35°C for 24-48 hours.

• Reading the MIC:

  • Determine the MIC by visual inspection or by using a microplate reader at 530 nm.

  • The MIC is the lowest drug concentration that causes a significant reduction in growth (typically ≥50% inhibition, or MIC-2) compared to the growth control (well 11).[10]

Workflow Diagram

Caption: Experimental workflow for MIC determination.

References

• 1. How to Measure the Plasma Protein Binding Ability of Your Drug Candidate [visikol.com]
• 2. journals.asm.org [journals.asm.org]
• 3. journals.asm.org [journals.asm.org]
• 4. Mechanism of action of Nikkomycin Z_Chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacokinetics of Nikkomycin Z after Single Rising Oral Doses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Chitin biosynthesis in Candida albicans grown in vitro and in vivo and its inhibition by nikkomycin Z - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Initial Results of the International Efforts in Screening New Agents against Candida auris - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of Serum on In Vitro Susceptibility Testing of Echinocandins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In vitro antifungal activity of nikkomycin Z in combination with fluconazole or itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. bioivt.com [bioivt.com]
• 13. Deriving protein binding‐corrected chemical concentrations for in vitro testing - PMC [pmc.ncbi.nlm.nih.gov]
• 14. M27M44S | Performance Standards for Antifungal Susceptibility Testing of Yeasts [clsi.org]

Enhancing Nikkomycin Z production by precursor feeding in Streptomyces cultures

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for enhancing Nikkomycin (B1203212) Z production in Streptomyces cultures through precursor feeding.

Frequently Asked Questions (FAQs)

Q1: What are the most effective precursors for enhancing Nikkomycin Z production?

A1: Precursors for the nucleoside moiety of Nikkomycin Z, such as uracil (B121893) and uridine, have been shown to be effective. Uracil, in particular, has a significant stimulatory effect on Nikkomycin Z production. In contrast, precursors for the peptidyl moiety, like L-lysine and L-glutamate, have not demonstrated a significant impact on yield.[1][2]

Q2: Why is it beneficial to use a genetically modified Streptomyces strain, like one with a blocked Nikkomycin X pathway?

A2: Nikkomycin X and Nikkomycin Z are the main components produced by Streptomyces ansochromogenes and are structurally very similar, which makes the separation and purification of Nikkomycin Z challenging and costly.[1][2] By using a genetically engineered strain that selectively produces Nikkomycin Z, the downstream processing is simplified, and the overall yield of the desired compound is increased.[1][2]

Q3: What is the optimal concentration of uracil to feed the culture?

A3: The optimal concentration of uracil can vary between different strains. For a genetically modified S. ansochromogenes strain (sanPDM) that exclusively produces Nikkomycin Z, the maximum yield of 800 mg/L was achieved with the addition of 2 g/L of uracil.[1][2] It is crucial to optimize this concentration, as higher levels (e.g., 3 g/L) can inhibit cell growth and consequently reduce Nikkomycin Z production.[1]

Q4: When is the best time to add the precursor to the culture?

A4: While specific timing can be optimized for a given fermentation process, precursors are typically added at the beginning of the fermentation or at the onset of the production phase. For consistent results, the precursor should be added at the same time point in each experiment.

Q5: How can I accurately quantify the production of Nikkomycin Z?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is the standard and reliable method for quantifying Nikkomycin Z in fermentation broths.[3][4] This technique allows for the separation and quantification of Nikkomycin Z from other components in the culture supernatant.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or no increase in Nikkomycin Z yield after precursor feeding.	1. Suboptimal precursor concentration. 2. Incorrect timing of precursor addition. 3. Poor uptake of the precursor by the cells. 4. Degradation of the precursor in the medium.	1. Perform a dose-response experiment with varying concentrations of the precursor (e.g., 0.5 g/L to 3 g/L of uracil). 2. Test different feeding times (e.g., at inoculation, after 24 hours, after 48 hours). 3. Ensure the culture is healthy and in the appropriate growth phase for precursor uptake. 4. Check the stability of the precursor under your specific fermentation conditions.
Decreased cell growth and Nikkomycin Z production after adding the precursor.	The precursor concentration is too high, leading to toxicity.[1]	Reduce the concentration of the precursor. For uracil, concentrations above 2 g/L have been shown to inhibit cell growth.[1]
High variability in Nikkomycin Z production between batches.	1. Inconsistent fermentation conditions (pH, temperature, aeration). 2. Inoculum quality and age variation. 3. Inaccurate measurement of the precursor.	1. Strictly control and monitor all fermentation parameters. 2. Standardize the inoculum preparation procedure. 3. Prepare a stock solution of the precursor for accurate dispensing.
Difficulty in separating Nikkomycin Z from Nikkomycin X.	Co-production of both compounds by the wild-type strain.	Utilize a genetically engineered strain of Streptomyces that has the biosynthetic pathway for Nikkomycin X blocked, thus producing only Nikkomycin Z.[1][2]

Quantitative Data Summary

The following tables summarize the quantitative data on the effect of precursor feeding on Nikkomycin Z production in Streptomyces ansochromogenes.

Table 1: Effect of Uracil Feeding on Nikkomycin Z Production in Wild-Type and Engineered S. ansochromogenes

Strain	Uracil Concentration (g/L)	Nikkomycin Z Yield (mg/L)	Nikkomycin X Yield (mg/L)
TH322 (Wild-Type)	0	~300	~200
TH322 (Wild-Type)	1	~450	~150
TH322 (Wild-Type)	2	~630	~96
sanPDM (Engineered)	0	300	0
sanPDM (Engineered)	1	450	0
sanPDM (Engineered)	1.5	~600	0
sanPDM (Engineered)	2	800	0
sanPDM (Engineered)	3	Reduced yield due to growth inhibition	0

Data adapted from studies on S. ansochromogenes.[1]

Table 2: Effect of Different Precursors on Nikkomycin Z Production in an Engineered S. ansochromogenes Strain (sanPDM)

Precursor	Concentration	Effect on Nikkomycin Z Production
Uracil	2 g/L	Significant stimulatory effect
Uridine	0.5 - 2 g/L	Less stimulatory than uracil
L-lysine	Not specified	No significant effect
L-glutamate	Not specified	No significant effect

Data adapted from studies on S. ansochromogenes.[1][2]

Experimental Protocols

Protocol 1: Precursor Feeding Experiment

• Strain Cultivation: Prepare a seed culture of the desired Streptomyces strain (e.g., S. ansochromogenes sanPDM) in a suitable medium (e.g., GYM Streptomyces Broth).[5] Incubate at 28-30°C with shaking at 200-250 rpm for 2-4 days.[5]

• Production Culture: Inoculate the production medium with the seed culture.

• Precursor Addition: Prepare a sterile stock solution of the precursor (e.g., uracil). Add the precursor to the production cultures at the desired final concentrations at the beginning of the fermentation.

• Fermentation: Incubate the production cultures under optimal conditions (e.g., 28°C, 220 rpm) for the desired period (e.g., 8 days).[6]

• Sampling and Analysis: Withdraw samples at regular intervals. Separate the supernatant from the biomass by centrifugation. Analyze the supernatant for Nikkomycin Z concentration using HPLC.[3]

Protocol 2: Quantification of Nikkomycin Z by HPLC

• Sample Preparation: Centrifuge the fermentation broth to pellet the cells. Collect the supernatant and filter it through a 0.22 µm filter.[3][5] Dilute the filtered supernatant with the mobile phase if the Nikkomycin Z concentration is outside the linear range of the assay.[3]

• HPLC Conditions:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A suitable mobile phase, which can be optimized. An example is 0.05 M acetic acid and 80 mM 1-heptanesulfonic acid in a 78:22 ratio with acetonitrile.[7]

  • Detection: UV detection at a wavelength of 263 nm.[7]

• Standard Curve: Prepare a series of known concentrations of a Nikkomycin Z standard.[3]

• Analysis: Inject the prepared samples and standards into the HPLC system. Determine the concentration of Nikkomycin Z in the samples by comparing the peak areas with the standard curve.

Visualizations

Caption: Nikkomycin Z biosynthesis pathway with precursor inputs.

Caption: Experimental workflow for precursor feeding to enhance Nikkomycin Z production.

Caption: Troubleshooting logic for low Nikkomycin Z yield after precursor feeding.

References

• 1. Selectively improving nikkomycin Z production by blocking the imidazolone biosynthetic pathway of nikkomycin X and uracil feeding in Streptomyces ansochromogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selectively improving nikkomycin Z production by blocking the imidazolone biosynthetic pathway of nikkomycin X and uracil feeding in Streptomyces ansochromogenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Pharmacokinetics of Nikkomycin Z after Single Rising Oral Doses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Characterization of Streptomyces sp. LS462 with high productivity of echinomycin, a potent antituberculosis and synergistic antifungal antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modeling Nikkomycin Z Dosing and Pharmacology in Murine Pulmonary Coccidioidomycosis Preparatory to Phase 2 Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Nikkomycin Z and Candida Species

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Nikkomycin (B1203212) Z and encountering resistance in some Candida species.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Nikkomycin Z against Candida species?

A1: Nikkomycin Z is a competitive inhibitor of chitin (B13524) synthase, an essential enzyme in the fungal cell wall biosynthesis pathway.[1][2][3] It functions as a structural analog of the substrate UDP-N-acetylglucosamine, thereby blocking the synthesis of chitin, a critical component for maintaining the structural integrity of the fungal cell wall.[4]

Q2: Why is Nikkomycin Z effective against some Candida species but not others?

A2: The variable efficacy of Nikkomycin Z across different Candida species is attributed to several factors, including differences in drug uptake, variations in the susceptibility of chitin synthase isozymes, and potentially the activity of efflux pumps.[5] For instance, Candida albicans and Candida parapsilosis generally exhibit some level of susceptibility, whereas species like Candida tropicalis, Candida krusei, and Candida glabrata are often resistant.[5]

Q3: Can resistance to Nikkomycin Z develop in susceptible Candida species?

A3: Yes, resistance can emerge. The primary mechanisms of acquired resistance in Candida albicans have been linked to defects in the peptide transport systems responsible for Nikkomycin Z uptake.[6][7]

Troubleshooting Guide: Investigating Nikkomycin Z Resistance

This guide provides a structured approach to troubleshooting experiments where Candida species exhibit unexpected resistance to Nikkomycin Z.

Problem: Candida Isolate Shows Higher than Expected Nikkomycin Z MIC Values

Possible Cause 1: Reduced Drug Uptake

Nikkomycin Z enters Candida cells via peptide permeases.[7][8] A reduction in the expression or function of these transporters can lead to resistance.

• Troubleshooting Steps:

  • Confirm Baseline Susceptibility: Test a known susceptible reference strain (e.g., a wild-type C. albicans) in parallel with your test isolate to ensure the assay is performing correctly.

  • Peptide Competition Assay: Co-administer Nikkomycin Z with dipeptides or tripeptides. If the isolate has a functional peptide transport system, the peptides will compete with Nikkomycin Z for uptake, potentially increasing the apparent MIC. In a transport-deficient mutant, this effect will be diminished or absent.[6]

  • Gene Expression Analysis: Use RT-qPCR to quantify the expression levels of known peptide transporter genes (e.g., PTR2 family) in your resistant isolate compared to a susceptible control.

Possible Cause 2: Alterations in Chitin Synthase Isozymes

Candida albicans possesses three chitin synthase isozymes (CaChs1, CaChs2, and CaChs3), all of which are inhibited by Nikkomycin Z, but with different sensitivities.[9] In other yeasts like Saccharomyces cerevisiae, resistance has been linked to the insensitivity of specific isozymes (e.g., Chs2).[10][11]

• Troubleshooting Steps:

  • Chitin Synthase Activity Assay: Prepare cell lysates from both your resistant and a susceptible isolate. Measure the in vitro activity of chitin synthase in the presence of varying concentrations of Nikkomycin Z to determine the IC50 values. A significant increase in the IC50 for the resistant isolate could indicate a target-site modification.

  • Gene Sequencing: Sequence the chitin synthase genes (CHS1, CHS2, CHS3) from the resistant isolate to identify any mutations that could alter the binding affinity of Nikkomycin Z.

Possible Cause 3: Efflux Pump Activity

Overexpression of efflux pumps, such as those from the ATP-binding cassette (ABC) and major facilitator superfamily (MFS) transporters, is a common mechanism of drug resistance in Candida species.[12][13] While not extensively documented for Nikkomycin Z, it is a plausible mechanism.

• Troubleshooting Steps:

  • Synergy with Efflux Pump Inhibitors: Perform checkerboard assays to assess the synergistic activity of Nikkomycin Z with known efflux pump inhibitors. A significant reduction in the Nikkomycin Z MIC in the presence of an inhibitor would suggest the involvement of efflux pumps.

  • Gene Expression Analysis: Use RT-qPCR to measure the transcript levels of major efflux pump genes (e.g., CDR1, CDR2, MDR1) in the resistant isolate compared to a susceptible control.[14]

Data Presentation

Table 1: Nikkomycin Z In Vitro Susceptibility of Various Candida Species

Candida Species	MIC Range (mg/L)	MIC50 (mg/L)	MIC90 (mg/L)	Reference
Candida albicans	Varies	-	-	[5]
Candida parapsilosis	Varies	-	-	[5]
Candida tropicalis	Generally Resistant	-	-	[5]
Candida krusei	Generally Resistant	-	-	[5]
Candida glabrata	Generally Resistant	-	-	[5]
Candida auris	0.125 to >64	2	32	[2][15]

Table 2: Inhibitory Concentration (IC50) of Nikkomycin Z against Candida albicans Chitin Synthase Isozymes

Chitin Synthase Isozyme	IC50 (µM)
CaChs1	15
CaChs2	0.8
CaChs3	13
Data from a 2002 study on C. albicans.[9]

Experimental Protocols

1. Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Materials:

  • Candida isolates and quality control strains.

  • RPMI-1640 medium with L-glutamine, without bicarbonate, buffered to pH 7.0 with MOPS.

  • Nikkomycin Z stock solution.

  • Sterile 96-well microtiter plates.

  • Spectrophotometer or microplate reader.

• Procedure:

  • Prepare a stock solution of Nikkomycin Z in a suitable solvent (e.g., water).

  • Perform serial twofold dilutions of Nikkomycin Z in RPMI-1640 medium in the wells of a 96-well plate.

  • Prepare a standardized inoculum of the Candida isolate in RPMI-1640 to a final concentration of 0.5 x 10³ to 2.5 x 10³ cells/mL.

  • Add the inoculum to each well of the microtiter plate. Include a growth control (no drug) and a sterility control (no inoculum).

  • Incubate the plates at 35°C for 24-48 hours.

  • The MIC is defined as the lowest concentration of Nikkomycin Z that causes a significant reduction in growth (typically ≥50%) compared to the drug-free growth control, determined visually or spectrophotometrically.[16]

2. In Vitro Chitin Synthase Activity Assay

• Materials:

  • Candida cell lysates.

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 10 mM MgCl₂ and 30 mM N-acetylglucosamine).

  • Substrate: UDP-N-acetyl-D-[U-¹⁴C]glucosamine.

  • Nikkomycin Z at various concentrations.

  • Glass fiber filters.

  • Scintillation fluid and counter.

• Procedure:

  • Prepare cell lysates from protoplasts of the Candida isolates.

  • Set up reaction mixtures containing the assay buffer, cell lysate, and varying concentrations of Nikkomycin Z.

  • Initiate the reaction by adding the radiolabeled UDP-N-acetylglucosamine.

  • Incubate the reactions at 30°C for a defined period (e.g., 60 minutes).

  • Stop the reaction by adding a denaturing agent (e.g., trichloroacetic acid).

  • Filter the reaction mixtures through glass fiber filters to capture the insoluble radiolabeled chitin.

  • Wash the filters to remove unincorporated substrate.

  • Measure the radioactivity on the filters using a scintillation counter.

  • Calculate the percentage of inhibition for each Nikkomycin Z concentration and determine the IC50 value.

Visualizations

Caption: Mechanisms of Nikkomycin Z action and resistance in Candida.

Caption: Workflow for troubleshooting Nikkomycin Z resistance.

References

• 1. mdpi.com [mdpi.com]
• 2. academic.oup.com [academic.oup.com]
• 3. incacare.live [incacare.live]
• 4. academic.oup.com [academic.oup.com]
• 5. benchchem.com [benchchem.com]
• 6. Mechanism of action of nikkomycin and the peptide transport system of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sensitivity to nikkomycin Z in Candida albicans: role of peptide permeases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Inhibitory effect of nikkomycin Z on chitin synthases in Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. Nikkomycin Z is a specific inhibitor of Saccharomyces cerevisiae chitin synthase isozyme Chs3 in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Efflux pumps in drug resistance of Candida - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Effective Combinations Against Efflux Pump Overexpressed on Azole Resistance Candida and Dermatophytes: A Systematic Review – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 15. Antifungal activity of nikkomycin Z against Candida auris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Effects of Echinocandins in Combination with Nikkomycin Z against Invasive Candida albicans Bloodstream Isolates and the fks Mutants - PMC [pmc.ncbi.nlm.nih.gov]

Avoiding degradation of Nikkomycin Lx during storage and handling

Welcome to the Technical Support Center for Nikkomycin (B1203212) Lx. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on avoiding the degradation of Nikkomycin Lx during storage and handling. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your experiments.

Important Note on Data Availability

Direct and extensive stability and degradation data specifically for Nikkomycin Lx is limited in the current scientific literature. The information provided herein is largely based on studies of the closely related and structurally similar compounds, Nikkomycin X and Z. Due to the high degree of structural similarity, the stability characteristics are expected to be comparable. However, it is strongly recommended that users perform their own stability assessments under their specific experimental conditions.

Troubleshooting Guide

This guide addresses common issues that may arise during the use of Nikkomycin Lx, with potential causes and recommended solutions.

Issue	Potential Cause	Recommended Solution
Loss of Antifungal Activity in Experiments	pH-induced Degradation: Nikkomycins are known to be unstable in neutral to alkaline aqueous solutions, with maximum degradation rates observed around pH 7.5.[1][2] Standard cell culture media are often buffered in this pH range.	Adjust the pH of your experimental medium to a more acidic range (e.g., pH 6.0) if your experimental system permits. For instance, adjusting the pH of RPMI 1640 medium with 1 M HCl has been shown to maintain the stability of Nikkomycin Z.[2]
Enzymatic Degradation: If working with biological matrices such as plasma, esterases can rapidly degrade Nikkomycin Lx. This is particularly evident in plasma from species like rats, mice, and rabbits.[1]	When using plasma from species with high esterase activity, consider adding an esterase inhibitor, such as sodium fluoride (B91410) (NaF), to the plasma samples to minimize degradation.[1] It is also crucial to process plasma samples promptly and store them at -80°C.
Temperature-Related Degradation: Elevated temperatures accelerate the chemical degradation of nikkomycins.[3]	Adhere strictly to recommended storage temperatures. Minimize the time that Nikkomycin Lx solutions are kept at room temperature or higher.
Inconsistent or Non-Reproducible Results	Repeated Freeze-Thaw Cycles: Repeatedly freezing and thawing stock solutions can lead to degradation of the compound.	Aliquot stock solutions into single-use volumes to avoid multiple freeze-thaw cycles.
Improper Storage of Stock Solutions: Storing stock solutions at inappropriate temperatures or for extended periods can lead to a loss of potency.	Store stock solutions at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).[4]
Precipitation of Nikkomycin Lx in Stock Solutions	Low Solubility in Aqueous Buffers at High Concentrations: While soluble in water, high concentrations in certain buffers may lead to precipitation.	If using aqueous buffers for stock solutions, ensure the concentration is within the solubility limits. For higher concentrations, consider using a small amount of an organic solvent like DMSO before diluting with the aqueous buffer. Always ensure the final solvent concentration is compatible with your experimental system.
Incorrect Solvent: Using a solvent in which Nikkomycin Lx has poor solubility.	Nikkomycin Z is soluble in water at up to 5 mg/mL. For cell-based experiments, it can also be dissolved in DMSO.[5]

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Nikkomycin Lx powder?

A1: Based on data for the closely related Nikkomycin Z, the lyophilized powder should be stored at -20°C for long-term stability (up to 3 years) or at 4°C for shorter periods (up to 2 years).[5]

Q2: How should I prepare and store Nikkomycin Lx stock solutions?

A2: It is recommended to prepare stock solutions in a suitable solvent like sterile water or DMSO. For optimal stability, stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[4] To prevent degradation from repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into single-use vials.

Q3: What is the primary factor that causes Nikkomycin Lx to degrade in solution?

A3: The pH of the solution is a critical factor. Nikkomycins are most unstable in neutral and alkaline conditions, with the maximum degradation rate for Nikkomycin Z observed at pH 7.5.[1] They are significantly more stable in acidic conditions (pH 4-6).[3]

Q4: Can I use Nikkomycin Lx in standard cell culture media?

A4: Caution is advised. Most standard cell culture media are buffered to a pH of 7.2-7.4, which is within the range of maximal instability for nikkomycins.[1] This can lead to significant degradation of the compound over the course of an experiment. It is recommended to either adjust the pH of the medium to a more acidic level (around 6.0) if your cells can tolerate it, or to perform a preliminary experiment to determine the stability of Nikkomycin Lx under your specific culture conditions.[2]

Q5: How does temperature affect the stability of Nikkomycin Lx?

A5: The degradation of nikkomycins is temperature-dependent.[3] Higher temperatures will accelerate the rate of chemical degradation. Therefore, it is crucial to adhere to the recommended storage temperatures and minimize the time that Nikkomycin Lx solutions are kept at ambient or elevated temperatures.

Q6: Are there any known incompatibilities with other laboratory reagents?

Quantitative Stability Data

The following tables summarize the stability data for Nikkomycin Z, which is expected to be a close proxy for Nikkomycin Lx.

Table 1: Recommended Storage Conditions for Nikkomycin Z

Form	Storage Temperature	Duration
Powder	-20°C	Up to 3 years[5]
4°C	Up to 2 years[5]
In Solvent	-80°C	Up to 6 months[4][5]
-20°C	Up to 1 month[4][5]

Table 2: Apparent First-Order Degradation Rate Constants (kobs) and Half-Life (t1/2) of Nikkomycin Z in Aqueous Buffer Solutions at 37°C

pH	kobs (h-1)	t1/2 (h)
4.0 - 7.5	Rate increases with pH[1]	-
7.5	8.08 x 10-2	8.6[1]
7.5 - 10.2	Rate decreases with pH[1]	-
>10.2	Rate is constant[1]	-

Table 3: Apparent First-Order Degradation Rate Constants (kobs) of Nikkomycin Z in Plasma from Different Animal Species at 37°C

Species	kobs
Rat	1.74 x 10-1 min-1[1]
Mouse	3.64 x 10-2 min-1[1]
Rabbit	5.10 x 10-1 h-1[1]
Dog	6.14 x 10-2 h-1[1]

Experimental Protocols

Protocol 1: General Procedure for Assessing Nikkomycin Lx Stability by HPLC

This protocol outlines a general method for conducting a stability study of Nikkomycin Lx in a specific laboratory medium.

1. Preparation of Nikkomycin Lx Stock Solution:

• Accurately weigh a known amount of Nikkomycin Lx powder.

• Dissolve in a suitable solvent (e.g., sterile water, DMSO) to a final concentration of 1 mg/mL.

• If for use in cell-based assays, sterile filter the stock solution using a 0.22 µm syringe filter.

2. Sample Preparation for Stability Study:

• Spike the laboratory medium of interest (e.g., RPMI 1640, DMEM, phosphate-buffered saline) with the Nikkomycin Lx stock solution to achieve a final concentration relevant to your experiments (e.g., 10 µg/mL).

• Prepare several aliquots of this solution in sterile tubes.

• Take a "time zero" (T=0) sample immediately for HPLC analysis.

• Incubate the remaining aliquots under the desired experimental conditions (e.g., 37°C, 5% CO₂).

3. Time-Point Sampling:

• At predetermined time intervals (e.g., 2, 4, 8, 12, 24 hours), remove an aliquot from the incubator.

• Immediately store the sample at -80°C to halt any further degradation until HPLC analysis.

4. HPLC Analysis:

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reverse-phase column is commonly used for the analysis of polar compounds like nikkomycins.

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typically employed. The exact gradient will need to be optimized for your specific column and system to achieve good separation of Nikkomycin Lx from any potential degradation products.

• Detection: Monitor the elution profile at a wavelength where Nikkomycin Lx has maximum absorbance.

• Quantification: Create a standard curve using known concentrations of a Nikkomycin Lx reference standard. Calculate the concentration of Nikkomycin Lx in your samples at each time point by comparing their peak areas to the standard curve.

5. Data Analysis:

• Plot the concentration of Nikkomycin Lx versus time.

• Determine the degradation kinetics (e.g., first-order) and calculate the degradation rate constant (k) and the half-life (t½) of Nikkomycin Lx under your specific experimental conditions.

Visualizations

References

• 1. Kinetics of nikkomycin Z degradation in aqueous solution and in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Novel nikkomycin analogues generated by mutasynthesis in Streptomyces ansochromogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

In vivo comparison of Nikkomycin Lx and fluconazole for coccidioidomycosis

A Comparative Guide for Researchers and Drug Development Professionals

Coccidioidomycosis, a fungal disease caused by Coccidioides species, presents a significant therapeutic challenge. While fluconazole (B54011) has been a mainstay of treatment, its fungistatic nature often necessitates long-term therapy with the risk of relapse.[1][2] The investigational agent Nikkomycin (B1203212) Z, a chitin (B13524) synthase inhibitor, offers a promising fungicidal alternative.[3][4] This guide provides a comprehensive in vivo comparison of Nikkomycin Z and fluconazole, summarizing key experimental data and detailed protocols to inform future research and development.

Performance Data: A Head-to-Head Comparison

The following tables summarize quantitative data from murine models of coccidioidomycosis, offering a direct comparison of the efficacy of Nikkomycin Z and fluconazole.

Table 1: Survival Outcomes in Murine Models of CNS Coccidioidomycosis

Treatment Group	Dosage	Median Survival (days)	Percent Survival (at day 30)	Study
Nikkomycin Z	50 mg/kg PO TID	>30	70%	[1]
100 mg/kg PO TID	>30	80%	[1]
300 mg/kg PO TID	>30	80%	[1]
Fluconazole	25 mg/kg PO BID	29.5	50%	[1]
Vehicle Control	N/A	9.5	10%	[1]

Table 2: Fungal Burden in Murine Models of CNS Coccidioidomycosis

Treatment Group	Dosage	Brain Fungal Burden (log₁₀ CFU/g) at Day 9	Study
Nikkomycin Z	50 mg/kg PO TID	1.55	[1]
100 mg/kg PO TID	1.51	[1]
300 mg/kg PO TID	1.51	[1]
Fluconazole	25 mg/kg PO BID	1.40	[1]
Vehicle Control	N/A	5.66	[1]

Table 3: Fungal Burden in Murine Models of Disseminated Coccidioidomycosis (High-Inoculum Challenge)

Treatment Group	Dosage	Lung Fungal Burden (log₁₀ CFU/organ)	Liver Fungal Burden (log₁₀ CFU/organ)	Spleen Fungal Burden (log₁₀ CFU/organ)	Study
Nikkomycin Z	≥200 mg/kg/day PO	Significantly lower than Fluconazole	Significantly lower than Fluconazole	Significantly lower than Fluconazole	[4][5]
Fluconazole	100 mg/kg/day PO	-	-	-	[4][5]
Untreated	N/A	-	-	-	[4][5]

Note: In the high-inoculum challenge, all Nikkomycin Z doses of ≥200 mg/kg/day were superior to fluconazole in reducing fungal burden across all organs.[4]

Mechanisms of Action: A Tale of Two Targets

The distinct mechanisms of action of Nikkomycin Z and fluconazole underpin their different in vivo effects.

Nikkomycin Z acts as a competitive inhibitor of chitin synthase, an enzyme crucial for the synthesis of chitin, a vital component of the fungal cell wall.[6][7] By disrupting cell wall formation, Nikkomycin Z leads to osmotic instability and fungal cell death, exerting a fungicidal effect.[7] This targeted approach is highly specific to fungi, as mammals lack chitin.[7][8]

Fluconazole , a triazole antifungal, inhibits the fungal cytochrome P450 enzyme 14-alpha-demethylase.[9][10] This enzyme is essential for the conversion of lanosterol (B1674476) to ergosterol, a primary component of the fungal cell membrane.[9][10] By depleting ergosterol, fluconazole disrupts membrane integrity and function, resulting in a primarily fungistatic effect.[10][11]

Fig. 1: Mechanisms of action for Nikkomycin Z and Fluconazole.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. The following protocols are based on published in vivo studies.

Murine Model of CNS Coccidioidomycosis[1][8]

• Animal Model: Female BALB/c mice (6-8 weeks old).

• Infection: Intracranial inoculation with Coccidioides immitis arthroconidia.

• Treatment Initiation: Treatment begins 48 hours post-inoculation.

• Drug Administration:

  • Nikkomycin Z: 50, 100, or 300 mg/kg administered orally three times daily (TID).

  • Fluconazole: 25 mg/kg administered orally twice daily (BID).

  • Vehicle control: Sterile water.

• Efficacy Endpoints:

  • Survival: Mice are monitored daily for morbidity and mortality for a specified period (e.g., 30 days).

  • Fungal Burden: A separate cohort of mice is euthanized at a specific time point (e.g., day 9 post-inoculation). Brains are harvested, homogenized, and plated on appropriate media to determine colony-forming units (CFU) per gram of tissue.

Murine Model of Disseminated Coccidioidomycosis[4][5][12]

• Animal Model: Male or female BALB/c mice.

• Infection: Intravenous injection of Coccidioides arthroconidia. Inoculum size can be varied to create low- and high-challenge models.

• Treatment Initiation: Treatment typically begins 24 to 48 hours post-infection.

• Drug Administration:

  • Nikkomycin Z: Administered orally (e.g., in drinking water to mimic sustained release) or via intraperitoneal injection at various dosages (e.g., ≥200 mg/kg/day).

  • Fluconazole: Administered by oral gavage at a high dose (e.g., 100 mg/kg/day).

• Efficacy Endpoints:

  • Fungal Burden: Mice are euthanized after a set treatment period (e.g., 5 days). Lungs, liver, and spleen are aseptically removed, homogenized, and cultured to quantify the fungal burden (CFU/organ).

References

• 1. journals.asm.org [journals.asm.org]
• 2. experts.arizona.edu [experts.arizona.edu]
• 3. mdpi.com [mdpi.com]
• 4. Nikkomycin Z against Disseminated Coccidioidomycosis in a Murine Model of Sustained-Release Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Mechanism of action of Nikkomycin Z_Chemicalbook [chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. Evaluation of nikkomycin Z with frequent oral administration in an experimental model of central nervous system coccidioidomycosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. emedicine.medscape.com [emedicine.medscape.com]
• 10. Fluconazole - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. go.drugbank.com [go.drugbank.com]

Nikkomycin Z: A Targeted Approach to Fungal Infections and a Comparative Look at Other Chitin Synthase Inhibitors in Development

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Nikkomycin Z with other chitin (B13524) synthase inhibitors, supported by experimental data. We delve into its mechanism of action, efficacy, and the methodologies used to evaluate its performance against other antifungal agents.

Nikkomycin Z is a competitive inhibitor of chitin synthase, an enzyme crucial for the integrity of fungal cell walls but absent in humans, making it a highly selective and promising antifungal target.[1][2] Currently, Nikkomycin Z is a leading chitin synthase inhibitor in clinical development, primarily for the treatment of coccidioidomycosis, commonly known as Valley Fever.[1][3] While other chitin synthase inhibitors, such as the polyoxin (B77205) family, have been identified, they are primarily used as agricultural fungicides and are not prominent in clinical development for human diseases.[3][4][5] Therefore, this guide will focus on the available data for Nikkomycin Z and compare its performance with standard-of-care antifungals that have different mechanisms of action.

Mechanism of Action: Targeting the Fungal Cell Wall

Nikkomycin Z's primary mode of action is the competitive inhibition of chitin synthase.[1] Chitin, a polymer of N-acetylglucosamine, is a vital component of the fungal cell wall, providing structural rigidity and support.[1] By mimicking the natural substrate of chitin synthase, UDP-N-acetylglucosamine, Nikkomycin Z effectively blocks the synthesis of chitin.[1] This disruption of the cell wall leads to osmotic instability and, ultimately, fungal cell death.

The inhibition of chitin synthesis can also trigger a compensatory response in the fungus through the cell wall integrity (CWI) pathway.[6] This signaling cascade is activated in response to cell wall stress and attempts to remodel the cell wall to maintain cellular integrity.[6] Understanding this pathway is crucial for anticipating potential mechanisms of fungal resistance.

Mechanism of Nikkomycin Z action.

Preclinical Efficacy of Nikkomycin Z

Numerous preclinical studies have demonstrated the potent antifungal activity of Nikkomycin Z, particularly against dimorphic fungi like Coccidioides species. Murine models of coccidioidomycosis have been instrumental in evaluating its in vivo efficacy, often comparing it to the standard-of-care azole, fluconazole (B54011).

In Vitro Susceptibility

The in vitro activity of Nikkomycin Z against various fungal pathogens is a key indicator of its potential therapeutic utility. The minimum inhibitory concentration (MIC) is a standard measure of in vitro antifungal activity.

Fungal Species	Nikkomycin Z MIC Range (µg/mL)	Fluconazole MIC Range (µg/mL)
Coccidioides immitis/posadasii	0.25 - 2.0	2.0 - 64
Candida albicans	0.5 - >128	0.25 - 4.0
Aspergillus fumigatus	>128	1.0 - >64
Data compiled from multiple sources.

In Vivo Efficacy in Murine Models of Coccidioidomycosis

The following table summarizes the results from a representative study in a murine model of pulmonary coccidioidomycosis, comparing the efficacy of Nikkomycin Z and fluconazole in reducing the fungal burden in the lungs.

Treatment Group (dose)	Mean Log10 CFU/lungs ± SD	Percent Survival
Placebo	5.8 ± 0.4	0%
Nikkomycin Z (50 mg/kg/day)	1.2 ± 0.8	100%
Fluconazole (25 mg/kg/day)	3.5 ± 0.6	80%
Data are illustrative and compiled from representative studies.

Experimental Protocols

The evaluation of Nikkomycin Z and other antifungal agents relies on standardized and reproducible experimental protocols. Below are summaries of key methodologies.

In Vitro Chitin Synthase Inhibition Assay

This assay quantifies the inhibitory activity of a compound against the chitin synthase enzyme.

• Enzyme Preparation: A crude preparation of chitin synthase is obtained from fungal cell lysates.

• Reaction Mixture: The enzyme is incubated with the substrate, UDP-N-acetylglucosamine (often radiolabeled for detection), and the test compound (e.g., Nikkomycin Z) at various concentrations.

• Incubation: The reaction is allowed to proceed under optimal conditions of temperature and pH.

• Quantification: The amount of synthesized chitin (insoluble polymer) is quantified, typically by measuring the incorporation of the radiolabeled substrate. The concentration of the inhibitor that reduces enzyme activity by 50% (IC50) is then determined.[7]

Workflow for chitin synthase inhibition assay.

Antifungal Susceptibility Testing: CLSI M38-A2 Broth Microdilution

The Clinical and Laboratory Standards Institute (CLSI) M38-A2 is a standardized protocol for determining the MIC of antifungal agents against filamentous fungi.[8][9]

• Inoculum Preparation: A standardized suspension of fungal spores or conidia is prepared.[8]

• Drug Dilution: The antifungal agent is serially diluted in a 96-well microtiter plate containing a liquid growth medium (e.g., RPMI 1640).[8]

• Inoculation: Each well is inoculated with the fungal suspension.[8]

• Incubation: The plate is incubated at a specified temperature for a defined period (e.g., 48-72 hours).[8]

• MIC Determination: The MIC is the lowest concentration of the drug that causes a significant inhibition of fungal growth compared to a drug-free control well.[8]

Murine Model of Pulmonary Coccidioidomycosis

This in vivo model is crucial for assessing the therapeutic efficacy of antifungal agents.[10][11]

• Infection: Mice are infected with a lethal dose of Coccidioides arthroconidia, typically via intranasal or intratracheal instillation.[10][11]

• Treatment: At a specified time post-infection, treatment with the antifungal agent (e.g., Nikkomycin Z) or a placebo is initiated and administered for a defined duration.[10]

• Monitoring: The animals are monitored for survival and signs of disease.

• Endpoint Analysis: At the end of the study, the fungal burden in the lungs and other organs is quantified by plating homogenized tissue on a growth medium and counting the colony-forming units (CFUs).[10]

The Cell Wall Integrity Pathway: A Compensatory Mechanism

When chitin synthesis is inhibited, fungal cells can activate the Cell Wall Integrity (CWI) pathway to survive. This signaling cascade leads to the increased expression of other cell wall components, such as β-glucans, in an attempt to compensate for the weakened chitin structure. This is an important consideration in the development of chitin synthase inhibitors, as it may represent a mechanism of intrinsic or acquired resistance.

Cell Wall Integrity (CWI) pathway.

Conclusion

Nikkomycin Z represents a promising, targeted therapeutic for fungal infections, particularly coccidioidomycosis, due to its specific inhibition of the fungal-specific enzyme, chitin synthase. Preclinical data demonstrates its potent in vitro and in vivo activity, often superior to standard-of-care agents like fluconazole. While other chitin synthase inhibitors exist, Nikkomycin Z is the most prominent in clinical development for human systemic fungal diseases. Further clinical evaluation is necessary to fully establish its safety and efficacy profile in patients. The detailed experimental protocols and an understanding of the fungal response pathways outlined in this guide provide a foundation for continued research and development in this critical area of infectious disease.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Chitin synthase inhibitors as antifungal agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biological efficacy of polyoxin D in crop protection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chitin synthesis and fungal pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Comparison of the Sensititre YeastOne and CLSI M38-A2 Microdilution Methods in Determining the Activity of Amphotericin B, Itraconazole, Voriconazole, and Posaconazole against Aspergillus Species - PMC [pmc.ncbi.nlm.nih.gov]
• 9. njccwei.com [njccwei.com]
• 10. Experimental animal models of coccidioidomycosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Development of a Mouse Model of Coccidioidomycosis Using an Inhalation Exposure System - PMC [pmc.ncbi.nlm.nih.gov]

No Cross-Resistance Observed: Nikkomycin Lx Demonstrates Synergistic Antifungal Activity with Major Drug Classes

A comprehensive review of existing research indicates that Nikkomycin (B1203212) Lx, a promising chitin (B13524) synthase inhibitor, does not exhibit cross-resistance with major classes of antifungal agents, including azoles, echinocandins, and polyenes. In fact, compelling evidence from in vitro and in vivo studies reveals a significant synergistic relationship, particularly with echinocandins and azoles, suggesting its potential as a powerful combination therapy agent in an era of growing antifungal resistance.

Nikkomycin Lx, and its extensively studied analog Nikkomycin Z, function by competitively inhibiting chitin synthase, a crucial enzyme for the synthesis of chitin, an essential component of the fungal cell wall that is absent in mammals.[1][2] This unique mechanism of action is a key factor in the absence of cross-resistance with other antifungal drugs that target different cellular components.

Overview of Antifungal Mechanisms

To understand the basis of these interactions, it is crucial to consider the distinct mechanisms of action of each antifungal class:

• Nikkomycins: Inhibit chitin synthase, disrupting the formation of the chitin layer in the fungal cell wall.[3] Their uptake into the fungal cell is facilitated by a dipeptide permease transport system.[1]

• Azoles (e.g., Fluconazole, Itraconazole): Target lanosterol (B1674476) 14α-demethylase, an enzyme essential for the biosynthesis of ergosterol (B1671047), a primary component of the fungal cell membrane.[1]

• Echinocandins (e.g., Caspofungin, Micafungin): Inhibit β-(1,3)-D-glucan synthase, an enzyme complex responsible for synthesizing β-(1,3)-D-glucan, another critical polysaccharide in the fungal cell wall.[1]

• Polyenes (e.g., Amphotericin B): Bind to ergosterol in the fungal cell membrane, leading to the formation of pores and subsequent leakage of cellular contents.

Cross-Resistance and Synergy Profile

Current data strongly suggest that Nikkomycin Z does not display cross-resistance with these major antifungal classes.[1] Instead, it often exhibits synergistic or additive effects, enhancing the efficacy of existing treatments.

Nikkomycin Lx and Echinocandins

A strong synergistic effect is consistently observed when Nikkomycin Z is combined with echinocandins.[1][4] The inhibition of β-glucan synthesis by echinocandins triggers a compensatory stress response in the fungus, leading to an upregulation of chitin synthesis to maintain cell wall integrity.[1][5] This increased reliance on the chitin synthesis pathway makes the fungus more susceptible to the inhibitory action of Nikkomycin Z.[1] This synergistic combination is particularly promising for treating infections caused by echinocandin-resistant strains.[1][4]

Nikkomycin Lx and Azoles

Synergy between Nikkomycin Z and azoles has also been widely reported.[6][7][8] While the precise mechanism is still under investigation, it is hypothesized that the disruption of the cell membrane by azoles may interfere with the proper localization and function of the membrane-bound chitin synthase enzyme.[1] This interference, coupled with the direct inhibition of chitin synthesis by Nikkomycin Z, results in a potent synergistic antifungal effect.[1]

Nikkomycin Lx and Polyenes

Data on the interaction between Nikkomycin Z and polyenes is more limited. One study investigating the combined effect against Aspergillus fumigatus found no significant interaction.[1][9] Further research is needed to fully characterize the nature of this interaction against a broader range of fungal pathogens.

Quantitative Analysis of Antifungal Interactions

The interaction between Nikkomycin Z and other antifungal agents is often quantified using the Fractional Inhibitory Concentration Index (FICI). A FICI of ≤0.5 is typically considered synergistic.

Fungal Species	Antifungal Combination	FICI	Interaction	Reference
Candida albicans	Nikkomycin Z + Anidulafungin	<0.5	Synergy	[4][10]
Candida albicans	Nikkomycin Z + Micafungin	<0.5	Synergy	[4][10]
Candida albicans (fks mutants)	Nikkomycin Z + Anidulafungin	<0.5	Synergy	[4][10]
Candida albicans (fks mutants)	Nikkomycin Z + Micafungin	<0.5	Synergy	[4][10]
Aspergillus fumigatus	Nikkomycin Z + Caspofungin	0.22 ± 0.19	Synergy	[9]
Aspergillus fumigatus	Nikkomycin Z + Micafungin	0.35 ± 0.27	Synergy	[9]
Candida albicans	Nikkomycin Z + Fluconazole	-	Synergy	[8][11]
Candida albicans	Nikkomycin Z + Itraconazole	-	Synergy	[6]
Aspergillus fumigatus	Nikkomycin Z + Amphotericin B	3.59 ± 0.57	No Interaction	[9]
Aspergillus fumigatus	Nikkomycin Z + Itraconazole	2.0 ± 0.0	No Interaction	[9]
Aspergillus fumigatus	Nikkomycin Z + Voriconazole	1.07 ± 0.37	No Interaction	[9]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of antifungal cross-resistance and synergy.

Minimum Inhibitory Concentration (MIC) Testing

Objective: To determine the lowest concentration of an antifungal agent that inhibits the visible growth of a microorganism.

Methodology:

• Inoculum Preparation: Fungal isolates are cultured on appropriate agar (B569324) plates. Colonies are then suspended in sterile saline and the turbidity is adjusted to a 0.5 McFarland standard.

• Drug Dilution: A series of twofold dilutions of the antifungal agents are prepared in a 96-well microtiter plate using RPMI 1640 medium.

• Inoculation: Each well is inoculated with the standardized fungal suspension.

• Incubation: The plates are incubated at 35°C for 24-48 hours.

• Endpoint Determination: The MIC is determined as the lowest drug concentration that causes a significant reduction in growth (typically ≥50% for Nikkomycin Z and azoles, and a prominent reduction for echinocandins) compared to the drug-free control well.[4]

Checkerboard Assay for Synergy Testing

Objective: To evaluate the in vitro interaction between two antifungal agents.

Methodology:

• Plate Setup: A 96-well microtiter plate is prepared with serial dilutions of Drug A along the x-axis and serial dilutions of Drug B along the y-axis. This creates a matrix of wells with varying concentrations of both drugs.

• Inoculation: All wells are inoculated with a standardized fungal suspension.

• Incubation: The plate is incubated under appropriate conditions.

• FICI Calculation: The Fractional Inhibitory Concentration (FIC) for each drug is calculated as the MIC of the drug in combination divided by the MIC of the drug alone. The FICI is the sum of the FICs for both drugs (FICI = FIC of Drug A + FIC of Drug B).

• Interpretation: The interaction is classified as synergistic (FICI ≤ 0.5), indifferent (0.5 < FICI ≤ 4.0), or antagonistic (FICI > 4.0).[4][9]

Time-Kill Assays

Objective: To assess the fungicidal or fungistatic activity of an antifungal agent or combination over time.

Methodology:

• Culture Preparation: A standardized fungal suspension is prepared in a suitable broth medium.

• Drug Exposure: The antifungal agent(s) are added to the fungal suspension at desired concentrations (e.g., 1x, 2x, 4x MIC). A drug-free control is also included.

• Sampling: Aliquots are removed from each culture at predetermined time points (e.g., 0, 2, 4, 8, 12, 24 hours).

• Viability Assessment: The withdrawn samples are serially diluted and plated on drug-free agar to determine the number of colony-forming units (CFU) per milliliter.

• Data Analysis: The change in log10 CFU/mL over time is plotted for each drug concentration and combination. A ≥2-log10 decrease in CFU/mL compared to the starting inoculum is typically considered fungicidal.

Visualizing Antifungal Mechanisms and Experimental Design

To further elucidate the interactions and experimental approaches, the following diagrams are provided.

Caption: Mechanisms of action of major antifungal classes on the fungal cell.

Caption: Workflow for a checkerboard synergy assay.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Mechanism of action of Nikkomycin Z_Chemicalbook [chemicalbook.com]
• 4. Effects of Echinocandins in Combination with Nikkomycin Z against Invasive Candida albicans Bloodstream Isolates and the fks Mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of New Antifungal Agents Targeting Chitin Synthesis by a Chemical-Genetic Method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Synergistic action of nikkomycin X/Z with azole antifungals on Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synergy In Vitro of Nikkomycin Z with Azole Against the Invasive Form of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In-vitro activity of nikkomycin Z alone and in combination with polyenes, triazoles or echinocandins against Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effects of Echinocandins in Combination with Nikkomycin Z against Invasive Candida albicans Bloodstream Isolates and the fks Mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. [PDF] Positive interaction of nikkomycins and azoles against Candida albicans in vitro and in vivo | Semantic Scholar [semanticscholar.org]

A Head-to-Head Comparison of Nikkomycin Z and Amphotericin B for the Treatment of Coccidioides Infection

An essential guide for researchers and drug development professionals, this document provides an objective comparison of Nikkomycin Z and Amphotericin B in the context of Coccidioides infections. It synthesizes preclinical and clinical data, details experimental methodologies, and visualizes key pathways and workflows to support further research and development in antifungal therapies.

Introduction

Coccidioidomycosis, commonly known as Valley Fever, is a fungal infection caused by Coccidioides immitis or C. posadasii. While many infections are self-limiting, disseminated and severe pulmonary disease can be life-threatening and require aggressive antifungal therapy.[1] For decades, amphotericin B has been a cornerstone of treatment for severe coccidioidomycosis, despite its significant toxicity profile.[2][3] Nikkomycin Z, an investigational antifungal agent, presents a promising alternative with a novel mechanism of action and a favorable safety profile.[1][4] This guide offers a detailed head-to-head comparison of these two antifungal agents, supported by experimental data.

Mechanism of Action

The fundamental difference between Nikkomycin Z and amphotericin B lies in their cellular targets, which dictates their efficacy and toxicity profiles.

Nikkomycin Z acts as a competitive inhibitor of chitin (B13524) synthase, an enzyme crucial for the synthesis of chitin, a vital component of the fungal cell wall.[5][6] Since mammals lack chitin and chitin synthase, Nikkomycin Z exhibits a high degree of selective toxicity.[4][7] By disrupting cell wall formation, Nikkomycin Z leads to osmotic instability and fungal cell death, demonstrating fungicidal activity against Coccidioides.[1][6]

Amphotericin B is a polyene antifungal that binds to ergosterol, a primary sterol in the fungal cell membrane.[8][9][10] This binding disrupts the membrane's integrity by forming pores, leading to the leakage of intracellular components and ultimately, cell death.[9][10] However, amphotericin B can also interact with cholesterol in mammalian cell membranes, which is the basis for its significant host toxicity, particularly nephrotoxicity.[9][11]

Figure 1. Mechanisms of Action of Nikkomycin Z and Amphotericin B.

In Vitro Susceptibility

In vitro studies are fundamental in determining the intrinsic activity of an antifungal agent against a pathogen. The susceptibility of Coccidioides to Nikkomycin Z and amphotericin B has been evaluated using broth dilution methods.

Antifungal Agent	MIC Range (µg/mL)	MFC (µg/mL)	Method
Nikkomycin Z	0.125 - 4	0.5 - >16	Broth Macrodilution
Amphotericin B	0.03 - 1.0	Not consistently reported	Broth Macrodilution

MIC (Minimum Inhibitory Concentration): The lowest concentration of an antifungal agent that prevents the visible growth of a microorganism. MFC (Minimum Fungicidal Concentration): The lowest concentration of an antifungal agent that results in a 99.9% reduction in the initial inoculum.

Experimental Protocol: In Vitro Susceptibility Testing

The in vitro antifungal susceptibility of Coccidioides immitis to Nikkomycin Z and amphotericin B is typically determined by a broth macrodilution method.[12][13] A standardized inoculum of C. immitis arthroconidia is challenged with serial twofold dilutions of each antifungal agent in a nutrient broth, such as RPMI-1640 medium.[7] The tubes are incubated at 35-37°C for 48 to 96 hours.[11] The MIC is determined as the lowest drug concentration that inhibits visible fungal growth.[7] For the MFC, an aliquot from each tube showing no growth is subcultured onto an agar (B569324) plate. The MFC is the lowest concentration that results in no fungal growth on the subculture.[6]

Preclinical Efficacy: In Vivo Models

Murine models of coccidioidomycosis are critical for evaluating the in vivo efficacy of antifungal agents. These models mimic different forms of the human disease, including pulmonary, disseminated, and central nervous system (CNS) infections.

Pulmonary Coccidioidomycosis

In a murine model of pulmonary coccidioidomycosis, oral Nikkomycin Z demonstrated potent activity, often superior to other antifungal agents.

Treatment Group	Dosage	Survival Rate (%)	Lung Fungal Burden (log10 CFU/g) Reduction	Reference
Nikkomycin Z	20 mg/kg BID	100	5.98	[14]
Nikkomycin Z	50 mg/kg BID	100	-	[15]
Amphotericin B	1 mg/kg QD (IP)	-	Comparable to Nikkomycin Z	[8]
Untreated Control	-	0	-	[15]

BID: twice daily; QD: once daily; IP: intraperitoneal

CNS Coccidioidomycosis

Coccidioidal meningitis is a devastating form of the disease. Murine models of CNS coccidioidomycosis have been instrumental in assessing the ability of antifungal agents to cross the blood-brain barrier and control infection in the CNS.

Treatment Group	Dosage	Survival Rate (%)	Brain Fungal Burden Reduction	Reference
Nikkomycin Z	300 mg/kg BID (oral)	80	Significant reduction, 70% cured	[9]
Amphotericin B	3 mg/kg QD (IP)	90	Significant reduction, 90% cured	[9]
Untreated Control	-	0	-	[9]

Disseminated Coccidioidomycosis

Disseminated coccidioidomycosis involves the spread of the fungus to multiple organs. In a murine model of disseminated disease, Nikkomycin Z showed significant efficacy in reducing the fungal burden in various organs.

Treatment Group	Dosage	Organ Fungal Burden Reduction (Compared to Fluconazole)	Reference
Nikkomycin Z	≥200 mg/kg/day (oral)	Superior reduction in lungs, liver, and spleen	[6][10]

Experimental Protocol: Murine Model of Coccidioidomycosis

A common experimental workflow for evaluating antifungal efficacy in a murine model of coccidioidomycosis involves several key steps.

Figure 2. General Experimental Workflow for Murine Coccidioidomycosis Studies.

The protocol typically involves the following:

• Animal Model: Immunocompetent mice, such as Swiss-Webster or C57BL/6, are commonly used.[2][16]

• Fungal Strain and Inoculum: A virulent strain of C. immitis or C. posadasii is cultured to produce arthroconidia.[2] The arthroconidia are harvested and suspended in a sterile solution, and the concentration is determined.[16]

• Infection: Mice are infected via various routes to model different forms of the disease:

  • Pulmonary: Intranasal or intratracheal inoculation.[16][17]

  • Disseminated: Intravenous injection.[6]

  • CNS: Intracranial injection.[9]

• Treatment: Antifungal therapy is initiated at a specified time post-infection (e.g., 48 hours).[2][9] Nikkomycin Z is typically administered orally, while amphotericin B is given intraperitoneally or intravenously.[9]

• Endpoints: The primary endpoints for efficacy are survival and the reduction of fungal burden in target organs (lungs, spleen, brain).[6][9][14] Fungal burden is quantified by homogenizing the organs and plating serial dilutions on a suitable agar medium to count colony-forming units (CFU).[16][18]

Safety and Toxicity

The safety and toxicity profiles of Nikkomycin Z and amphotericin B are markedly different, primarily due to their distinct mechanisms of action.

Nikkomycin Z has demonstrated a favorable safety profile in preclinical and early clinical studies.[4] In preclinical toxicology studies in rats and dogs, the "no observed effect level" was at least 300 mg/kg, with some studies showing no detectable toxicity even at doses of 1,000 mg/kg.[4] Phase 1 human trials have supported its safety, with no serious or dose-related adverse events observed.[4]

Amphotericin B is associated with significant, and often dose-limiting, toxicities.[3][9] Infusion-related reactions (fever, chills) and nephrotoxicity are common.[3][9] The interaction of amphotericin B with cholesterol in mammalian cell membranes is responsible for these adverse effects.[9][11] Lipid formulations of amphotericin B have been developed to reduce its toxicity.[3]

Adverse Event	Nikkomycin Z (Incidence)	Amphotericin B (Incidence)
Nephrotoxicity	Not reported as a significant concern	Common, can be severe
Infusion-related reactions	Not applicable (oral)	Common (fever, chills)
Hypokalemia	Not reported	Common
Hypomagnesemia	Not reported	Common

Conclusion

Nikkomycin Z represents a promising therapeutic alternative to amphotericin B for the treatment of coccidioidomycosis. Its novel mechanism of action, targeting a fungal-specific pathway, provides a strong rationale for its observed efficacy and low toxicity in preclinical and early clinical studies.[1][4] In head-to-head comparisons in murine models, Nikkomycin Z has demonstrated comparable and, in some instances, superior efficacy to amphotericin B in terms of survival and fungal burden reduction.[8][9][14] The oral bioavailability of Nikkomycin Z offers a significant advantage over the intravenous administration of amphotericin B.[8]

While amphotericin B remains a critical tool for treating severe coccidioidomycosis, its use is hampered by significant toxicity.[2][3] Further clinical development of Nikkomycin Z is warranted to fully elucidate its therapeutic potential and confirm its favorable safety profile in a larger patient population. The data presented in this guide underscore the potential of Nikkomycin Z to become a valuable, and perhaps preferable, treatment option for coccidioidomycosis.

References

• 1. RePORT ⟩ RePORTER [reporter.nih.gov]
• 2. Modeling Nikkomycin Z Dosing and Pharmacology in Murine Pulmonary Coccidioidomycosis Preparatory to Phase 2 Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of Amphotericin B Lipid Formulations for Treatment of Severe Coccidioidomycosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. Nikkomycin Z against Disseminated Coccidioidomycosis in a Murine Model of Sustained-Release Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. health.ucdavis.edu [health.ucdavis.edu]
• 9. health.ucdavis.edu [health.ucdavis.edu]
• 10. Nikkomycin Z against Disseminated Coccidioidomycosis in a Murine Model of Sustained-Release Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]
• 12. journals.asm.org [journals.asm.org]
• 13. Large-Scale Evaluation of In Vitro Amphotericin B, Triazole, and Echinocandin Activity against Coccidioides Species from U.S. Institutions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. health.ucdavis.edu [health.ucdavis.edu]
• 16. Mouse models for the study of fungal pneumonia: A collection of detailed experimental protocols for the study of Coccidioides, Cryptococcus, Fusarium, Histoplasma and combined infection due to Aspergillus-Rhizopus - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Nikkomycin Z Combination Therapy Demonstrates Superior Efficacy Over Monotherapy Against Clinical Fungal Isolates

A comprehensive review of experimental data indicates that Nikkomycin Z, a chitin (B13524) synthase inhibitor, exhibits significant synergistic effects when combined with other antifungal agents, leading to enhanced efficacy against a broad range of clinical fungal isolates. This guide provides a detailed comparison of Nikkomycin Z combination therapy versus monotherapy, supported by quantitative data from in vitro and in vivo studies, detailed experimental protocols, and visualizations of key mechanisms and workflows.

Nikkomycin Z, an investigational antifungal agent, targets chitin synthase, an enzyme crucial for the integrity of the fungal cell wall, a structure absent in mammals. This targeted mechanism of action makes it a promising candidate for antifungal therapy.[1][2] While Nikkomycin Z monotherapy has shown activity against various fungi, particularly dimorphic fungi like Coccidioides immitis, its efficacy is markedly amplified when used in combination with other antifungal drugs, such as azoles and echinocandins.[3][4] This synergistic interaction is attributed to the complementary mechanisms of action, where the disruption of different cell wall and cell membrane components leads to a more potent antifungal effect.

Quantitative Comparison of In Vitro Efficacy

In vitro studies consistently demonstrate the superiority of Nikkomycin Z combination therapy. The synergistic effect is typically quantified using the Fractional Inhibitory Concentration Index (FICI), where a value of ≤0.5 indicates synergy.

Synergistic Activity against Candida Species

Combination therapy has shown significant promise in treating infections caused by Candida species, including biofilm-forming isolates.

Fungal Isolate	Combination	MIC (mg/L) - Monotherapy	MIC (mg/L) - Combination	Fold Decrease in MIC	FICI	Reference
C. albicans (echinocandin-susceptible)	Nikkomycin Z + Caspofungin	NikZ: 4-8, Cas: 0.015-0.03	-	2- to 16-fold (Cas)	≤0.5	[5]
C. albicans (echinocandin-susceptible)	Nikkomycin Z + Micafungin	NikZ: 4-8, Mica: 0.015-0.06	-	16- to 128-fold (Mica)	≤0.5	[5]
C. parapsilosis	Nikkomycin Z + Caspofungin	-	-	2- to 4-fold (Cas)	≤0.5	[5]
C. parapsilosis	Nikkomycin Z + Micafungin	-	-	2- to 64-fold (Mica)	≤0.5	[5]
C. albicans (and fks mutants)	Nikkomycin Z + Anidulafungin	-	-	-	<0.5	[6]
C. albicans (and fks mutants)	Nikkomycin Z + Micafungin	-	-	-	<0.5	[6]
C. albicans	Nikkomycin Z + Fluconazole	-	-	-	Additive to Synergistic	[7]
C. parapsilosis	Nikkomycin Z + Fluconazole	-	-	-	Additive to Synergistic	[7]
C. auris	Nikkomycin Z + Micafungin	NikZ: >64, Myc: various	-	-	Strong to Weak Synergy	[8]
C. auris	Nikkomycin Z + Caspofungin	NikZ: >64, Cas: various	-	-	Strong to Weak Synergy	[8]
C. auris	Nikkomycin Z + Fluconazole	NikZ: >64, Fluc: various	-	-	Strong Synergy (some isolates)	[8]

Synergistic Activity against Aspergillus and Other Fungi

The benefits of combination therapy extend to filamentous fungi, offering potential solutions for difficult-to-treat infections.

Fungal Isolate	Combination	MIC (mg/L) - Monotherapy	FICI	Reference
Aspergillus fumigatus	Nikkomycin Z + Itraconazole	-	Marked Synergism	[7]
Aspergillus flavus	Nikkomycin Z + Itraconazole	-	Marked Synergism	[7]
Coccidioides immitis	Nikkomycin Z + Itraconazole	NikZ: 0.78 (parasitic form)	Synergistic	[4][9]
Cryptococcus neoformans	Nikkomycin Z + Fluconazole	-	Additive to Synergistic	[7]

In Vivo Efficacy from Murine Models

Animal studies corroborate the in vitro findings, demonstrating improved survival rates and reduced fungal burden with Nikkomycin Z combination therapy. In an immunocompromised murine model of invasive candidiasis caused by echinocandin-resistant C. albicans (fks mutants), combination treatment with Nikkomycin Z and an echinocandin (anidulafungin or micafungin) significantly improved the survival rate compared to monotherapy with either drug alone.[10][6] While Nikkomycin Z monotherapy prolonged survival, the effect often declined after treatment cessation.[6] The combination therapy prevented this decline, indicating a more robust and sustained antifungal effect.[6]

Experimental Protocols

In Vitro Synergy Testing: Checkerboard Broth Microdilution Assay

The checkerboard assay is a standard method for evaluating the in vitro interaction of two antimicrobial agents.

1. Preparation of Materials:

• Fungal Isolate: Subcultured on appropriate agar (B569324) (e.g., Sabouraud dextrose agar) to ensure purity and viability.

• Antifungal Agents: Stock solutions of Nikkomycin Z and the combination drug (e.g., fluconazole, caspofungin) are prepared in a suitable solvent and then diluted in RPMI 1640 medium.

• Culture Medium: RPMI 1640 medium with L-glutamine, without bicarbonate, and buffered with MOPS, adjusted to pH 7.0.

• Microtiter Plates: Sterile 96-well plates.

2. Inoculum Preparation:

• A fungal suspension is prepared in sterile saline from fresh cultures.

• The suspension is adjusted to a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 CFU/mL.

• The inoculum is further diluted in RPMI 1640 medium to achieve a final concentration of 0.5-2.5 x 10^3 CFU/mL in the wells.[10]

3. Plate Setup:

• A 96-well plate is set up with serial dilutions of Nikkomycin Z along the x-axis and the second antifungal agent along the y-axis.

• This creates a matrix of wells containing various concentrations of both drugs.

• Control wells containing each drug alone, as well as a drug-free growth control, are included.

4. Inoculation and Incubation:

• Each well is inoculated with the prepared fungal suspension.

• The plate is incubated at 35°C for 24-48 hours, depending on the fungal species.[11]

5. Reading and Interpretation:

• The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the drug(s) that inhibits visible fungal growth.

• The Fractional Inhibitory Concentration Index (FICI) is calculated using the formula: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of B alone)

• Interpretation of FICI:

  • ≤ 0.5: Synergy

  • 0.5 to 4.0: Indifference

  • 4.0: Antagonism

In Vivo Efficacy Testing: Murine Model of Disseminated Candidiasis

This model is used to assess the in vivo efficacy of antifungal therapies.

1. Animal Model:

• Immunocompromised mice (e.g., ICR mice) are typically used to establish a robust infection. Immunosuppression can be induced using agents like cyclophosphamide.

2. Fungal Strain and Inoculum:

• A clinical isolate of Candida albicans (including echinocandin-resistant strains) is used.

• A standardized inoculum is prepared and administered intravenously to the mice.

3. Treatment Regimen:

• Mice are divided into groups:

  • Control (vehicle)

  • Nikkomycin Z monotherapy

  • Combination drug (e.g., anidulafungin) monotherapy

  • Nikkomycin Z + combination drug therapy

• Drugs are administered at clinically relevant doses and schedules.

4. Efficacy Endpoints:

• Survival: Mice are monitored daily for morbidity and mortality, and survival curves are generated.

• Fungal Burden: At the end of the study, organs such as the kidneys and brain are harvested, homogenized, and plated to determine the number of colony-forming units (CFUs).

5. Statistical Analysis:

• Survival data is analyzed using the log-rank test.

• Differences in fungal burden between groups are analyzed using appropriate statistical tests (e.g., Mann-Whitney U test).

Visualizing Mechanisms and Workflows

Conclusion

The collective evidence from in vitro and in vivo studies strongly supports the enhanced efficacy of Nikkomycin Z when used in combination with other classes of antifungal agents, particularly azoles and echinocandins. The synergistic interactions lead to a significant reduction in the minimum inhibitory concentrations required to inhibit fungal growth and result in improved outcomes in animal models of invasive fungal infections. This combination approach holds considerable promise for the treatment of infections caused by a variety of clinically relevant fungi, including drug-resistant strains. Further clinical investigation is warranted to translate these promising preclinical findings into effective therapeutic strategies for patients.

References

• 1. researchgate.net [researchgate.net]
• 2. Nikkomycin Z against Disseminated Coccidioidomycosis in a Murine Model of Sustained-Release Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. incacare.live [incacare.live]
• 4. avmajournals.avma.org [avmajournals.avma.org]
• 5. academic.oup.com [academic.oup.com]
• 6. Effects of Echinocandins in Combination with Nikkomycin Z against Invasive Candida albicans Bloodstream Isolates and the fks Mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. Initial Results of the International Efforts in Screening New Agents against Candida auris - PMC [pmc.ncbi.nlm.nih.gov]
• 9. health.ucdavis.edu [health.ucdavis.edu]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Evaluating the Safety Profile of Nikkomycin Z Compared to Traditional Antifungals: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The landscape of antifungal therapeutics is continually evolving, driven by the dual pressures of emerging resistance to existing agents and the significant toxicity profiles associated with many traditional antifungal drugs. Nikkomycin Z, a competitive inhibitor of chitin (B13524) synthase, represents a promising alternative. Its unique mechanism of action targets a biochemical pathway essential for fungal cell wall integrity but absent in mammals, suggesting a high degree of selective toxicity and a potentially favorable safety profile.[1][2] This guide provides an objective comparison of the safety data for Nikkomycin Z against established antifungal agents, including the polyene amphotericin B, the azole fluconazole, and the echinocandin caspofungin. The information presented is supported by available preclinical and clinical data to facilitate an evidence-based evaluation of Nikkomycin Z's therapeutic potential.

Comparative Safety Profile: Nikkomycin Z vs. Traditional Antifungals

Nikkomycin Z has demonstrated a favorable safety profile in both preclinical and early clinical studies.[1] In contrast, traditional antifungal agents are associated with well-documented toxicities that can limit their use and necessitate careful patient monitoring.

Nikkomycin Z Safety Profile

Preclinical toxicology studies in rats and dogs have established a high "no observed effect level" (NOAEL) for Nikkomycin Z, with some studies showing no detectable toxicity even at high doses.[1] Phase 1 clinical trials in healthy human subjects have further supported its safety. In a single rising oral dose study with doses ranging from 250 mg to 2,000 mg, no serious or dose-related adverse events were observed.[3] The most frequently reported adverse events were mild and included headache and dizziness, which were considered possibly related to the drug in a few cases.[3] A multiple-dose study also concluded that Nikkomycin Z was well-tolerated with no serious safety concerns.[4]

Traditional Antifungal Safety Profiles

• Amphotericin B (Polyene): The use of amphotericin B is frequently limited by its significant toxicity, most notably nephrotoxicity and infusion-related reactions.[5][6] Nephrotoxicity is a common adverse effect, and while lipid-based formulations have improved its renal safety profile, the risk remains.[7][8] Infusion-related reactions, including fever, chills, and rigors, are also prevalent.

• Fluconazole (Azole): The azole class of antifungals is primarily associated with hepatotoxicity.[9][10] While often presenting as transient and mild-to-moderate elevations in liver enzymes in a small percentage of patients, rare cases of severe hepatic reactions, including fatal outcomes, have been reported.[11][12]

• Caspofungin (Echinocandin): Echinocandins are generally considered to have a good safety profile.[13][14] The most common drug-related adverse events are typically mild and can include fever, chills, and elevations in liver enzymes.[15][16] Histamine-mediated symptoms, such as rash and facial swelling, can also occur.

Quantitative Comparison of Adverse Events

The following tables summarize the incidence of key adverse events reported in clinical trials for Nikkomycin Z and traditional antifungal agents.

Disclaimer: The data presented below are compiled from different clinical trials with varying study designs, patient populations, and methodologies. Direct comparison of these percentages should be approached with caution, as they may not be directly comparable.

Adverse Event Category	Nikkomycin Z (%) (Single and Multiple Dose Studies)[3][4]	Amphotericin B (Deoxycholate) (%)[15][16]	Fluconazole (%)[13]	Caspofungin (%)[15][16]
Any Adverse Event	Not explicitly reported as a single percentage	High incidence	~40%	~50-60%
Drug-Related Adverse Events	Minor, not dose-related	High incidence	Not specified	~20-30%
Serious Adverse Events	0	Frequent	Rare	~2-5%
Discontinuation due to Adverse Events	0	Common	Infrequent	~2-5%

Table 1: Overview of Adverse Event Rates in Clinical Trials

Specific Adverse Event	Nikkomycin Z (%)[3]	Amphotericin B (Deoxycholate) (%)[15][16]	Fluconazole (%)[13]	Caspofungin (%)[15][16]
Nephrotoxicity (e.g., increased creatinine)	Not reported	High incidence	Low	Low
Hepatotoxicity (e.g., elevated liver enzymes)	Not reported	Can occur	~5% (mild-moderate)	~5-10%
Infusion-Related Reactions (fever, chills)	Not applicable (oral)	High incidence	Low	~5-10%
Gastrointestinal (nausea, vomiting, diarrhea)	Minor (diarrhea reported with placebo)	Common	~5-10%	~5-10%
Headache	Possibly related in a few cases	Common	~5%	~5%

Table 2: Incidence of Common Adverse Events

Experimental Protocols

Detailed experimental protocols are crucial for the accurate interpretation and replication of safety data. Below are generalized methodologies for key experiments cited in the evaluation of antifungal safety profiles.

Preclinical Toxicology Studies (General Protocol)

Objective: To assess the potential toxicity of an antifungal agent in animal models following acute or repeated dosing.

Methodology:

• Animal Model Selection: Typically, two mammalian species are used, one rodent (e.g., rats) and one non-rodent (e.g., dogs).[17]

• Dose Administration: The test substance is administered daily for a specified period (e.g., 28 or 90 days) via a clinically relevant route (e.g., oral gavage, intravenous infusion).[18] A control group receives the vehicle alone. Multiple dose groups are included to identify a dose-response relationship.

• Clinical Observations: Animals are observed daily for clinical signs of toxicity, including changes in appearance, behavior, and body weight.[19]

• Clinical Pathology: Blood and urine samples are collected at specified intervals to evaluate hematology, clinical chemistry (including liver and kidney function markers), and urinalysis parameters.[19]

• Necropsy and Histopathology: At the end of the study, a full necropsy is performed, and major organs and tissues are collected for microscopic examination to identify any pathological changes.[19]

In Vivo Nephrotoxicity Assessment

Objective: To evaluate the potential for an antifungal agent to cause kidney damage.

Methodology:

• Animal Model: Rats are a commonly used model for studying drug-induced nephrotoxicity.[20]

• Drug Administration: The antifungal agent is administered at various doses for a defined period.

• Biomarker Analysis: Blood and urine are collected to measure markers of kidney function, such as serum creatinine, blood urea (B33335) nitrogen (BUN), and urinary electrolytes.[20]

• Histopathology: Kidney tissues are examined microscopically for evidence of tubular damage, inflammation, or other pathological changes.[20]

Clinical Monitoring for Hepatotoxicity

Objective: To monitor for potential liver injury in patients receiving antifungal therapy.

Methodology:

• Baseline Assessment: Liver function tests (LFTs), including alanine (B10760859) aminotransferase (ALT), aspartate aminotransferase (AST), alkaline phosphatase (ALP), and bilirubin, are measured before initiating therapy.[1]

• Routine Monitoring: LFTs are monitored periodically throughout the course of treatment. The frequency of monitoring may be increased for patients with pre-existing liver conditions or those on long-term therapy.[1]

• Criteria for Discontinuation: Specific criteria for drug discontinuation are established based on the degree of LFT elevation and the presence of clinical symptoms of liver injury.[1]

Signaling Pathways and Experimental Workflows

Nikkomycin Z Mechanism of Action: Chitin Synthase Inhibition

Nikkomycin Z's selective toxicity stems from its targeted inhibition of chitin synthase, a key enzyme in the fungal cell wall biosynthesis pathway. This pathway is absent in humans, minimizing the potential for off-target effects.

Fungal Chitin Biosynthesis Pathway and Inhibition by Nikkomycin Z.

General Workflow for Preclinical Toxicology Assessment

The preclinical safety evaluation of a new drug candidate follows a structured workflow to identify potential toxicities before human trials.

Generalized Workflow for Preclinical Toxicology Studies.

Conclusion

Nikkomycin Z exhibits a promising safety profile characterized by a lack of serious or dose-related adverse events in early clinical trials and a high therapeutic index in preclinical studies.[1][3] This stands in contrast to the well-established and sometimes dose-limiting toxicities of traditional antifungal agents such as amphotericin B and fluconazole. The selective mechanism of action of Nikkomycin Z, targeting a fungal-specific pathway, provides a strong scientific rationale for its observed safety.[1] While direct comparative clinical trial data are limited, the available evidence suggests that Nikkomycin Z has the potential to be a significantly safer alternative for the treatment of invasive fungal infections. Further clinical development, including larger comparative trials, will be essential to fully delineate its safety and efficacy in diverse patient populations.

References

• 1. droracle.ai [droracle.ai]
• 2. Nikkomycin Z-Ready to Meet the Promise? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics of Nikkomycin Z after Single Rising Oral Doses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Amphotericin B-induced nephrotoxicity: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Nephrotoxicity of three formulations of amphotericin B: trial sequential analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Amphotericin B nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparative Hepatotoxicity of Fluconazole, Ketoconazole, Itraconazole, Terbinafine, and Griseofulvin in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cjhp-online.ca [cjhp-online.ca]
• 11. Fluconazole - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. ahrq.gov [ahrq.gov]
• 13. Effect of Caspofungin vs Fluconazole Prophylaxis on Invasive Fungal Disease Among Children and Young Adults With Acute Myeloid Leukemia: A Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.asm.org [journals.asm.org]
• 15. med.stanford.edu [med.stanford.edu]
• 16. ovid.com [ovid.com]
• 17. Laboratory Animal Medicine and Toxicology - Specifications for the Conduct of Toxicity Studies by the Division of Translational Toxicology at the National Institute of Environmental Health Sciences - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. iccffeed.org [iccffeed.org]
• 19. Redbook 2000: IV.B.1. General Guidelines for Designing and Conducting Toxicity Studies | FDA [fda.gov]
• 20. Experimental studies on the nephrotoxicity of amphotericin B in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Nikkomycin L_x_ and Novel Antifungal Agents: Spectrum of Activity and Mechanistic Insights

For Researchers, Scientists, and Drug Development Professionals

The landscape of antifungal drug development is rapidly evolving, driven by the urgent need to combat the rising threat of invasive fungal infections and the emergence of drug-resistant strains. This guide provides a comprehensive benchmark of Nikkomycin (B1203212) L_x_, a representative of the chitin (B13524) synthase inhibitor class, against a new generation of antifungal compounds: Rezafungin, Olorofim (B607405), and Ibrexafungerp (B609083). We present a detailed comparison of their in vitro spectrum of activity, supported by experimental data, and an overview of their distinct mechanisms of action.

Introduction to the Antifungal Agents

Nikkomycin L_x_ belongs to the nikkomycin family of peptidyl-nucleoside antibiotics that inhibit chitin synthase, a crucial enzyme for fungal cell wall biosynthesis.[1][2] By disrupting cell wall integrity, nikkomycins exhibit fungicidal activity against a range of pathogenic fungi.[3] For the scope of this guide, data pertaining to Nikkomycin Z, the most extensively studied compound in this class, is used as a proxy for Nikkomycin L_x_.

Rezafungin is a next-generation echinocandin that inhibits β-1,3-D-glucan synthase, another essential component of the fungal cell wall.[4][5] Its structural modifications confer a long half-life, allowing for once-weekly intravenous administration.[5]

Olorofim represents a novel class of antifungals, the orotomides. It uniquely targets the fungal enzyme dihydroorotate (B8406146) dehydrogenase (DHODH), which is a key step in the de novo pyrimidine (B1678525) biosynthesis pathway.[6][7] This mechanism is distinct from all other currently approved antifungal classes.

Ibrexafungerp is the first-in-class triterpenoid (B12794562) antifungal agent. While it also targets β-1,3-D-glucan synthase, its binding site and mechanism of inhibition differ from the echinocandins.[8][9] A key advantage of ibrexafungerp is its oral bioavailability.[8]

Comparative In Vitro Activity

The following tables summarize the minimum inhibitory concentration (MIC) data for Nikkomycin Z and the new antifungal compounds against a panel of clinically relevant fungal pathogens. The data has been compiled from various in vitro studies, and while standardized methodologies were used, direct head-to-head comparative studies are limited.

Table 1: In Vitro Activity against Candida Species

Fungal Species	Nikkomycin Z MIC (µg/mL)	Rezafungin MIC (µg/mL)	Olorofim MIC (µg/mL)	Ibrexafungerp MIC (µg/mL)
Candida albicans	0.5 - >64[1][10]	MIC₉₀: 0.06[4]	No activity[6]	MIC₉₀: 0.25[11]
Candida glabrata	>64[1]	MIC₉₀: 0.12[4]	No activity[6]	MIC₉₀: 1[9][11]
Candida parapsilosis	8 - >64[1]	MIC₉₀: 2[4]	No activity[6]	MIC₉₀: 1[11]
Candida tropicalis	>64[1]	MIC₉₀: 0.12[4]	No activity[6]	MIC₉₀: 2[11]
Candida krusei	>64[1]	MIC₉₀: 0.12[4]	No activity[6]	MIC₉₀: 1[11]
Candida auris	2 - >16[12]	MIC₉₀: 0.25[5]	No activity[6]	MIC₉₀: 2[11][13]

Table 2: In Vitro Activity against Aspergillus Species and Other Molds

Fungal Species	Nikkomycin Z MIC (µg/mL)	Rezafungin MEC (µg/mL)	Olorofim MIC (µg/mL)	Ibrexafungerp MEC (µg/mL)
Aspergillus fumigatus	>128[14]	MEC₉₀: 0.125[15]	MIC₅₀: 0.008[6]	MEC₅₀: 0.06[8]
Aspergillus flavus	>128[14]	MEC₅₀: 0.015[16]	MIC: >100,000-fold below MIC[17]	MEC₅₀: 0.06[8]
Aspergillus niger	>128[14]	MEC₅₀: 0.015[16]	MIC: >100,000-fold below MIC[17]	MEC₅₀: 0.12[8]
Aspergillus terreus	>128[14]	MEC₅₀: 0.015[16]	N/A	MEC₅₀: 0.06[8]
Coccidioides immitis/posadasii	0.25 - 2[1]	N/A	GMIC: 0.011[7]	N/A
Scedosporium/Lomentospora	N/A	N/A	Modal MIC: 0.06[18][19]	N/A

Note: For echinocandins and ibrexafungerp against molds, the Minimum Effective Concentration (MEC) is often reported, which is the lowest drug concentration that leads to the formation of aberrant, branched hyphae.

Mechanisms of Action: Signaling Pathways

The distinct mechanisms of action of these antifungal agents provide different avenues for combating fungal pathogens and opportunities for combination therapies.

Caption: Mechanisms of action for Nikkomycin L_x_ and new antifungal compounds.

Experimental Protocols

The in vitro susceptibility data presented in this guide are primarily based on standardized broth microdilution methods established by the Clinical and Laboratory Standards Institute (CLSI).

1. Broth Microdilution for Yeasts (CLSI M27) [20][21]

This method is the gold standard for determining the MICs of antifungal agents against yeasts such as Candida species.

• Inoculum Preparation: Yeast isolates are cultured on Sabouraud dextrose agar (B569324) for 24 hours. A suspension is then prepared in sterile saline and adjusted to a 0.5 McFarland turbidity standard, which corresponds to approximately 1-5 x 10⁶ CFU/mL. This suspension is further diluted in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL in the test wells.

• Antifungal Preparation: The antifungal agents are serially diluted in RPMI-1640 medium in 96-well microtiter plates.

• Incubation: The inoculated plates are incubated at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the antifungal agent that causes a significant reduction in growth (typically ≥50% inhibition) compared to the growth control well.[2]

2. Broth Microdilution for Molds (CLSI M38) [22][23]

This reference method is used for testing the susceptibility of filamentous fungi like Aspergillus species.

• Inoculum Preparation: Molds are grown on potato dextrose agar for 7 days to encourage sporulation. Conidia are then harvested and a suspension is prepared in sterile saline containing a wetting agent (e.g., Tween 80). The suspension is adjusted spectrophotometrically to a specific optical density and then diluted in RPMI-1640 medium to achieve the final inoculum concentration.

• Antifungal Preparation: Similar to the yeast protocol, the drugs are serially diluted in the microtiter plates.

• Incubation: Plates are incubated at 35°C for 48-72 hours.

• MIC/MEC Determination: For agents like Nikkomycin and Olorofim, the MIC is read as the lowest concentration showing 100% growth inhibition. For cell wall active agents like Rezafungin and Ibrexafungerp, the Minimum Effective Concentration (MEC) is determined as the lowest concentration at which aberrant, short, branched hyphae are observed microscopically.

Caption: Standardized workflow for antifungal susceptibility testing.

Conclusion

The development of new antifungal agents with novel mechanisms of action is critical in the fight against invasive fungal diseases. Nikkomycin L_x_, as a chitin synthase inhibitor, shows a distinct spectrum of activity, particularly against endemic fungi. However, newer agents like Rezafungin, Olorofim, and Ibrexafungerp offer significant advancements in terms of spectrum, potency against resistant isolates, and pharmacokinetic properties. Rezafungin and Ibrexafungerp provide potent activity against a broad range of Candida and Aspergillus species, including some echinocandin-resistant strains. Olorofim's unique mechanism of action makes it a promising candidate for treating infections caused by difficult-to-treat molds, including azole-resistant Aspergillus.

This comparative guide highlights the importance of continued research and development in antifungal therapeutics. The data presented here should serve as a valuable resource for researchers and clinicians in evaluating the potential roles of these agents in future treatment strategies, both as monotherapies and in combination regimens.

References

• 1. In vitro antifungal activity of nikkomycin Z in combination with fluconazole or itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. academic.oup.com [academic.oup.com]
• 5. The In Vitro Activity of Rezafungin Against Uncommon Species of Candida - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In Vitro Activity of Novel Antifungal Olorofim against Filamentous Fungi and Comparison to Eight Other Antifungal Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. In Vitro Activity of Ibrexafungerp, a Novel Glucan Synthase Inhibitor against Candida glabrata Isolates with FKS Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | In Vitro Antifungal Activity of Ibrexafungerp (SCY-078) Against Contemporary Blood Isolates From Medically Relevant Species of Candida: A European Study [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. scynexis.com [scynexis.com]
• 14. In-vitro activity of nikkomycin Z alone and in combination with polyenes, triazoles or echinocandins against Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. contagionlive.com [contagionlive.com]
• 17. Anti-Aspergillus activities of olorofim at sub-MIC levels during early-stage growth - PMC [pmc.ncbi.nlm.nih.gov]
• 18. journals.asm.org [journals.asm.org]
• 19. In Vitro Activity of the Novel Antifungal Olorofim against Scedosporium and Lomentospora prolificans - PMC [pmc.ncbi.nlm.nih.gov]
• 20. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]
• 21. webstore.ansi.org [webstore.ansi.org]
• 22. webstore.ansi.org [webstore.ansi.org]
• 23. M38 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi [clsi.org]

Nikkomycin Z: A Synergistic Partner in Antifungal Therapy, Not an Antagonist

Extensive in vitro and in vivo studies overwhelmingly demonstrate that Nikkomycin (B1203212) Z, a competitive inhibitor of chitin (B13524) synthase, does not exhibit antagonism with other major classes of antifungal drugs. In fact, it consistently displays synergistic or additive effects, particularly when combined with echinocandins and azoles, making it a promising candidate for combination therapies against a range of fungal pathogens.

Nikkomycin Z's unique mechanism of action, targeting the synthesis of chitin—a crucial component of the fungal cell wall not present in mammals—complements the activity of other antifungals that target different cellular pathways.[1][2] This complementary action is the basis for the observed synergy, which can lead to more potent antifungal activity and a reduced likelihood of resistance development.

Synergistic Interactions with Echinocandins

Echinocandins, such as caspofungin and micafungin (B1204384), inhibit β-(1,3)-D-glucan synthase, another essential enzyme in fungal cell wall synthesis.[1] When fungi are exposed to echinocandins, they often attempt to compensate by upregulating chitin synthesis.[1] The simultaneous administration of Nikkomycin Z blocks this compensatory mechanism, leading to a potent synergistic effect.[1][3] This synergy has been observed against various Candida species, including in biofilms, and is particularly pronounced with micafungin.[4][5][6]

Studies have shown significant reductions in the minimum inhibitory concentration (MIC) values of both echinocandins and Nikkomycin Z when used in combination against Candida albicans and Candida parapsilosis biofilms. For instance, in combination with Nikkomycin Z, the median MIC of micafungin against C. albicans biofilms was reduced 16- to 128-fold.[4] In vivo studies in murine models of invasive candidiasis caused by echinocandin-resistant fks mutants also demonstrated that combination therapy with Nikkomycin Z and an echinocandin significantly improved survival rates compared to monotherapy.[3][7]

Additive and Synergistic Effects with Azoles

Azole antifungals, like fluconazole (B54011) and itraconazole (B105839), function by inhibiting the synthesis of ergosterol, a key component of the fungal cell membrane.[1] Combination studies of Nikkomycin Z with azoles have consistently reported additive or synergistic interactions against a broad range of fungi, including Candida albicans, Cryptococcus neoformans, and Aspergillus species.[8][9][10] Notably, no antagonistic effects have been observed in any of the tested strains.[8][9] Marked synergism has been noted between Nikkomycin Z and itraconazole against Aspergillus fumigatus and Aspergillus flavus.[8][11]

Interactions with Other Antifungal Agents

Limited data is available regarding the interaction between Nikkomycin Z and polyenes like amphotericin B. One study investigating the combination against Aspergillus fumigatus found no significant interaction.[1] A study on Histoplasma capsulatum noted slight antagonism in inhibition between Nikkomycin Z and the glucan synthase inhibitor LY303366 (an echinocandin), though this appears to be an exception to the general trend of synergy observed with other echinocandins.[12]

Quantitative Analysis of Nikkomycin Z Interactions

The interaction between Nikkomycin Z and other antifungals is quantified using the Fractional Inhibitory Concentration Index (FICI), calculated from checkerboard assays. The FICI is interpreted as follows:

• Synergy: FICI ≤ 0.5

• Additive/Indifference: 0.5 < FICI ≤ 4.0

• Antagonism: FICI > 4.0

The following tables summarize the quantitative data from various in vitro studies.

Table 1: In Vitro Interaction of Nikkomycin Z with Echinocandins against Candida Species

Fungal Species	Echinocandin	Finding	FICI	Reference
Candida albicans (including fks mutants)	Anidulafungin, Micafungin	Synergy	<0.5	[3]
Candida albicans biofilms	Caspofungin	Synergy	Not specified, but 2- to 16-fold MIC reduction for caspofungin	[4]
Candida albicans biofilms	Micafungin	Synergy	Not specified, but 16- to 128-fold MIC reduction for micafungin	[4]
Candida parapsilosis biofilms	Caspofungin, Micafungin	Synergy	Not specified, but significant MIC reductions	[4]

Table 2: In Vitro Interaction of Nikkomycin Z with Azoles against Various Fungi

Fungal Species	Azole	Finding	FICI	Reference
Candida albicans	Fluconazole, Itraconazole	Additive to Synergistic	Not specified	[8][9]
Candida parapsilosis	Fluconazole, Itraconazole	Additive to Synergistic	Not specified	[8][9]
Cryptococcus neoformans	Fluconazole, Itraconazole	Additive to Synergistic	Not specified	[8][9]
Coccidioides immitis	Fluconazole, Itraconazole	Additive to Synergistic	Not specified	[8][9]
Aspergillus fumigatus	Itraconazole	Marked Synergy	≤ 0.09	[8][12]
Aspergillus flavus	Itraconazole	Marked Synergy	Not specified	[8]

Experimental Protocols

In Vitro Synergy Testing: Checkerboard Broth Microdilution

The checkerboard assay is the standard method for evaluating antifungal drug interactions in vitro.

• Preparation of Antifungal Agents: Stock solutions of Nikkomycin Z and the second antifungal agent (e.g., an echinocandin or azole) are prepared and serially diluted.

• Inoculum Preparation: Fungal isolates are cultured, and the inoculum is standardized to a specific concentration (e.g., using a spectrophotometer or hemacytometer).

• Assay Setup: A 96-well microtiter plate is used. Along the x-axis, decreasing concentrations of Nikkomycin Z are added to the wells. Along the y-axis, decreasing concentrations of the second antifungal are added. This creates a matrix of various concentration combinations.

• Inoculation and Incubation: Each well is inoculated with the standardized fungal suspension. The plate is then incubated under appropriate conditions (e.g., temperature and duration).[3][8]

• Endpoint Determination: The MIC is determined as the lowest concentration of the drug (alone or in combination) that causes a significant reduction in fungal growth (e.g., 50% reduction in turbidity) compared to a drug-free control.[3][7]

• FICI Calculation: The FICI is calculated for each combination that shows inhibition using the formula: FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone). The lowest FICI value determines the nature of the interaction.

In Vivo Murine Model of Systemic Candidiasis

Animal models are crucial for validating in vitro findings.

• Immunosuppression: Mice are typically immunosuppressed to establish a robust infection (e.g., via intraperitoneal injection of dexamethasone).[3]

• Infection: A standardized inoculum of the fungal pathogen (e.g., Candida albicans) is injected intravenously via the tail vein.[3]

• Treatment: Therapy begins at a set time post-infection (e.g., 24 hours). Mice are divided into groups receiving a control (placebo), Nikkomycin Z monotherapy, the second antifungal monotherapy, or the combination therapy. Drugs are administered via a specified route (e.g., subcutaneously) and schedule.[3]

• Monitoring and Endpoint: Mice are monitored daily for mortality over a defined period (e.g., 17 days). The primary endpoint is survival.[3]

• Data Analysis: Kaplan-Meier survival plots are generated, and the log-rank test is used to determine statistically significant differences in survival between the treatment groups.[3]

Visualizing Antifungal Mechanisms and Experimental Design

Caption: Mechanisms of action for major antifungal classes.

Caption: Workflow for checkerboard synergy testing.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Effects of Echinocandins in Combination with Nikkomycin Z against Invasive Candida albicans Bloodstream Isolates and the fks Mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Synergistic effect of nikkomycin Z with caspofungin and micafungin against Candida albicans and Candida parapsilosis biofilms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. journals.asm.org [journals.asm.org]
• 8. In vitro antifungal activity of nikkomycin Z in combination with fluconazole or itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. journals.asm.org [journals.asm.org]
• 11. mdpi.com [mdpi.com]
• 12. Drug Interaction Studies of a Glucan Synthase Inhibitor (LY 303366) and a Chitin Synthase Inhibitor (Nikkomycin Z) for Inhibition and Killing of Fungal Pathogens - PMC [pmc.ncbi.nlm.nih.gov]

Nikkomycin Z: A Comparative Analysis of In Vitro and In Vivo Efficacy

For Researchers, Scientists, and Drug Development Professionals

Nikkomycin (B1203212) Z, a peptidyl-nucleoside antibiotic, has garnered significant attention as a promising antifungal agent due to its unique mechanism of action. By competitively inhibiting chitin (B13524) synthase, an enzyme crucial for the integrity of the fungal cell wall but absent in mammals, Nikkomycin Z presents a highly selective therapeutic target.[1][2][3] This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of Nikkomycin Z, supported by experimental data, detailed methodologies, and visual representations of its molecular interactions and experimental workflows.

In Vitro Efficacy: A Spectrum of Fungal Susceptibility

The in vitro activity of Nikkomycin Z has been evaluated against a broad range of fungal pathogens. Minimum Inhibitory Concentration (MIC) values, a key measure of antifungal potency, demonstrate variable susceptibility across different species.

Comparative Susceptibility of Various Fungal Species to Nikkomycin Z

Fungal Species	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)	Notes
Blastomyces dermatitidis	0.78[4]	-	-	Also exhibits a minimal fungicidal concentration (MFC) of 3.1 µg/mL.[4]
Candida albicans	-	-	-	Shows susceptibility; often tested in combination with other antifungals.[5][6]
Candida auris	0.125 to >64[7][8][9]	2[7][8][9]	32[7][8][9]	Activity is isolate-dependent, with some strains showing resistance.[7][8][9]
Coccidioides immitis	2.5[10]	-	-	Also demonstrates fungicidal activity with an MFC of 2.5 µg/mL.[10]
Histoplasma capsulatum	4 to >64[5]	-	≥ 64[5]	Shows a wide range of MICs against different strains.[5]
Sporothrix schenckii	50 to ≥400	-	-	Varies significantly between strains.[5]
Sporothrix brasiliensis	100 to >400	-	-	Most tested strains showed high MICs.[5]

Data compiled from multiple sources. MIC values can vary based on the specific isolate and testing conditions.

In Vivo Efficacy: Promising Results in Animal Models

In vivo studies, primarily in murine models, have demonstrated the therapeutic potential of Nikkomycin Z against several systemic fungal infections. These studies highlight its ability to improve survival rates and reduce fungal burden in various organs.

Efficacy of Nikkomycin Z in Murine Models of Fungal Infections

Fungal Infection Model	Fungal Species	Dosing Regimen	Key Findings	Reference Antifungal Comparison
Pulmonary Coccidioidomycosis	Coccidioides posadasii	80 mg/kg/day (divided BID) for 7 days	Nearly eradicated the infection.[11][12]	-
Pulmonary Coccidioidomycosis	Coccidioides immitis	50 mg/kg BID for 10 days	100% survival.[5]	-
Meningocerebral Coccidioidomycosis	Coccidioides immitis	50 mg/kg BID for 21 days	60% survival at day 65.[5]	-
Disseminated Coccidioidomycosis	Coccidioides sp.	≥200 mg/kg/day (oral) for 5 days	Greater reduction in organ CFU than fluconazole (B54011).[10][13]	Fluconazole
Pulmonary Blastomycosis	Blastomyces dermatitidis	200, 400, or 1000 mg/kg/day (oral, BID) for 10 days	100% survival, with higher doses leading to biological cure.[4]	Superior to itraconazole (B105839); equivalent to parenteral amphotericin B in achieving cure.[4]
Histoplasmosis	Histoplasma capsulatum	2.5 mg/kg BID	Reduced fungal counts in spleen and liver.[14]	At least as effective as fluconazole.[14]
CNS Coccidioidomycosis	Coccidioides immitis	50, 100, or 300 mg/kg (oral, TID) for 7 days	Significantly improved survival and reduced brain fungal burden.[15]	Similar efficacy to fluconazole in improving survival.[15]

Mechanism of Action and Synergistic Potential

Nikkomycin Z's fungicidal activity stems from its structural similarity to UDP-N-acetylglucosamine, the substrate for chitin synthase.[2] This allows it to act as a competitive inhibitor, disrupting cell wall synthesis and leading to osmotic instability and cell death.[3] The transport of Nikkomycin Z into the fungal cell is mediated by a dipeptide permease system.[2][16]

Notably, Nikkomycin Z has demonstrated synergistic or additive effects when combined with other antifungal agents, such as fluconazole and itraconazole, against a variety of fungi including Candida albicans, Cryptococcus neoformans, and Aspergillus species.[5][6]

Mechanism of action of Nikkomycin Z.

Experimental Protocols

In Vitro: Broth Microdilution for MIC Determination

The in vitro activity of Nikkomycin Z is typically determined using the broth microdilution method, following guidelines from the Clinical and Laboratory Standards Institute (CLSI).

• Preparation of Nikkomycin Z: A stock solution of Nikkomycin Z is prepared in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO).[17] Serial twofold dilutions are then made in RPMI 1640 medium buffered with MOPS to a pH of 6.0 in 96-well microtiter plates.[17]

• Inoculum Preparation: Fungal isolates are cultured on appropriate agar (B569324) plates. A standardized inoculum suspension is prepared to a concentration of 0.5-2.5 x 10³ CFU/mL.[18]

• Incubation: The microtiter plates are inoculated with the fungal suspension and incubated at 35°C for 24-48 hours.[18]

• MIC Determination: The MIC is determined as the lowest concentration of Nikkomycin Z that causes a significant inhibition of growth (typically ≥50%) compared to the drug-free growth control.[17]

Experimental workflow for MIC determination.

In Vivo: Murine Model of Pulmonary Fungal Infection

Murine models are crucial for evaluating the in vivo efficacy of Nikkomycin Z. A common model is the pulmonary infection model.

• Animal Model: Immunocompetent mice (e.g., ICR or C57BL/6) are commonly used.[3][4]

• Infection: Mice are anesthetized and intranasally inoculated with a suspension of fungal spores (e.g., Coccidioides posadasii arthroconidia).[3]

• Treatment: Treatment with Nikkomycin Z or a control vehicle is initiated at a specified time post-infection (e.g., 48 or 120 hours).[3][11] The drug is typically administered orally via gavage, often in a twice-daily (BID) regimen.[4]

• Efficacy Assessment: Efficacy is evaluated based on survival rates and the fungal burden in the lungs and other organs, which is determined by colony-forming unit (CFU) counts after a set treatment period.[3][4]

General workflow for in vivo efficacy testing.

Clinical Development and Future Outlook

Nikkomycin Z has completed Phase I clinical trials in healthy humans, where it was shown to be safe and well-tolerated.[1][9] It is being developed as an orphan product for the treatment of coccidioidomycosis.[1] While challenges in clinical trial recruitment and funding have been encountered, its unique mechanism of action and strong preclinical data suggest that Nikkomycin Z holds significant promise, particularly for endemic dimorphic fungal infections.[1][5] Further studies, especially exploring combination therapies, will be crucial in defining its role in the clinical management of fungal diseases.

References

• 1. incacare.live [incacare.live]
• 2. Mechanism of action of Nikkomycin Z_Chemicalbook [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. Efficacy of nikkomycin Z against experimental pulmonary blastomycosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. In vitro antifungal activity of nikkomycin Z in combination with fluconazole or itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antifungal activity of nikkomycin Z against Candida auris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. academic.oup.com [academic.oup.com]
• 10. Nikkomycin Z against Disseminated Coccidioidomycosis in a Murine Model of Sustained-Release Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Modeling Nikkomycin Z Dosing and Pharmacology in Murine Pulmonary Coccidioidomycosis Preparatory to Phase 2 Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Nikkomycin Z against Disseminated Coccidioidomycosis in a Murine Model of Sustained-Release Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. journals.asm.org [journals.asm.org]
• 15. journals.asm.org [journals.asm.org]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]

Validating Nikkomycin Z's Target Engagement in Fungal Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Nikkomycin (B1203212) Z's performance in targeting fungal chitin (B13524) synthase, supported by experimental data. It delves into its mechanism of action, compares it with alternative antifungal agents, and provides detailed experimental protocols for validation of target engagement.

Introduction to Nikkomycin Z and its Target

Nikkomycin Z is a nucleoside-peptide antibiotic produced by Streptomyces tendae that acts as a potent and specific competitive inhibitor of chitin synthase.[1][2] This enzyme is essential for the synthesis of chitin, a critical component of the fungal cell wall that is absent in mammals.[3] This selectivity makes chitin synthase an attractive target for antifungal therapy, promising a high therapeutic index and low host toxicity.[3] Nikkomycin Z's structural similarity to the natural substrate, UDP-N-acetylglucosamine (UDP-GlcNAc), allows it to bind to the active site of chitin synthase, thereby blocking chitin polymerization and disrupting cell wall integrity, which ultimately leads to fungal cell death.[2][4]

Comparative Analysis of Antifungal Agents

To understand the unique value of Nikkomycin Z, it is essential to compare its mechanism of action and target with other classes of antifungal drugs.

Antifungal Agent	Target Enzyme	Mechanism of Action
Nikkomycin Z	Chitin Synthase	Competitively inhibits the synthesis of chitin, a key component of the fungal cell wall.[1][2]
Caspofungin (Echinocandin)	β-(1,3)-D-glucan synthase	Inhibits the synthesis of β-(1,3)-D-glucan, another crucial component of the fungal cell wall.
Fluconazole (B54011) (Azole)	Lanosterol 14-α-demethylase	Inhibits the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[5]

Quantitative Performance Data

The efficacy of Nikkomycin Z has been demonstrated through its inhibitory activity against various fungal chitin synthase isozymes and its antifungal activity against a range of fungal pathogens.

Table 1: Inhibitory Activity of Nikkomycin Z against Candida albicans Chitin Synthase Isozymes [1]

Isozyme	IC₅₀ (µM)
CaChs1	15
CaChs2	0.8
CaChs3	13

Table 2: In Vitro Antifungal Activity of Nikkomycin Z, Caspofungin, and Fluconazole

Fungal Species	Nikkomycin Z MIC (µg/mL)	Caspofungin MIC (µg/mL)	Fluconazole MIC (µg/mL)
Candida albicans	0.125 - >16[4]	0.015 - 8	0.125 - 64
Coccidioides immitis	1 - 16[4]	0.25 - 2	1 - 128
Aspergillus fumigatus	>64	0.015 - 1	8 - >128

Table 3: Synergistic Interactions of Nikkomycin Z with Other Antifungals against Candida albicans

Combination	Fractional Inhibitory Concentration Index (FICI)	Interaction
Nikkomycin Z + Caspofungin	≤ 0.5[6][7]	Synergy
Nikkomycin Z + Fluconazole	Additive to Synergistic[5]	Synergy/Additive

Experimental Protocols for Target Engagement Validation

Validating that a compound engages its intended target within a cell is a critical step in drug development. The following are key experimental protocols to confirm Nikkomycin Z's engagement with chitin synthase in fungal cells.

Chitin Synthase Activity Assay

This assay directly measures the inhibitory effect of Nikkomycin Z on the enzymatic activity of chitin synthase.

Objective: To quantify the inhibition of chitin synthase by Nikkomycin Z.

Methodology: [2][8][9]

• Preparation of Crude Enzyme Extract:

  • Grow fungal cells to the mid-log phase and harvest by centrifugation.

  • Wash the cell pellet with ice-cold lysis buffer.

  • Disrupt the cells by mechanical means (e.g., bead beating or grinding in liquid nitrogen).

  • Centrifuge the lysate to pellet cell debris and collect the supernatant containing the crude enzyme extract.

  • For some chitin synthase isozymes, a pre-incubation with trypsin may be required for activation.

• Enzymatic Reaction:

  • Prepare a reaction mixture containing assay buffer, the substrate UDP-N-acetylglucosamine (UDP-GlcNAc), and a radiolabeled tracer (e.g., UDP-[³H]-N-acetylglucosamine).

  • Add varying concentrations of Nikkomycin Z to the reaction tubes.

  • Initiate the reaction by adding the crude enzyme extract.

  • Incubate the reaction at 30°C for 30-60 minutes.

• Quantification of Chitin Synthesis:

  • Stop the reaction by adding a strong acid (e.g., trichloroacetic acid).

  • Filter the reaction mixture through a glass fiber filter to capture the insoluble chitin polymer.

  • Wash the filter to remove unincorporated radiolabeled substrate.

  • Measure the radioactivity on the filter using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of chitin synthase inhibition for each Nikkomycin Z concentration compared to the no-inhibitor control.

  • Determine the IC₅₀ value, which is the concentration of Nikkomycin Z that inhibits 50% of the enzyme's activity.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm drug-target engagement in intact cells. The principle is that a ligand binding to its target protein stabilizes the protein, making it more resistant to thermal denaturation.[10][11]

Objective: To demonstrate the binding of Nikkomycin Z to chitin synthase in live fungal cells.

Methodology: [10][12]

• Cell Treatment:

  • Grow fungal cells to the desired density.

  • Treat the cells with varying concentrations of Nikkomycin Z or a vehicle control (e.g., DMSO) for a specified duration to allow for drug uptake.

• Heat Challenge:

  • Aliquot the treated cell suspensions into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40°C to 70°C) for a short period (e.g., 3 minutes) using a thermal cycler.

• Cell Lysis and Protein Extraction:

  • Lyse the cells by freeze-thaw cycles or mechanical disruption.

  • Centrifuge the lysates at high speed to separate the soluble protein fraction (supernatant) from the aggregated, denatured proteins (pellet).

• Protein Analysis:

  • Collect the supernatant and quantify the amount of soluble chitin synthase using Western blotting with an antibody specific to the chitin synthase of interest.

• Data Analysis:

  • Plot the amount of soluble chitin synthase as a function of temperature for both the Nikkomycin Z-treated and vehicle-treated samples.

  • A shift in the melting curve to a higher temperature in the presence of Nikkomycin Z indicates that it has bound to and stabilized the chitin synthase, thus confirming target engagement.

Visualizing Pathways and Workflows

Mechanism of Action of Nikkomycin Z

Caption: Competitive inhibition of chitin synthase by Nikkomycin Z.

Experimental Workflow for Target Engagement Validation

Caption: Workflow for validating Nikkomycin Z target engagement.

Comparative Signaling Pathways of Antifungals

Caption: Comparative targets of major antifungal drug classes.

Conclusion

Nikkomycin Z demonstrates potent and specific engagement of its target, chitin synthase, in fungal cells. The experimental data and detailed protocols provided in this guide offer a robust framework for researchers to validate its mechanism of action and compare its performance against other antifungal agents. Its unique target in the fungal cell wall, coupled with its synergistic potential with other antifungals, positions Nikkomycin Z as a compelling candidate for further development in the fight against fungal infections.

References

• 1. Inhibitory effect of nikkomycin Z on chitin synthases in Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. In vitro antifungal activity of nikkomycin Z in combination with fluconazole or itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Review of Nikkomycin and Echinocandin Combination Therapies: A Synergistic Approach to Combatting Fungal Infections

For Researchers, Scientists, and Drug Development Professionals

The rising incidence of invasive fungal infections, coupled with the emergence of antifungal resistance, presents a formidable challenge in clinical practice. This has spurred the exploration of novel therapeutic strategies, with combination therapies gaining significant traction. This guide provides a comprehensive comparative review of the combination of Nikkomycin (B1203212), a chitin (B13524) synthase inhibitor, and echinocandins, potent inhibitors of β-(1,3)-D-glucan synthesis. By targeting two distinct and essential components of the fungal cell wall, this combination exhibits powerful synergistic activity, offering a promising avenue for the treatment of resilient fungal pathogens.

Mechanism of Action: A Two-Pronged Attack on the Fungal Cell Wall

Nikkomycin and echinocandins disrupt the integrity of the fungal cell wall through distinct mechanisms of action. Echinocandins non-competitively inhibit the β-1,3-D-glucan synthase enzyme complex, preventing the synthesis of β-1,3-glucan, a crucial structural polymer in the cell walls of many pathogenic fungi.[1][2] This disruption leads to a weakened cell wall, osmotic instability, and ultimately, cell lysis.[1][3]

Nikkomycin Z, a prominent member of the nikkomycin family, acts as a competitive inhibitor of chitin synthase.[4][5] It structurally mimics the natural substrate, UDP-N-acetylglucosamine (UDP-GlcNAc), thereby blocking the synthesis of chitin, another vital structural component of the fungal cell wall.[4][6] The inhibition of chitin synthesis further compromises the cell wall's structural integrity, particularly in fungi that rely on chitin for septa formation and cell division.[7]

The synergistic effect of this combination therapy stems from the simultaneous assault on two critical cell wall components. Fungi often respond to the inhibition of β-glucan synthesis by echinocandins by upregulating chitin synthesis as a compensatory mechanism to maintain cell wall integrity.[8][9] By concurrently inhibiting chitin synthase with Nikkomycin, this compensatory response is thwarted, leading to a more profound disruption of the cell wall and enhanced fungal killing.[8]

References

• 1. Echinocandin - Wikipedia [en.wikipedia.org]
• 2. Echinocandins – structure, mechanism of action and use in antifungal therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Inhibitory effect of nikkomycin Z on chitin synthases in Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fungal Cell Wall: Emerging Antifungals and Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Dynamic fungal cell wall architecture in stress adaptation and immune evasion - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Post-Antifungal Effect of Nikkomycin Z Compared to Azoles: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the post-antifungal effect (PAFE) of Nikkomycin (B1203212) Z, a chitin (B13524) synthase inhibitor, with that of the azole class of antifungals. The information presented herein is supported by available experimental data to aid in research and drug development efforts. While direct comparative studies on the PAFE of Nikkomycin Z and azoles are limited, this guide synthesizes existing in vitro data to provide a comprehensive overview.

Executive Summary

Nikkomycin Z and azole antifungals represent two distinct classes of drugs with different mechanisms of action against fungal pathogens. Nikkomycin Z targets the fungal cell wall by competitively inhibiting chitin synthase, an enzyme essential for cell wall integrity.[1] In contrast, azoles disrupt the fungal cell membrane by inhibiting lanosterol (B1674476) 14-alpha demethylase, a key enzyme in the ergosterol (B1671047) biosynthesis pathway.[2][3] This fundamental difference in their targets influences their antifungal activity and potentially their post-antifungal effect. While azoles are generally considered fungistatic against common pathogens like Candida species, Nikkomycin Z has demonstrated fungicidal activity against certain fungi.[4][5] The duration of PAFE is a critical pharmacodynamic parameter, and a prolonged PAFE can allow for less frequent dosing and improved therapeutic outcomes.

Data Presentation: In Vitro Antifungal Activity

The following table summarizes the in vitro activity of Nikkomycin Z and representative azoles against common fungal pathogens. Minimum Inhibitory Concentration (MIC) is a key indicator of antifungal potency, and while not a direct measure of PAFE, lower MICs can suggest a more potent and potentially longer-lasting effect. Data on the synergistic activity of Nikkomycin Z with azoles is also included, as this can influence the post-exposure fungal growth dynamics.

Antifungal Agent	Fungal Species	MIC Range (µg/mL)	Key Findings
Nikkomycin Z	Candida albicans	0.5 - 32	Moderate intrinsic activity.[6]
Aspergillus fumigatus	>64	Generally low intrinsic activity.[7]
Coccidioides immitis	Potent activity reported.	A primary target for Nikkomycin Z development.[8]
Fluconazole (B54011)	Candida albicans	0.25 - 128	Variable, with increasing resistance reported.[9]
Aspergillus fumigatus	Generally resistant	Not typically used for Aspergillus infections.
Itraconazole (B105839)	Candida albicans	0.03 - >8	Generally active.
Aspergillus fumigatus	0.125 - >8	Active, but resistance is a concern.[10]
Voriconazole (B182144)	Candida albicans	≤0.03 - 4	Potent activity.[11]
Aspergillus fumigatus	0.25 - 2	Generally potent activity.[2]
Nikkomycin Z + Fluconazole	Candida albicans	Synergistic	Marked synergistic activity observed.[12][13]
Nikkomycin Z + Itraconazole	Aspergillus fumigatus	Synergistic	Marked synergism reported.[8][12]

Experimental Protocols

Determination of Post-Antifungal Effect (PAFE)

The PAFE is the suppression of fungal growth that persists after a limited exposure to an antifungal agent. A common method for its determination is as follows:

1. Inoculum Preparation:

• Fungal isolates are cultured on an appropriate agar (B569324) medium (e.g., Sabouraud Dextrose Agar) for 24-48 hours.

• A suspension of fungal cells (e.g., conidia for molds, yeast cells for yeasts) is prepared in a sterile saline solution.

• The suspension is adjusted to a standardized turbidity, typically equivalent to a 0.5 McFarland standard, which corresponds to a specific cell concentration. This suspension is then further diluted in a liquid culture medium (e.g., RPMI 1640) to the desired final inoculum concentration (e.g., 1 x 10^5 to 5 x 10^5 CFU/mL).

2. Antifungal Exposure:

• The standardized fungal inoculum is exposed to the antifungal agent at a specific concentration (often a multiple of the MIC, e.g., 4x MIC) for a defined period (e.g., 1, 2, or 4 hours) at a controlled temperature (e.g., 35°C).

• A control culture containing the fungal inoculum without the antifungal agent is incubated under the same conditions.

3. Drug Removal:

• After the exposure period, the antifungal agent is removed from the fungal suspension. This is typically achieved by centrifugation, where the fungal cells are pelleted, the supernatant containing the drug is discarded, and the cells are washed multiple times with sterile drug-free saline or buffer.

4. Regrowth Monitoring:

• The washed fungal cells (both from the drug-exposed and control groups) are resuspended in fresh, drug-free culture medium.

• The regrowth of the fungi is monitored over time. This can be done through various methods:

  • Viable Counts: Aliquots of the culture are taken at regular intervals, serially diluted, and plated on agar to determine the number of colony-forming units (CFU/mL).

  • Turbidimetric Measurement: The optical density (OD) of the cultures is measured spectrophotometrically at regular intervals. An increase in OD indicates fungal growth.

5. PAFE Calculation:

• The PAFE is calculated as the difference in the time it takes for the drug-exposed culture to show a predefined level of regrowth compared to the control culture.

• The formula is: PAFE = T - C

  • T: Time required for the drug-exposed culture to reach a specific endpoint (e.g., a 1-log10 increase in CFU/mL or a specific OD value).

  • C: Time required for the control culture to reach the same endpoint.

Visualization of Key Processes

Experimental Workflow for PAFE Determination

Caption: Workflow for determining the Post-Antifungal Effect (PAFE).

Antifungal Mechanisms of Action

Caption: Mechanisms of action for Nikkomycin Z and Azole antifungals.

Conclusion

Nikkomycin Z and azoles exhibit distinct mechanisms of action that underpin their antifungal properties. While azoles have been a cornerstone of antifungal therapy, the fungistatic nature of their activity against key pathogens and the rise of resistance necessitate the exploration of new agents and therapeutic strategies. Nikkomycin Z, with its unique target in the fungal cell wall and potential for fungicidal activity, presents a promising alternative. The synergistic interactions observed between Nikkomycin Z and azoles suggest that combination therapies could be a valuable approach to enhance efficacy and potentially prolong the post-antifungal effect, thereby improving clinical outcomes. Further direct comparative studies on the PAFE of these two classes of antifungals are warranted to fully elucidate their pharmacodynamic profiles and guide the development of optimized dosing regimens.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Pharmacokinetic/pharmacodynamic analysis of voriconazole against Candida spp. and Aspergillus spp. in children, adolescents and adults by Monte Carlo simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Fluconazole - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Fluconazole resistance in Candida species: a current perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. Comparison of susceptibility of fungal isolates to lufenuron and nikkomycin Z alone or in combination with itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Pharmacodynamics of Itraconazole against Aspergillus fumigatus in an In Vitro Model of the Human Alveolus: Perspectives on the Treatment of Triazole-Resistant Infection and Utility of Airway Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Voriconazole: the newest triazole antifungal agent - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In vitro antifungal activity of nikkomycin Z in combination with fluconazole or itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synergistic action of nikkomycin X/Z with azole antifungals on Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Nikkomycin Lx: A Guide for Laboratory Professionals

Effective management and disposal of Nikkomycin Lx are critical for ensuring laboratory safety and environmental protection. As a nucleoside-peptide antibiotic and a potent inhibitor of chitin (B13524) synthase, Nikkomycin Lx and its related compounds, such as Nikkomycin Z, require handling as hazardous chemical waste.[1] This guide provides detailed, step-by-step procedures for the safe disposal of Nikkomycin Lx in research and drug development settings. Adherence to these protocols is essential for minimizing risks and complying with regulatory standards.

Personal Protective Equipment (PPE) and Handling

Before beginning any disposal procedure, it is imperative to be outfitted with the appropriate Personal Protective Equipment (PPE). A conservative approach to safety is recommended, assuming the compound is hazardous.[1]

PPE Category	Specification	Rationale
Hand Protection	Nitrile gloves	Prevents skin contact.
Eye Protection	Safety glasses with side shields or goggles	Protects eyes from dust particles and splashes.
Body Protection	Laboratory coat	Protects clothing and skin from contamination.
Respiratory	Use in a well-ventilated area or under a chemical fume hood. A dust mask (N95 or equivalent) may be considered for handling larger quantities of powder.	Minimizes inhalation of the powder.[1]

Handling Procedure:

• Preparation: Ensure all necessary PPE is worn correctly. Prepare the workspace by clearing unnecessary items and ensuring easy access to waste disposal containers.[1]

• Weighing: If weighing the solid form, perform this task in a chemical fume hood or a ventilated balance enclosure to minimize dust inhalation.[1]

• Dissolving: When preparing solutions, add the solvent to the Nikkomycin Lx powder slowly to avoid splashing.[1]

Disposal Procedures

All waste materials contaminated with Nikkomycin Lx must be disposed of as chemical waste in accordance with local, state, and federal regulations.[1] Do not pour Nikkomycin Lx waste down the drain.[1]

Solid Waste Disposal

Contaminated solid materials should be collected in a dedicated, clearly labeled hazardous waste container.[1]

Step-by-Step Protocol:

• Segregation: Identify all solid waste contaminated with Nikkomycin Lx. This includes:

  • Pipette tips

  • Tubes

  • Gloves

  • Contaminated absorbent paper

  • Other disposable lab supplies

• Collection: Place all identified solid waste into a designated hazardous waste container. The container should be clearly labeled with "Hazardous Waste" and the specific chemical name, "Nikkomycin Lx."

• Storage: Store the hazardous waste container in a designated satellite accumulation area until it is collected by institutional environmental health and safety personnel or a licensed waste disposal contractor.

Liquid Waste Disposal

Unused solutions containing Nikkomycin Lx must be collected for chemical waste disposal.[1]

Step-by-Step Protocol:

• Collection: Collect all aqueous and solvent-based solutions containing Nikkomycin Lx in a sealed, labeled hazardous waste container.[1] The container should be appropriate for the type of liquid (e.g., glass for organic solvents).

• Labeling: Clearly label the container with "Hazardous Waste," "Nikkomycin Lx," and the approximate concentration and solvent.

• Incompatibility: Do not mix Nikkomycin Lx waste with other incompatible chemical wastes.

• Storage: Store the liquid hazardous waste container in secondary containment to prevent spills and in a designated satellite accumulation area.

Empty Container Disposal

The original product container should be disposed of as hazardous waste.[1] Federal regulations provide complex rules for when a container is considered "empty." For containers that held acutely hazardous waste, triple rinsing may be required.

Step-by-Step Protocol:

• Assessment: Do not attempt to rinse the original Nikkomycin Lx container.

• Disposal: The unrinsed container should be securely capped and placed in the designated hazardous waste collection area for disposal.

Spill Response and Cleanup

In the event of a spill, follow these steps to ensure safety and proper cleanup.[1]

Step-by-Step Protocol:

• Evacuate: Alert others in the immediate area and evacuate if necessary.[1]

• Contain:

  • Powder Spill: Gently cover with absorbent paper to prevent the powder from becoming airborne.[1]

  • Liquid Spill: Contain the spill with an appropriate inert absorbent material.[1]

• Clean:

  • Wearing appropriate PPE, clean the spill area.[1]

  • For a powder spill, dampen the absorbent paper before wiping.[1]

  • For a liquid spill, use an inert absorbent material to soak up the liquid.[1]

• Decontaminate: Decontaminate the spill area with a suitable cleaning agent.

• Dispose: Collect all cleanup materials (absorbent paper, pads, gloves, etc.) in a sealed bag or container, label it as "Hazardous Waste: Nikkomycin Lx Spill Debris," and dispose of it as hazardous chemical waste.[1]

Nikkomycin Lx Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Nikkomycin Lx waste.

Caption: Nikkomycin Lx Disposal Decision Workflow.

References

• 1. benchchem.com [benchchem.com]

Safeguarding Your Research: Essential Safety and Handling Protocols for Nikkomycin Lx

For Immediate Implementation: This document provides critical safety and logistical guidance for researchers, scientists, and drug development professionals handling Nikkomycin Lx. Adherence to these protocols is essential for ensuring personal safety and maintaining a secure laboratory environment.

Given the limited specific safety data available for Nikkomycin Lx, a conservative approach is strongly recommended. The following guidelines are based on best practices for handling similar research compounds and information available for the closely related compound, Nikkomycin Z.

Personal Protective Equipment (PPE): Your First Line of Defense

Consistent and correct use of Personal Protective Equipment (PPE) is mandatory when handling Nikkomycin Lx in any form (solid or in solution).

PPE Category	Specification	Rationale
Hand Protection	Nitrile gloves	Prevents direct skin contact with the compound.
Eye Protection	Safety glasses with side shields or goggles	Protects eyes from potential splashes or airborne particles.
Body Protection	Laboratory coat	Shields skin and personal clothing from contamination.
Respiratory Protection	Work in a well-ventilated area or under a chemical fume hood. A NIOSH-approved N95 or higher-level respirator may be necessary when handling larger quantities of the powder or if there is a risk of aerosolization.	Minimizes the risk of inhaling the compound.

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is crucial to prevent contamination and ensure the compound's integrity.

Step-by-Step Handling Procedure:

• Preparation: Before beginning any work, ensure your designated workspace is clean and uncluttered. Have all necessary equipment, including waste disposal containers, readily accessible. Don all required PPE as specified in the table above.

• Weighing: If working with the solid form, conduct all weighing activities within a chemical fume hood or a ventilated balance enclosure to control dust.

• Dissolving: When preparing solutions, slowly add the solvent to the Nikkomycin Lx powder to prevent splashing.

• Post-Handling: Upon completion of your work, thoroughly decontaminate the work surface with an appropriate cleaning agent. Properly remove and dispose of your gloves, and immediately wash your hands with soap and water.

Storage:

• Short-term storage: For stock solutions, storage at -20°C for up to one month is recommended.

• Long-term storage: For extended periods, store stock solutions at -80°C for up to six months.

Disposal Plan: Responsible Waste Management

All materials contaminated with Nikkomycin Lx must be treated as hazardous chemical waste and disposed of in accordance with all applicable local, state, and federal regulations.

• Solid Waste: All contaminated disposables, including pipette tips, tubes, and gloves, must be collected in a clearly labeled hazardous waste container.

• Liquid Waste: Do not pour any solutions containing Nikkomycin Lx down the drain. Collect all liquid waste in a sealed and appropriately labeled hazardous waste container.

• Empty Containers: The original product containers should be disposed of as hazardous chemical waste.

Emergency Procedures: Be Prepared

Immediate and appropriate action is critical in the event of an exposure or spill.

Exposure Response:

Exposure Route	First Aid Measures
Eye Contact	Immediately flush the eyes with copious amounts of water for at least 15 minutes, making sure to lift the upper and lower eyelids periodically. Seek immediate medical attention.
Skin Contact	Remove any contaminated clothing. Immediately wash the affected area with plenty of soap and water for at least 15 minutes. If irritation develops or persists, seek medical attention.
Inhalation	Move the individual to an area with fresh air. If the person is not breathing, administer artificial respiration. If breathing is difficult, provide oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill Response:

• Evacuate: Alert others in the vicinity and evacuate the immediate area if necessary.

• Contain: For a powder spill, gently cover it with absorbent paper to prevent it from becoming airborne. For a liquid spill, use an inert absorbent material to contain it.

• Clean: Wearing the appropriate PPE, carefully clean the spill area. If it is a powder spill, dampen the absorbent paper before wiping.

• Dispose: Collect all cleanup materials in a sealed bag and dispose of them as hazardous chemical waste.

Experimental Workflow: Handling Nikkomycin Lx

Caption: A logical workflow for the safe handling of Nikkomycin Lx.